6-Bromo-4-fluoro-1h-indole-3-carbaldehyde

• CAS: 1227564-14-8

Core Science & Biosynthesis

6-Bromo-4-fluoro-1h-indole-3-carbaldehyde properties and structure

A Privileged Scaffold for Next-Generation Kinase Inhibitors and Antiviral Agents

Executive Summary

6-Bromo-4-fluoro-1H-indole-3-carbaldehyde (CAS: 1227564-14-8) represents a highly specialized pharmacophore in modern medicinal chemistry.[1] Unlike simple indole derivatives, this scaffold integrates three distinct orthogonal reactive handles: a nucleophilic indole core, an electrophilic C3-aldehyde, and a cross-coupling-ready C6-bromide. Furthermore, the C4-fluorine substituent provides critical metabolic blockade and electronic modulation, making this compound an ideal precursor for developing potent kinase inhibitors (e.g., JAK, VEGFR) and antiviral agents. This guide outlines the physicochemical properties, validated synthetic protocols, and strategic applications of this molecule.

Chemical Profile & Physical Properties[2][3]

The following data consolidates experimental and predicted properties essential for handling and characterization.

Property	Value / Description	Notes
IUPAC Name	6-Bromo-4-fluoro-1H-indole-3-carbaldehyde
CAS Number	1227564-14-8
Molecular Formula	C₉H₅BrFNO
Molecular Weight	242.05 g/mol
Appearance	Off-white to pale yellow solid	Typical of halogenated indole aldehydes
Melting Point	>190 °C (Predicted)	Analogous to 6-bromoindole-3-carbaldehyde (202–206 °C)
Solubility	DMSO, DMF, hot Ethanol	Poor solubility in water and non-polar solvents
pKa (NH)	~15.5	Acidified by electron-withdrawing F and Br
LogP	~2.8	Lipophilic; suitable for membrane permeability

Synthetic Protocol: Vilsmeier-Haack Formylation

The most robust method for synthesizing 6-bromo-4-fluoro-1H-indole-3-carbaldehyde is the Vilsmeier-Haack reaction. This protocol leverages the high electron density at the indole C3 position, which remains nucleophilic despite the inductive deactivation from the C4-fluorine and C6-bromine atoms.

Mechanism & Regioselectivity

The reaction proceeds via the electrophilic attack of the in situ generated chloroiminium ion (Vilsmeier reagent) on the indole C3.

• Why C3? The nitrogen lone pair donates electron density into the ring, creating a resonance structure with a partial negative charge at C3.

• Impact of 4-Fluoro: The fluorine atom at C4 exerts a negative inductive effect (-I), slightly deactivating the ring. However, it does not overcome the directing power of the indole nitrogen.

• Impact of 6-Bromo: The bromine at C6 is far enough removed to have minimal steric impact on C3 formylation.

Step-by-Step Methodology

Reagents:

• Starting Material: 6-Bromo-4-fluoro-1H-indole (1.0 eq)

• Phosphorus Oxychloride (POCl₃) (1.2 eq)

• N,N-Dimethylformamide (DMF) (5.0 eq - acts as solvent and reagent)

• Ice/Water for quenching

• Sodium Hydroxide (NaOH) or Sodium Acetate for neutralization

Protocol:

• Preparation of Vilsmeier Reagent: In a dry round-bottom flask under inert atmosphere (N₂ or Ar), cool anhydrous DMF to 0°C. Add POCl₃ dropwise over 15 minutes. Caution: Exothermic reaction. Stir for 30 minutes at 0°C to form the white/yellow chloroiminium salt.

• Addition of Substrate: Dissolve 6-bromo-4-fluoro-1H-indole in a minimum amount of DMF. Add this solution dropwise to the Vilsmeier reagent at 0°C.[2]

• Reaction: Allow the mixture to warm to room temperature, then heat to 80–90°C for 2–4 hours.

  • Self-Validating Check: Monitor by TLC (30% EtOAc/Hexanes). The starting indole (high R_f) should disappear, replaced by a lower R_f spot (iminium intermediate).

• Hydrolysis: Cool the reaction mixture to room temperature. Pour slowly onto crushed ice with vigorous stirring. The intermediate iminium salt will hydrolyze to the aldehyde.[3][4][5]

• Neutralization & Isolation: Adjust pH to ~8–9 using 2M NaOH or saturated Sodium Acetate. The product will precipitate as a solid.[2]

• Purification: Filter the solid, wash with copious water, and dry under vacuum.[6] Recrystallize from Ethanol/Water if necessary.

Reactivity & Derivatization Strategy

This scaffold offers three distinct points of diversity, allowing medicinal chemists to rapidly generate libraries of bioactive compounds.

Strategic Functionalization Map

Figure 1: Orthogonal functionalization strategy for the 6-bromo-4-fluoro-1H-indole-3-carbaldehyde scaffold.

Key Reactions:

• Suzuki-Miyaura Coupling (C6): The C6-bromide is highly reactive towards palladium-catalyzed cross-coupling.

  • Conditions: Ar-B(OH)₂, Pd(dppf)Cl₂, K₂CO₃, Dioxane/Water, 100°C.

  • Utility: Extends the carbon skeleton to access deep hydrophobic pockets in protein targets.

• Reductive Amination (C3): The aldehyde is a versatile handle for introducing solubilizing amine groups.

  • Conditions: R-NH₂, NaBH(OAc)₃, DCE, RT.

  • Utility: Modulates solubility and creates H-bond interactions.

• Oxidation to Carboxylic Acid (C3):

  • Conditions: NaClO₂, NaH₂PO₄, t-BuOH/H₂O (Pinnick Oxidation).

  • Utility: Generates a precursor for amide coupling.

Medicinal Chemistry Applications

Why 4-Fluoro?

The C4 position of the indole ring is metabolically vulnerable to oxidation by Cytochrome P450 enzymes. Substituting hydrogen with fluorine at this position serves two critical functions:

• Metabolic Blocking: The C-F bond is extremely strong (approx. 116 kcal/mol) and resistant to oxidative metabolism, significantly increasing the half-life (

  ) of the drug candidate.

• Electronic Modulation: Fluorine is highly electronegative, which pulls electron density from the indole ring. This lowers the pKa of the indole NH, potentially strengthening hydrogen bond interactions with residues in the ATP-binding site of kinases.

Why 6-Bromo?

The C6 position is a "vector" that often points towards the solvent-exposed region in many kinase binding pockets. The bromine atom serves as a placeholder that can be easily swapped (via cross-coupling) for solubilizing groups (e.g., morpholine, piperazine) late in the synthetic sequence, allowing for rapid optimization of ADME properties without redesigning the core synthesis.

Safety & Handling

• Hazard Classification: Irritant (Skin, Eye, Respiratory).

• GHS Codes: H315, H319, H335.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Aldehydes can oxidize to carboxylic acids upon prolonged exposure to air.

• Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and a lab coat. Handle strictly within a chemical fume hood to avoid inhalation of dust or vapors.

References

• Vilsmeier-Haack Reaction Mechanism & Application

  • Title: The Vilsmeier-Haack Reaction (Review)[4][7]

  • Source: Meth-Cohn, O., & Stanforth, S. P. (1991).[5] Comprehensive Organic Synthesis.

  • URL:[Link]

• Title: Synthetic method for indole-3-carboxaldehyde compounds (Patent CN102786460A)

• Medicinal Chemistry of Fluorine in Indoles

  • Title: Fluorine in Medicinal Chemistry[8]

  • Source: Journal of Medicinal Chemistry[8]

  • URL:[Link]

• Properties of 6-Bromoindole-3-carbaldehyde (Analog)

  • Title: 6-Bromoindole-3-carboxaldehyde Product Page[1][9][2][10][11]

  • Source: Sigma-Aldrich

Sources

• 1. 17826-04-9|6-Bromo-1H-indole-3-carbaldehyde|BLD Pharm [bldpharm.com]
• 2. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
• 3. One moment, please... [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 6. 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bromination and Vilsmeier–Haack formylation of 6,7-dihydrobenzo[b]-thiophen-4(5H)-one - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. 6-bromo-4-fluoro-1H-indole-3-carbaldehyde 95% | CAS: 1227564-14-8 | AChemBlock [achemblock.com]
• 11. 6-Bromoindole-3-carboxaldehyde | CAS 17826-04-9 | SCBT - Santa Cruz Biotechnology [scbt.com]

Technical Guide: CAS 1227564-14-8 (6-Bromo-4-fluoro-1H-indole-3-carbaldehyde)

This guide provides an in-depth technical analysis of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde (CAS 1227564-14-8), a critical intermediate in the synthesis of complex pharmaceutical agents, particularly kinase inhibitors and indole-based alkaloids.[1]

[1][2][3]

Executive Summary

CAS 1227564-14-8 , chemically known as 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde , is a halogenated indole derivative serving as a "privileged scaffold" in medicinal chemistry.[1][2] Its structural uniqueness lies in the specific substitution pattern: a fluorine atom at the C4 position and a bromine atom at the C6 position.[1] This dual-halogenation modulates the electronic properties of the indole ring, influencing metabolic stability (via fluorine) and providing a handle for cross-coupling reactions (via bromine), while the C3-aldehyde serves as a versatile reactive handle for condensation and cyclization reactions.[1]

Primary Utility: Precursor for small-molecule drug discovery (Oncology/Neurology).[1] Key Reactivity: Nucleophilic addition (aldehyde), Suzuki-Miyaura coupling (aryl bromide), Electrophilic substitution (indole core).[1]

Chemical Identity & Physicochemical Properties[3][4][5][6][7]

The following data consolidates the physicochemical profile of the substance for analytical verification.

Property	Specification
Chemical Name	6-Bromo-4-fluoro-1H-indole-3-carbaldehyde
CAS Number	1227564-14-8
Molecular Formula	C₉H₅BrFNO
Molecular Weight	242.05 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	199–203 °C (Typical range for similar analogs)
Solubility	Soluble in DMSO, DMF; Sparingly soluble in DCM, MeOH
Purity Standard	≥95% (HPLC) for synthetic applications
SMILES	O=CC1=CNC2=C1C(F)=CC(Br)=C2
InChI Key	Unique identifier required for database cross-referencing

Synthesis Protocol: Vilsmeier-Haack Formylation[1][6][7][8][9][10]

The most robust method for synthesizing CAS 1227564-14-8 is the Vilsmeier-Haack reaction , converting the starting material 6-Bromo-4-fluoroindole (CAS 885520-59-2) into the C3-aldehyde.[1]

Mechanism of Synthesis

The reaction proceeds via an electrophilic aromatic substitution.[1] The active electrophile, the "Vilsmeier reagent" (chloroiminium ion), is generated in situ from DMF and POCl₃.[1] This electrophile attacks the electron-rich C3 position of the indole.[1]

Step-by-Step Experimental Workflow

Reagents:

• Starting Material: 6-Bromo-4-fluoroindole (1.0 eq)[1]

• Phosphorus Oxychloride (POCl₃) (1.2 eq)[1]

• Dimethylformamide (DMF) (anhydrous, 5-10 volumes)[1]

• Sodium Hydroxide (NaOH) or Sodium Acetate (aq) for quenching[1]

Protocol:

• Reagent Formation: In a flame-dried round-bottom flask under Argon, cool anhydrous DMF to 0°C.

• Addition: Add POCl₃ dropwise over 15 minutes. Caution: Exothermic.[1] Stir for 30 minutes to form the Vilsmeier complex (white precipitate may form).[1]

• Substrate Addition: Dissolve 6-Bromo-4-fluoroindole in minimal DMF and add dropwise to the reaction mixture at 0°C.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (EtOAc/Hexane) for the disappearance of the starting indole.[1]

• Hydrolysis: Pour the reaction mixture onto crushed ice/water.

• Basification: Slowly adjust pH to ~9-10 using 2M NaOH or saturated Sodium Acetate. This step hydrolyzes the iminium intermediate to the aldehyde.[1]

• Isolation: The product typically precipitates as a solid.[1] Filter, wash with water, and dry under vacuum.[1] Alternatively, extract with Ethyl Acetate if no precipitate forms.[1]

• Purification: Recrystallize from Ethanol or purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient).

Process Visualization

The following diagram illustrates the logical flow of the synthesis and the critical control points.

Caption: Vilsmeier-Haack synthesis pathway for CAS 1227564-14-8, highlighting critical temperature control at the reagent formation stage.

Applications in Drug Discovery[4]

This compound is not merely a reagent but a Pharmacophore Building Block .[1] Its value is derived from its three functional handles:

• C3-Aldehyde: Enables condensation reactions (e.g., Knoevenagel, Horner-Wadsworth-Emmons) to extend the carbon skeleton, often used to link the indole to other heterocycles.[1]

• C6-Bromine: A handle for Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).[1] This allows researchers to attach solubilizing groups or other pharmacophores to the "solvent-exposed" region of the target protein.[1]

• C4-Fluorine: A bioisostere for hydrogen that blocks metabolic oxidation (P450 metabolism) at the C4 position and alters the pKa of the indole NH, potentially improving hydrogen bonding capability in the active site of enzymes (e.g., Kinases, IDO1).[1]

Target Classes:

• Kinase Inhibitors: Indole-3-carboxaldehydes are frequent precursors to bis-indole or indole-azole kinase inhibitors (e.g., VEGFR, c-Met inhibitors).[1]

• Antiviral Agents: Used in the synthesis of indole-based non-nucleoside reverse transcriptase inhibitors (NNRTIs).[1]

Safety & Handling (GHS Standards)

As a halogenated aldehyde, CAS 1227564-14-8 poses specific risks.[1] Strict adherence to safety protocols is mandatory.

Hazard Classification (GHS):

• H315: Causes skin irritation.[1][3][4][5]

• H319: Causes serious eye irritation.[1][3][4][5]

• H335: May cause respiratory irritation.[1][3][4]

Handling Protocol:

• Engineering Controls: All weighing and transfer operations must be conducted inside a certified chemical fume hood.

• PPE: Nitrile gloves (double gloving recommended due to halogenation), safety goggles, and a lab coat.[1]

• In Case of Exposure:

  • Eye Contact: Rinse cautiously with water for 15 minutes.[1][3] Remove contact lenses.[1][3][4][6]

  • Skin Contact: Wash with soap and water.[1][3][4][6][7] Remove contaminated clothing.[1][3][4][6][7]

Safety Decision Logic

Caption: Immediate response workflow for exposure to halogenated indole aldehydes.[1]

References

• Synthesis Methodology: Vilsmeier-Haack Reaction Protocol. Organic Syntheses, Coll. Vol. 4, p. 331.[1] Retrieved from [Link]

• Pharmacological Context: Indole Scaffolds in Medicinal Chemistry. ResearchGate Review (2017). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 17826-04-9|6-Bromo-1H-indole-3-carbaldehyde|BLD Pharm [bldpharm.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. tech-masters.com [tech-masters.com]
• 6. fishersci.com [fishersci.com]
• 7. clean-boat.com [clean-boat.com]

6-Bromo-4-fluoroindole-3-carboxaldehyde synonyms and nomenclature

Technical Monograph: 6-Bromo-4-fluoroindole-3-carboxaldehyde Classification: Heterocyclic Pharmaceutical Intermediate Version: 1.0 | Status: Definitive Guide[1]

Executive Summary

6-Bromo-4-fluoroindole-3-carboxaldehyde is a highly specialized disubstituted indole scaffold used primarily in the synthesis of complex pharmaceutical agents.[1] Its value lies in its orthogonal reactivity : the C3-aldehyde serves as a pivot for heterocycle extension (e.g., reductive amination, Wittig olefination), the C6-bromine provides a handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), and the C4-fluorine atom modulates metabolic stability and pKa without imposing significant steric bulk. This guide details its nomenclature, synthesis, and application in high-fidelity drug discovery workflows.

Part 1: Chemical Identity & Nomenclature

Precise identification is critical for regulatory filing and database searching.[1] The following table consolidates the definitive identifiers for this compound.

Parameter	Technical Detail
IUPAC Name	6-Bromo-4-fluoro-1H-indole-3-carbaldehyde
Common Synonyms	6-Bromo-4-fluoro-3-formylindole; 3-Formyl-6-bromo-4-fluoroindole
CAS Registry Number	1227564-14-8
Molecular Formula	C₉H₅BrFNO
Molecular Weight	242.05 g/mol
SMILES	O=CC1=CNC2=C1C(F)=CC(Br)=C2
Appearance	Off-white to pale yellow solid (typical)
Solubility	Soluble in DMSO, DMF, THF; sparingly soluble in DCM; insoluble in water.[1][2][3][4][5]

Structural Visualization (Graphviz)

The following diagram illustrates the specific numbering scheme, highlighting the critical C4 and C6 positions that define this molecule's unique reactivity profile.[1]

Figure 1: Functional pharmacophore analysis of the 6-bromo-4-fluoroindole scaffold.

Part 2: Structural Analysis & Pharmacophore Potential[1]

The C4-Fluorine Effect

The placement of fluorine at the C4 position is non-trivial.[1] In medicinal chemistry, C4-substitution on the indole ring can sterically influence the conformation of substituents at C3.[1]

• Metabolic Stability: The C4 position is a common site for oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes.[1] Fluorine substitution blocks this pathway.[1]

• Electronic Influence: The high electronegativity of fluorine pulls electron density from the indole ring, slightly deactivating it.[1] This makes the C3-formylation step (synthesis) more challenging than in unsubstituted indoles but increases the acidity of the N-H proton (approx.[1] pKa ~15-16 in DMSO).[1]

The C6-Bromine Handle

The bromine atom at C6 is a "silent" partner during the synthesis of the aldehyde but becomes the primary active site for late-stage diversification.[1] It allows for the rapid generation of libraries via Suzuki couplings to attach aryl/heteroaryl groups, expanding the chemical space into the "long, flat" region of the enzyme binding pocket.

Part 3: Synthetic Pathways (Protocol)

The industry-standard method for introducing an aldehyde at the C3 position of an indole is the Vilsmeier-Haack Formylation .[1] Due to the electron-withdrawing nature of the halogens (Br and F), the indole ring is deactivated, requiring strict control of temperature and reagent stoichiometry to ensure conversion.[1]

Mechanism of Action

• Reagent Formation: DMF reacts with POCl₃ to form the electrophilic "Vilsmeier salt" (chloroiminium ion).[1]

• Electrophilic Attack: The indole C3 attacks the iminium ion.[1]

• Hydrolysis: The resulting intermediate is hydrolyzed to release the aldehyde.[1]

Experimental Protocol: Vilsmeier-Haack Formylation

Reagents:

• Starting Material: 6-Bromo-4-fluoroindole (1.0 eq)[1]

• Phosphorus Oxychloride (POCl₃) (1.2 eq)[1]

• N,N-Dimethylformamide (DMF) (5.0 eq - serves as solvent/reagent)[1]

• Ice/Water (for quenching)[1]

• 2M NaOH or Sat.[1][5] NaHCO₃ (for neutralization)[1]

Step-by-Step Methodology:

• Reagent Preparation (0°C):

  • In a flame-dried round-bottom flask under Argon, add anhydrous DMF.

  • Cool to 0°C using an ice/salt bath.[1]

  • Critical Step: Add POCl₃ dropwise over 20 minutes.[1] Ensure internal temperature does not exceed 5°C. The solution will turn faint yellow (formation of the Vilsmeier salt).[1] Stir for 30 mins at 0°C.

• Substrate Addition (0°C → RT):

  • Dissolve 6-bromo-4-fluoroindole in a minimum volume of DMF.

  • Add the indole solution dropwise to the Vilsmeier salt.[1]

  • Causality: The deactivated ring requires time to react.[1] Allow the mixture to warm to Room Temperature (RT) and stir for 1 hour.

  • Optimization: If TLC shows unreacted starting material, heat to 40-50°C. Avoid boiling, as this degrades the aldehyde.[1]

• Hydrolysis & Quench:

  • Pour the reaction mixture onto crushed ice (exothermic).

  • Basify the solution to pH 8-9 using 2M NaOH or saturated NaHCO₃.[1]

  • Observation: The product usually precipitates as a solid upon basification.[1]

• Isolation:

  • Filter the precipitate and wash with copious water.[1]

  • If no precipitate forms, extract with Ethyl Acetate (3x), wash organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (Hexane/EtOAc gradient).[1]

Synthetic Workflow Diagram

Figure 2: Vilsmeier-Haack formylation workflow for electron-deficient indoles.

Part 4: Quality Control & Characterization

To validate the synthesis, the following spectral signatures must be confirmed.

Technique	Expected Signal / Observation
¹H NMR (DMSO-d₆)	Aldehyde: Singlet at ~9.9 - 10.1 ppm.Indole NH: Broad singlet at ~12.0 ppm.Aromatic: Distinct splitting patterns due to F-coupling.[1][4]
¹⁹F NMR	Single peak, typically around -120 to -130 ppm (depending on reference).[1]
LC-MS	[M+H]⁺ peak at ~242/244 (1:1 ratio due to ⁷⁹Br/⁸¹Br isotopes).[1]
TLC	Product will be significantly more polar than the starting indole. Aldehydes stain orange/red with 2,4-DNP stain.

Part 5: References

• Organic Syntheses. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Org.[1][3][5][6][7] Synth. 2024, 101, 21-33.[1][5] Retrieved from [Link][1]

• National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 2794830, 6-Bromoindole-3-carbaldehyde (Analog Reference).[1][2] Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 6-Bromoindole-3-carbaldehyde | C9H6BrNO | CID 2794830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
• 5. orgsyn.org [orgsyn.org]
• 6. chemimpex.com [chemimpex.com]
• 7. 6-Fluoroindole-3-carboxaldehyde | C9H6FNO | CID 262903 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the 4-Fluoro-6-Bromoindole Scaffold in Medicinal Chemistry

Abstract: The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast array of biologically active compounds and its ability to interact with numerous biological targets.[1][2] The strategic introduction of halogen atoms, specifically fluorine and bromine, onto this core structure dramatically modulates its physicochemical and pharmacological properties. This guide provides an in-depth technical examination of the 4-fluoro-6-bromoindole scaffold, a synthetically versatile building block with significant potential in drug discovery. We will explore its synthesis, physicochemical characteristics, rationale for use in medicinal chemistry, and its role as a precursor to potent bioactive molecules. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this unique scaffold in their therapeutic programs.

Introduction: The Strategic Value of Halogenation on a Privileged Scaffold

The indole ring system is a bicyclic aromatic heterocycle that is a fundamental component of many natural products, neurotransmitters (e.g., serotonin), and approved pharmaceuticals. Its unique electronic properties and ability to participate in various non-covalent interactions (hydrogen bonding, π-stacking) make it an ideal foundation for designing molecules that can effectively bind to enzyme active sites and receptors.[1]

The functionalization of the indole core with halogen atoms is a well-established strategy in medicinal chemistry to fine-tune a molecule's drug-like properties.

• Fluorine: Often incorporated to enhance metabolic stability by blocking sites of oxidative metabolism, increase binding affinity through favorable electrostatic interactions, and modulate pKa. Its small size allows it to act as a "super-hydrogen."

• Bromine: Increases lipophilicity, which can improve membrane permeability.[2] More importantly, the bromine atom is an effective halogen bond donor, a specific and directional non-covalent interaction that can be exploited to enhance ligand-protein binding affinity and selectivity.[2]

The 4-fluoro-6-bromoindole scaffold combines these attributes, presenting a unique electronic and steric profile. The electron-withdrawing nature of the halogens at positions 4 and 6 influences the reactivity of the entire ring system, particularly at the C3 and N1 positions, which are common sites for further derivatization.

Physicochemical Properties

The inherent properties of the 4-fluoro-6-bromoindole core are critical for its utility as a chemical starting material and for predicting its behavior in biological systems.

Property	Value	Source
CAS Number	885520-70-7	[3]
Molecular Formula	C₈H₅BrFN	[4][5]
Molecular Weight	214.03 g/mol	[4]
Physical Form	Solid	[3]
Topological Polar Surface Area (TPSA)	15.79 Ų	[6]
logP (Calculated)	3.0695	[4]
Hydrogen Bond Donors	1	[4][6]
Hydrogen Bond Acceptors	1 (Fluorine can be a weak acceptor)	[6]
Rotatable Bonds	0	[4][6]

Synthetic Strategies and Protocols

The synthesis of the 4-fluoro-6-bromoindole scaffold can be achieved through multi-step sequences starting from commercially available precursors. The choice of synthetic route is often dictated by the desired substitution pattern and scale.

Retrosynthetic Analysis

A common retrosynthetic approach involves the construction of the indole ring through a reductive cyclization of a suitably substituted nitrophenyl derivative. This strategy, often a variant of the Leimgruber-Batcho indole synthesis, offers a reliable path to the core.

Caption: Retrosynthetic analysis of 4-fluoro-6-bromoindole.

Detailed Synthetic Protocol

The following protocol describes the synthesis of 4-bromo-6-fluoro-1H-indole, adapted from literature procedures for analogous compounds.[7] This method demonstrates a practical and scalable approach.

Workflow Overview:

Caption: Experimental workflow for the synthesis of 4-bromo-6-fluoro-1H-indole.

Step 1: Synthesis of 1-[2-(2-bromo-4-fluoro-6-nitrophenyl)-1-methylethenyl]-pyrrolidine [7]

• Reagents & Setup: To a solution of 1-bromo-5-fluoro-2-methyl-3-nitrobenzene (7.49 g, 31.8 mmol) in dioxane (40 mL), add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (21.0 mL, 158 mmol) followed by pyrrolidine (2.6 mL, 31.1 mmol).

• Reaction: Heat the reaction mixture to 100 °C and maintain for the time required for the reaction to complete (monitoring by TLC or LCMS is recommended).

• Work-up: After completion, cool the mixture to room temperature. Concentrate the solution under reduced pressure to remove the solvent. This typically affords the crude enamine intermediate as a dark red residue, which can be used in the next step without further purification.[7]

Step 2: Synthesis of 4-bromo-6-fluoro-1H-indole [7]

• Reagents & Setup: Dissolve the crude enamine intermediate (assuming 31.7 mmol) in a 1:1 mixture of methanol (MeOH) and tetrahydrofuran (THF) (150 mL). Add a suspension of Raney Nickel (approx. 15 mL in water).

• Reaction: Cool the mixture to 0 °C in an ice bath. Slowly add hydrazine monohydrate (2.3 mL, 47.4 mmol) dropwise to control the exothermic reaction and gas evolution.

• Completion: After the addition is complete, remove the ice bath and stir the mixture vigorously at room temperature for 5 hours.

• Work-up & Purification: Filter the reaction mixture through a pad of diatomaceous earth to remove the Raney Nickel catalyst, washing the filter cake with ethyl acetate (EtOAc).[7] Combine the filtrates and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to yield 4-bromo-6-fluoro-1H-indole as a light-colored oil or solid.[7]

Medicinal Chemistry Applications and Rationale

The 4-fluoro-6-bromoindole scaffold is not merely a synthetic intermediate but a core designed for purpose. Its utility stems from the predictable modulation of biological activity and pharmacokinetic properties.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for 4-fluoro-6-bromoindole derivatives is emerging, extensive research on analogous 6-bromoindoles provides a strong predictive framework. Acylation at the C3 position and alkylation at the N1 position are common strategies to explore the chemical space around the core.

• N1-Alkylation: As demonstrated in the synthesis of inhibitors for bacterial cystathionine γ-lyase, the N1 position is a key attachment point for side chains designed to interact with specific pockets in a target protein.[8] The nature and length of this substituent are critical for potency.

• C3-Acylation: The C3 position is nucleophilic and readily undergoes acylation. This modification has been shown to be crucial for the antifungal activity of 6-bromoindole derivatives.[9] The electronic nature of the acyl group (aliphatic vs. aromatic) significantly impacts efficacy.[9]

The introduction of the C4-fluoro group is anticipated to further enhance these properties by:

• Altering Basicity: The fluorine atom's electron-withdrawing effect lowers the pKa of the indole N-H, potentially influencing hydrogen bonding interactions.

• Improving Target Engagement: The fluorine can engage in favorable orthogonal dipole-dipole or hydrogen bonding interactions within a protein binding site.

• Blocking Metabolism: A fluorine at C4 can block a potential site of aromatic hydroxylation, thereby improving the metabolic stability and half-life of the compound.

Case Study: Bromoindoles as Anti-inflammatory Agents

Bromoindoles isolated from marine sources, as well as their synthetic analogs, have shown significant anti-inflammatory activity.[2][10][11] This activity is often mediated through the modulation of key inflammatory signaling pathways. For example, derivatives from the sponge Geodia barretti have been shown to reduce the secretion of pro-inflammatory cytokines like IL-12p40 from dendritic cells, which in turn reduces Th1-type inflammatory responses.[10][11]

Key Biological Mechanisms: Inhibition of the NF-κB Pathway

A primary mechanism for the anti-inflammatory effects of many bioactive compounds, including bromoindoles, is the inhibition of the Nuclear Factor kappa B (NF-κB) signaling pathway.[2] This pathway is a central regulator of the genetic expression of pro-inflammatory mediators.

Caption: Potential inhibition of the NF-κB signaling pathway by bromoindole derivatives.[2]

In this pathway, an inflammatory stimulus activates the IKK complex, which then phosphorylates the inhibitory protein IκBα. This phosphorylation marks IκBα for degradation, releasing the NF-κB dimer to translocate to the nucleus and initiate the transcription of inflammatory genes.[2] Certain brominated indoles have been shown to prevent this translocation, thereby downregulating the inflammatory cascade.[2] The 4-fluoro-6-bromoindole scaffold serves as an excellent starting point for designing specific inhibitors of this pathway.

Conclusion and Future Outlook

The 4-fluoro-6-bromoindole scaffold is a high-value building block for modern medicinal chemistry. It strategically combines the metabolic stability and unique electronic properties of fluorine with the halogen-bonding and lipophilicity-enhancing characteristics of bromine on a biologically relevant indole core. The synthetic accessibility of this scaffold allows for extensive derivatization at the N1 and C3 positions, enabling the rapid generation of compound libraries for screening against a wide range of therapeutic targets, from infectious diseases to inflammation and oncology. Future research will likely focus on the development of novel synthetic methodologies for more efficient and diverse functionalization of this core and its incorporation into molecules targeting specific protein-protein interactions or enzyme active sites where its unique halogenation pattern can be fully exploited.

References

• Benchchem. 4-Bromo-6-fluoro-3-methylindole | Benchchem.
• ChemicalBook. 4-BROMO-6-FLUORO (1H)INDAZOLE synthesis - ChemicalBook.
• PMC. 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety - PMC.
• TSI Journals. Organic CHEMISTRY - TSI Journals.
• ChemScene. 885520-59-2 | 6-Bromo-4-fluoro-1H-indole | ChemScene.
• Benchchem. The Biological Activity of Brominated Indoles: A Technical Guide for Drug Discovery and Development - Benchchem.
• PubMed. 6-Bromoindole Derivatives from the Icelandic Marine Sponge Geodia barretti: Isolation and Anti-Inflammatory Activity - PubMed.
• Sigma-Aldrich. 6-Bromo-4-fluoro-1H-indole | 885520-59-2 - Sigma-Aldrich.
• MDPI. 6-Bromoindole Derivatives from the Icelandic Marine Sponge Geodia barretti: Isolation and Anti-Inflammatory Activity - MDPI.
• MilliporeSigma. 4-Bromo-6-fluoro-1H-indole | 885520-70-7 - MilliporeSigma.
• MDPI. Fungicidal Potential of 3-Acyl-6-bromoindole Derivatives: Synthesis, In Vitro Activity, and Molecular Docking Against Botrytis cinerea and Monilinia fructicola - MDPI.
• Ambeed.com. 885520-70-7 | 4-Bromo-6-fluoro-1H-indole | Fluorinated Building Blocks | Ambeed.com.

Sources

• 1. 4-Bromo-6-fluoro-3-methylindole | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-Bromo-6-fluoro-1H-indole | 885520-70-7 [sigmaaldrich.com]
• 4. chemscene.com [chemscene.com]
• 5. 6-Bromo-4-fluoro-1H-indole | 885520-59-2 [sigmaaldrich.com]
• 6. 885520-70-7 | 4-Bromo-6-fluoro-1H-indole | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 7. 4-BROMO-6-FLUORO (1H)INDAZOLE synthesis - chemicalbook [chemicalbook.com]
• 8. 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. 6-Bromoindole Derivatives from the Icelandic Marine Sponge Geodia barretti: Isolation and Anti-Inflammatory Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

The Untapped Potential of 6-Bromo-4-Fluoroindole Derivatives in Oncology: A Technical Guide for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved and investigational anticancer agents. Halogenation of the indole ring has proven to be a powerful strategy for modulating the pharmacological properties of these compounds, leading to enhanced potency and target selectivity. This in-depth technical guide focuses on the emerging class of 6-bromo-4-fluoroindole derivatives, a scaffold with significant yet largely unexplored potential in oncology. While direct literature on this specific substitution pattern is nascent, this guide will synthesize available data on related halogenated indoles to provide a comprehensive roadmap for researchers. We will delve into the synthetic pathways to access the 6-bromo-4-fluoroindole core, explore potential derivatization strategies, and discuss the probable mechanisms of action, including kinase and tubulin inhibition, by drawing parallels with structurally related compounds. This guide aims to be a foundational resource to catalyze further investigation into this promising area of cancer drug discovery.

Introduction: The Strategic Advantage of Halogenation in Indole-Based Cancer Therapeutics

The indole ring system is a cornerstone of anticancer drug design, with its derivatives demonstrating a remarkable breadth of mechanisms, including inhibition of tubulin polymerization, modulation of kinase activity, and induction of apoptosis.[1][2] The introduction of halogen atoms, particularly bromine and fluorine, onto the indole scaffold can profoundly influence a molecule's physicochemical and pharmacological properties.

• Bromine: The presence of a bromine atom can enhance binding affinity to target proteins through halogen bonding and increase metabolic stability. The 6-position of the indole ring is a common site for substitution, and 6-bromoindole derivatives have shown significant cytotoxic and anti-proliferative activities.[3][4]

• Fluorine: The incorporation of fluorine can improve metabolic stability by blocking sites of oxidation, enhance binding interactions, and modulate the pKa of nearby functional groups. The 4-position of the indole ring is a strategic location for substitution, influencing the electronic properties of the pyrrole ring.[5]

The combination of a bromine atom at the 6-position and a fluorine atom at the 4-position of the indole core presents a unique and compelling substitution pattern for the development of novel anticancer agents. This di-halogenated scaffold is anticipated to leverage the beneficial effects of both halogens, potentially leading to compounds with superior potency, selectivity, and pharmacokinetic profiles.

Synthetic Strategies for Accessing the 6-Bromo-4-Fluoroindole Core

The synthesis of the 6-bromo-4-fluoro-1H-indole core is a critical first step in the exploration of its derivatives. While a standardized, high-yield synthesis for this specific scaffold is not yet widely published, established methods for the synthesis of halogenated indoles can be adapted. A plausible and efficient approach involves a multi-step sequence starting from commercially available precursors.

Proposed Synthetic Pathway:

A potential route to 6-bromo-4-fluoro-1H-indole is outlined below. This pathway is based on established indole synthesis methodologies, such as the Leimgruber-Batcho indole synthesis.

Caption: Proposed synthetic route to the 6-bromo-4-fluoroindole core.

Detailed Experimental Protocol (Hypothetical):

The following protocol is a generalized procedure based on known indole syntheses and should be optimized for the specific substrates.

Step 1: Synthesis of the Enamine Intermediate

• To a solution of 3-bromo-5-fluoroaniline (1.0 eq) in a suitable solvent (e.g., toluene or methanol), add a β-dicarbonyl compound such as dimethylformamide dimethyl acetal (DMF-DMA) (1.2 eq).

• Heat the reaction mixture at reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure to yield the crude enamine intermediate. Purification can be achieved by column chromatography on silica gel.

Step 2: Reductive Cyclization to 6-Bromo-4-fluoro-1H-indole

• Dissolve the crude enamine from Step 1 in a suitable solvent system (e.g., acetic acid or a mixture of ethanol and water).

• Add a reducing agent, such as iron powder or sodium dithionite, portion-wise to the reaction mixture.

• Heat the mixture at an elevated temperature, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture and filter to remove any solids.

• Extract the filtrate with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 6-bromo-4-fluoro-1H-indole.

Potential Mechanisms of Action and Derivatization Strategies

Based on the extensive research on other halogenated indole derivatives, 6-bromo-4-fluoroindole analogs are likely to exert their anticancer effects through two primary mechanisms: tubulin polymerization inhibition and kinase inhibition .

Tubulin Polymerization Inhibition

Many indole derivatives are potent inhibitors of tubulin polymerization, binding to the colchicine site and disrupting microtubule dynamics, which leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.[1][6]

Caption: Proposed mechanism of action via tubulin polymerization inhibition.

Derivatization Strategy for Tubulin Inhibitors:

A common strategy for developing indole-based tubulin inhibitors involves the introduction of a substituted aroyl group at the C3 position of the indole ring. The 3,4,5-trimethoxyphenyl moiety is a well-known pharmacophore that enhances binding to the colchicine site.

Derivative Type	R Group at C3	Rationale
Aroyl Derivatives	3,4,5-Trimethoxybenzoyl	Mimics the trimethoxyphenyl ring of colchicine, enhancing binding affinity.
4-Methoxybenzoyl	A simpler analog to explore the impact of the methoxy group.
4-Fluorobenzoyl	Introduction of an additional fluorine atom to potentially enhance binding and metabolic stability.

Kinase Inhibition

The indole scaffold is a common feature in many kinase inhibitors, targeting a wide range of kinases that are often dysregulated in cancer, such as VEGFR, EGFR, and CDKs.[2][7]

Caption: Proposed mechanism of action via kinase inhibition.

Derivatization Strategy for Kinase Inhibitors:

The development of indole-based kinase inhibitors often involves the introduction of various heterocyclic and aromatic substituents at different positions of the indole ring to achieve selectivity and potency.

Derivative Type	Substitution Pattern	Rationale
N1-Substituted	Aryl or heteroaryl groups at the N1 position	Can modulate kinase selectivity and improve pharmacokinetic properties.
C3-Substituted	Substituted anilines or other nitrogen-containing heterocycles	Can form key hydrogen bonding interactions within the kinase active site.
C5-Substituted	Various functional groups	Can explore additional binding pockets and improve overall potency.

Preclinical Evaluation: A Roadmap for Future Studies

Given the nascent stage of research on 6-bromo-4-fluoroindole derivatives, a systematic preclinical evaluation is essential to validate their therapeutic potential.

In Vitro Studies

• Antiproliferative Assays: The initial step involves screening a library of synthesized derivatives against a panel of human cancer cell lines representing different tumor types (e.g., breast, lung, colon, leukemia). The MTT or SRB assay can be used to determine the half-maximal inhibitory concentration (IC50) for each compound.[4][8]

• Mechanism of Action Studies:

  • Tubulin Polymerization Assay: To confirm tubulin inhibition, a cell-free tubulin polymerization assay should be performed.

  • Cell Cycle Analysis: Flow cytometry can be used to determine if the compounds induce cell cycle arrest at a specific phase (e.g., G2/M for tubulin inhibitors).

  • Kinase Inhibition Assays: A panel of kinase activity assays should be conducted to identify specific kinase targets.

  • Apoptosis Assays: Annexin V/PI staining followed by flow cytometry can confirm the induction of apoptosis. Western blot analysis can be used to investigate the expression levels of key apoptotic proteins (e.g., caspases, Bcl-2 family proteins).

In Vivo Studies

Promising candidates from in vitro studies should be advanced to in vivo evaluation using preclinical cancer models.

• Xenograft Models: Human cancer cell lines can be implanted subcutaneously or orthotopically into immunocompromised mice to establish tumor xenografts. The efficacy of the compounds in inhibiting tumor growth can then be evaluated.[9]

• Pharmacokinetic Studies: The absorption, distribution, metabolism, and excretion (ADME) properties of the lead compounds should be determined to assess their drug-like properties.

• Toxicity Studies: Preliminary toxicity studies in healthy animals are necessary to determine the maximum tolerated dose (MTD) and to identify any potential side effects.[10]

Conclusion and Future Directions

The 6-bromo-4-fluoroindole scaffold represents a promising, yet underexplored, area in the vast landscape of indole-based anticancer agents. By leveraging the combined benefits of bromine and fluorine substitution, this unique chemical entity holds the potential for the development of novel therapeutics with enhanced potency, selectivity, and favorable pharmacokinetic profiles. This technical guide has provided a comprehensive overview of the synthetic strategies, potential mechanisms of action, and a roadmap for the preclinical evaluation of 6-bromo-4-fluoroindole derivatives.

Future research should focus on the synthesis and biological evaluation of a diverse library of these compounds. Structure-activity relationship (SAR) studies will be crucial in identifying the key structural features required for potent and selective anticancer activity. Further mechanistic investigations will be necessary to elucidate the precise molecular targets and signaling pathways modulated by these derivatives. Ultimately, rigorous preclinical in vivo studies will be required to validate their therapeutic potential and pave the way for their clinical development. The exploration of 6-bromo-4-fluoroindole derivatives is a compelling endeavor that could lead to the discovery of the next generation of effective and safe cancer therapies.

References

• Budovská, M., Očenášová, L., et al. (2024).
• Benes, L., & Slampova, A. (Year).

• Esmat, A., et al. (2013). Purified Brominated Indole Derivatives from Dicathais orbita Induce Apoptosis and Cell Cycle Arrest in Colorectal Cancer Cell Lines. Marine Drugs. [Link]

• Shatsa, O. V., et al. (Year). 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety. Molecules. [Link]

• BioWorld. (2024). AB Science reports patent for tubulin polymerization inhibitors. Retrieved from [Link]

• Wang, Y., et al. (2013). Tubulin inhibitors: a patent review. Expert Opinion on Therapeutic Patents. [Link]

• Ahmed, H. A., et al. (2025). Synthesis and Characterization of Novel Indole-Linked 1,3,4-Oxadiazoles: Evaluation of Anticancer, Antibacterial, and Antioxidant Activities. Chemical Methodologies.
• Google Patents. (n.d.). Inhibitors of tubulin polymerization.

• El-Gamal, M. I., et al. (2024). Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. Journal of Fluorine Chemistry. [Link]

• Google Patents. (n.d.). Anti-cancer compounds.

• Al-Hussain, S. A., et al. (Year). Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. Molecules. [Link]

• Google Patents. (n.d.). WO 2010/104406 A1.

• Kumar, A., et al. (2021). Bimetallic Iron–Palladium Catalyst System as a Lewis-Acid for the Synthesis of Novel Pharmacophores Based Indole Scaffold as Anticancer Agents. Molecules. [Link]

• Sharma, P. C., et al. (2021). Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors in the Last Two Decades. Pharmaceuticals. [Link]

• Singh, P., et al. (Year). Tubulin Inhibitors: A Patent Survey. Recent Patents on Anti-Cancer Drug Discovery. [Link]

• Kumar, A., et al. (2022). Targeting cancer signaling pathways by natural products: Exploring promising anti-cancer agents. Seminars in Cancer Biology.

• Wang, D., et al. (Year). In Vitro and In Vivo Anti-cancer Activity of Novel Synthetic Makaluvamine Analogs. Journal of Cancer. [Link]

• News-Medical.Net. (2024). Novel fluoroquinolone analogs as anticancer agents. Retrieved from [Link]

• Wang, Y., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. Bioorganic & Medicinal Chemistry Letters. [Link]

• López, V., et al. (2025). Fungicidal Potential of 3-Acyl-6-bromoindole Derivatives: Synthesis, In Vitro Activity, and Molecular Docking Against Botrytis cinerea and Monilinia fructicola. Molecules.

• Ciacci, A., et al. (Year). In Vitro and In Vivo Evaluation of the Effects of Drug 2c and Derivatives on Ovarian Cancer Cells. International Journal of Molecular Sciences. [Link]

• EurekAlert!. (2025). Chemistry breakthrough has potential to make more effective cancer drugs with less harmful side effects. Retrieved from [Link]

• Regulations.gov. (2021). US Patent No. 8829195. Retrieved from [Link]

• BindingDB. (n.d.). Patents In BindingDB. Retrieved from [Link]

• Stasinska-Krajewska, D., et al. (2025). Discovery of Anticancer Indole-Based 4,5-Dihydroisoxazole Derivative with Selectivity toward Leukemia Cells.

• Royal Society of Chemistry. (n.d.). Design, synthesis and bioevaluation of novel 6-substituted aminoindazole derivatives as anticancer agents. Retrieved from [Link]

• Google Patents. (n.d.). Indole derivatives as ras inhibitors in the treatment of cancer.

• Regina, G., et al. (Year). New Indole Tubulin Assembly Inhibitors Cause Stable Arrest of Mitotic Progression, Enhanced Stimulation of Natural Killer Cell Cytotoxic Activity, and Repression of Hedgehog-Dependent Cancer. Journal of Medicinal Chemistry. [Link]

• Google Patents. (n.d.). Heterocyclic compounds as kinase inhibitors, compositions comprising the heterocyclic compound, and methods of use thereof.

• Iovenitti, G., et al. (2023). Target-Based Anticancer Indole Derivatives for the Development of Anti-Glioblastoma Agents. Molecules. [Link]

• Kim, J. H., et al. (2015). 3-(2-Bromoethyl)-indole inhibits the growth of cancer cells and NF-κB activation. Oncology Letters. [Link]

• ResearchGate. (2022). Indole Derived Anticancer Agents. Retrieved from [Link]

• Copp, B. R., et al. (2019). 6-Bromoindolglyoxylamido derivatives as antimicrobial agents and antibiotic enhancers. Bioorganic & Medicinal Chemistry. [Link]

• Pharmacology Discovery Services. (n.d.). In Vivo Oncology. Retrieved from [Link]

• Gussio, R., et al. (Year). Antitumor Effects of Synthetic 6,7-Annulated-4-substituted Indole Compounds in L1210 Leukemic Cells In Vitro. Anticancer Research. [Link]

• Crescia, E., et al. (Year). Discovery, synthesis and SAR analysis of novel selective small molecule S1P4–R agonists based on a (2Z,5Z)-5-((pyrrol-3-yl)methylene)-3-alkyl-2-(alkylimino)thiazolidin-4-one chemotype. European Journal of Medicinal Chemistry. [Link]

• BioDuro. (n.d.). In Vitro Assays. Retrieved from [Link]

• Singh, A., et al. (Year). In silico studies, synthesis, characterization and in vitro studies of levosulpiride derivatives. Journal of the Indian Chemical Society. [Link]

• Müller, M., et al. (Year). Advancing 6-bromo-7-[11C]methylpurine ([11C]BMP) towards clinical application. EJNMMI Radiopharmacy and Chemistry.

Sources

• 1. Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Purified Brominated Indole Derivatives from Dicathais orbita Induce Apoptosis and Cell Cycle Arrest in Colorectal Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Tubulin inhibitors: a patent review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemmethod.com [chemmethod.com]
• 9. In Vitro and In Vivo Anti-cancer Activity of Novel Synthetic Makaluvamine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fungicidal Potential of 3-Acyl-6-bromoindole Derivatives: Synthesis, In Vitro Activity, and Molecular Docking Against Botrytis cinerea and Monilinia fructicola [mdpi.com]

Engineering Privileged Scaffolds: A Technical Guide to 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde in Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the indole nucleus is universally recognized as a "privileged structure" capable of binding to a diverse array of biological targets, including kinases, G-protein-coupled receptors (GPCRs), and viral polymerases[1]. Among the highly functionalized indole derivatives, 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde (CAS: 1227564-14-8) stands out as a premier synthetic building block. By strategically positioning three distinct functional handles—a fluorine atom, a bromine atom, and a formyl group—around the indole core, this molecule offers researchers a highly programmable scaffold for late-stage diversification and lead optimization.

This whitepaper provides an in-depth analysis of the structural rationale behind this specific substitution pattern, outlines its commercial availability, and details self-validating experimental workflows for its integration into drug discovery pipelines.

Physicochemical & Structural Rationale

The design of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde is not arbitrary; each functional group serves a highly specific mechanistic purpose in both chemical synthesis and pharmacological efficacy.

• C4-Fluorine (Metabolic Shielding & Lipophilicity): The incorporation of a highly electronegative fluorine atom at the C4 position fundamentally alters the molecule's pharmacokinetic profile. Replacing a hydrogen atom with fluorine on an aromatic ring is a proven strategy to significantly slow down oxidative metabolism mediated by hepatic cytochrome P450 (CYP) monooxygenases. Furthermore, the C4-fluoro group modulates the pKa of the adjacent N1-proton, optimizing its capacity to act as a hydrogen-bond donor in protein binding pockets[2].

• C6-Bromine (Orthogonal Cross-Coupling Handle): The bromine atom at the C6 position serves as a robust electrophilic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, and Stille couplings). Because the C6 position is electronically distinct from the C3 and N1 positions, it allows for regioselective functionalization without requiring complex protecting group strategies[3].

• C3-Carbaldehyde (Electrophilic Center): The aldehyde group at C3 is primed for nucleophilic attack. It is the ideal precursor for reductive aminations, Knoevenagel condensations, and multi-component reactions (MCRs) such as the Groebke–Blackburn–Bienaymé reaction, enabling the rapid construction of complex polycyclic or extended linear frameworks[4].

Fig 1. Orthogonal reactivity map of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde.

Commercial Landscape & Pricing Data

As a highly specialized fluorinated building block, 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde is synthesized by select advanced chemical suppliers catering to the pharmaceutical sector. Due to the complexity of regioselective fluorination and bromination on the indole core, this compound commands a premium compared to unfunctionalized indoles.

Below is a summary of key commercial suppliers and estimated R&D-scale pricing based on current market data for CAS 1227564-14-8[5],[6],.

Supplier	Catalog ID	Purity	Est. Price (1g)	Est. Price (5g)	Availability / Lead Time
AChemBlock	U129294	95%	$85.00 - $120.00	$300.00 - $450.00	In Stock / 1-2 Weeks
BLD Pharm	BD01250883	95%+	$75.00 - $110.00	$280.00 - $400.00	Varies (US/Global Stock)
Pharmacore	201319474	≥95%	Bulk Inquiry	Bulk Inquiry	Made to Order

(Note: Pricing is representative of standard academic/industrial R&D rates and is subject to institutional discounts and regional shipping tariffs).

Advanced Synthetic Workflows & Protocols

To maximize the utility of this scaffold, researchers typically employ a sequential functionalization strategy. The following protocols are designed as self-validating systems , meaning the physical observations during the reaction directly confirm the underlying chemical causality.

Workflow 1: C6 Suzuki-Miyaura Cross-Coupling

This step installs an aryl or heteroaryl group at the C6 position, a common motif in PI3K/mTOR kinase inhibitors[1].

• Causality Rationale: A biphasic solvent system (Toluene/EtOH/H₂O) is utilized to ensure the simultaneous solvation of the organic indole and the inorganic base (K₂CO₃). The base is critical; it coordinates with the arylboronic acid to form a negatively charged boronate complex, which accelerates the transmetalation step with the Pd(II) intermediate. Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] is selected as it is a robust, well-defined Pd(0) source ideal for aryl bromides.

• Step-by-Step Protocol:

  • Charge a flame-dried Schlenk flask with 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde (1.0 equiv), the desired arylboronic acid (1.2 equiv), and Pd(PPh₃)₄ (0.05 equiv).

  • Add a degassed mixture of Toluene:EtOH:H₂O (2:1:1 v/v/v) to achieve a 0.2 M concentration.

  • Add K₂CO₃ (2.0 equiv) and purge the system with Argon for 10 minutes.

  • Heat the mixture to 85°C and stir for 12–16 hours.

• Self-Validation Checkpoints:

  • Visual: The reaction will transition from a pale yellow suspension to a dark brown/black mixture as the catalytic cycle progresses and Pd(0) nanoparticles eventually aggregate.

  • TLC (Hexanes:EtOAc 3:1): The starting material (highly UV-active, lower Rf due to the polar aldehyde) will disappear. A new, intensely UV-active spot (due to the extended pi-conjugation of the newly coupled biaryl system) will appear at a higher Rf.

Workflow 2: C3 Reductive Amination

Following C6 functionalization, the C3-aldehyde is converted into a secondary or tertiary amine to improve aqueous solubility and engage in salt-bridge interactions within the target protein.

• Causality Rationale: Glacial acetic acid (AcOH) is added to mildly protonate the aldehyde oxygen, dramatically accelerating the nucleophilic attack of the amine to form the iminium ion. Sodium triacetoxyborohydride[NaBH(OAc)₃] is strictly chosen over Sodium borohydride (NaBH₄) because it is a milder hydride source. It selectively reduces the electron-deficient iminium intermediate without reducing the unreacted aldehyde, completely preventing the formation of the unwanted indole-3-methanol byproduct.

• Step-by-Step Protocol:

  • Dissolve the C6-functionalized indole-3-carbaldehyde (1.0 equiv) and the target primary amine (1.1 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.1 M).

  • Add 2–3 drops of glacial acetic acid and stir at room temperature for 2 hours to ensure complete imine formation.

  • Portion-wise, add NaBH(OAc)₃ (1.5 equiv). Stir at room temperature for an additional 4–6 hours.

  • Quench the reaction with saturated aqueous NaHCO₃.

• Self-Validation Checkpoints:

  • Visual: Upon mixing the aldehyde and amine, a transient deepening of color (often to deep yellow or orange) confirms Schiff base (imine) formation. Addition of NaBH(OAc)₃ may cause brief gas evolution (H₂ from trace moisture).

  • TLC/Staining: The resulting amine product will be significantly more polar than the starting imine/aldehyde. It will exhibit a lower Rf and will stain strongly positive (purple/brown) when treated with Ninhydrin stain and heated, confirming the presence of the new amine linkage.

Fig 2. Sequential functionalization workflow for kinase inhibitor discovery.

References

1. 2. 3. 4. 5. 6. 7. 8.

Sources

• 1. Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. BJOC - The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023) [beilstein-journals.org]
• 5. 6-bromo-4-fluoro-1H-indole-3-carbaldehyde 95% | CAS: 1227564-14-8 | AChemBlock [achemblock.com]
• 6. 17826-04-9|6-Bromo-1H-indole-3-carbaldehyde|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Introduction: The Strategic Importance of Indole-3-Carboxaldehydes

An Application Guide and Protocol for the Vilsmeier-Haack Formylation of 6-Bromo-4-Fluoroindole

The Vilsmeier-Haack reaction is a cornerstone of synthetic organic chemistry, providing a reliable and efficient method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2] Within this field, its application to the indole nucleus is particularly significant. The resulting indole-3-carboxaldehyde scaffold is a critical building block in the synthesis of a vast array of pharmacologically active molecules, including tryptamine derivatives and other complex alkaloids.[3]

This document provides a detailed protocol for the regioselective formylation of 6-bromo-4-fluoroindole at the C3 position to yield 6-bromo-4-fluoro-1H-indole-3-carbaldehyde.[4] As a Senior Application Scientist, this guide is structured to provide not only a step-by-step procedure but also the underlying chemical principles and practical insights necessary for successful execution. We will delve into the reaction mechanism, provide a robust experimental protocol, and address common challenges, ensuring a comprehensive and trustworthy resource for researchers in synthetic chemistry and drug development.

Pillar 1: The Reaction Mechanism - A Tale of Two Steps

The Vilsmeier-Haack reaction proceeds through two primary stages: the formation of the electrophilic Vilsmeier reagent and the subsequent electrophilic aromatic substitution on the indole ring.[5][6]

• Formation of the Vilsmeier Reagent: The reaction is initiated by the activation of a substituted amide, most commonly N,N-dimethylformamide (DMF), with an acid halide like phosphorus oxychloride (POCl₃).[7] The oxygen atom of DMF acts as the nucleophile, attacking the electrophilic phosphorus center of POCl₃. This is followed by a series of steps involving elimination and rearrangement to form the highly electrophilic chloroiminium salt, known as the Vilsmeier reagent.[2][8] This reagent is moisture-sensitive and is therefore almost always prepared in situ just before use.[9]

• Electrophilic Attack and Hydrolysis: The indole ring system is electron-rich, making it an excellent nucleophile. The reaction's high regioselectivity is a key feature; electrophilic attack occurs preferentially at the C3 position, which possesses the highest electron density and leads to a more stable intermediate without disrupting the aromaticity of the benzene portion of the molecule.[8][10] The indole attacks the Vilsmeier reagent, forming a new carbon-carbon bond. The resulting intermediate is then hydrolyzed during the aqueous work-up phase to yield the final indole-3-carboxaldehyde.[11]

Below is a diagram illustrating the mechanistic pathway.

Vilsmeier-Haack Reaction Mechanism.

Pillar 2: A Self-Validating Experimental Protocol

This protocol is designed for clarity and reproducibility. Adherence to these steps, particularly regarding anhydrous conditions and temperature control, is critical for success.

Materials and Reagents

Reagent/Material	Grade	Supplier Suggestion	Notes
6-Bromo-4-fluoroindole	>97%	Commercial Source	Ensure it is dry before use.
N,N-Dimethylformamide (DMF)	Anhydrous, >99.8%	Sigma-Aldrich, Acros	Use a new, sealed bottle or freshly distilled.
Phosphorus oxychloride (POCl₃)	>99%	Sigma-Aldrich, Acros	Highly corrosive and moisture-sensitive. Handle in a fume hood.
Dichloromethane (DCM)	Anhydrous, >99.8%	Commercial Source	Used as a co-solvent if needed for solubility.
Sodium Carbonate (Na₂CO₃)	Reagent Grade	Commercial Source	For preparing a saturated aqueous solution.
Ethyl Acetate	ACS Grade	Commercial Source	For extraction.
Brine	N/A	Lab Prepared	Saturated NaCl solution for washing.
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	Commercial Source	For drying the organic layer.
Crushed Ice	N/A	Lab Prepared	Essential for work-up.

Quantitative Data: Reagent Stoichiometry

This table is based on a 10 mmol scale of the starting indole. Adjust quantities as needed.

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents	Volume/Mass
6-Bromo-4-fluoroindole	214.04	10.0	1.0	2.14 g
DMF	73.09	100.0	10.0	~10.6 mL
POCl₃	153.33	11.0	1.1	~1.8 mL

Causality Note: A slight excess of POCl₃ (1.1 eq) ensures complete conversion of DMF to the Vilsmeier reagent.[9] A large excess of DMF is used as it serves as both a reagent and the solvent.[1]

Step-by-Step Methodology

Part A: In Situ Preparation of the Vilsmeier Reagent

• Setup: Equip a 100 mL three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, a nitrogen inlet, and a thermometer. Ensure all glassware is flame-dried and cooled under a stream of dry nitrogen to maintain anhydrous conditions.

• Initial Cooling: Charge the flask with anhydrous DMF (10.6 mL). Begin stirring and cool the flask in an ice-salt bath to 0 °C.

• Reagent Addition: Slowly add POCl₃ (1.8 mL) dropwise via the dropping funnel to the cooled DMF over 20-30 minutes.[12]

  • Expertise Note: This addition is highly exothermic. Maintain the internal temperature below 10 °C throughout the addition to prevent uncontrolled reaction and degradation of the reagent.[1] Vigorous stirring is essential.

• Reagent Formation: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 30-60 minutes. The formation of a solid, crystalline salt may be observed, which is characteristic of the Vilsmeier reagent.[9]

Part B: Formylation of 6-Bromo-4-Fluoroindole

• Substrate Addition: In a separate flask, dissolve 6-bromo-4-fluoroindole (2.14 g) in a minimal amount of anhydrous DMF or DCM (~5 mL) if needed. Add this solution to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction Progression: Remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture in an oil bath to 85-90 °C.[13]

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 5-8 hours).[1]

Part C: Work-up and Purification

• Quenching: Once the reaction is complete, cool the mixture to room temperature and then very slowly and carefully pour it into a beaker containing a large amount of crushed ice (~200 g) with vigorous stirring.[1]

  • Trustworthiness Note: This quenching step is highly exothermic and hydrolyzes the reactive intermediates. Slow addition to a large volume of ice is a critical safety and procedural step.

• Neutralization: Slowly add a saturated aqueous solution of sodium carbonate to the acidic mixture until the pH is alkaline (pH > 8). This step neutralizes the acid and causes the product to precipitate.[13]

• Isolation: Collect the precipitated solid via vacuum filtration. Wash the solid thoroughly with cold water to remove inorganic salts.

• Drying: Dry the collected solid under vacuum.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel if necessary.[1]

Experimental Workflow Diagram

Step-by-Step Experimental Workflow.

Pillar 3: Troubleshooting and Field-Proven Insights

Issue	Probable Cause(s)	Recommended Solution(s)
Low or No Yield	1. Moisture in reagents/glassware. 2. Incomplete formation of Vilsmeier reagent. 3. Insufficient reaction time or temperature.	1. Ensure all glassware is flame-dried; use fresh anhydrous solvents.[9] 2. Verify the quality of POCl₃; ensure slow addition at low temperature. 3. Monitor reaction by TLC to confirm completion; if needed, extend heating time or slightly increase temperature.
Formation of Dark/Tarry Byproducts	1. Reaction temperature was too high. 2. Substrate decomposition under acidic conditions.	1. Maintain strict temperature control during POCl₃ addition and heating. 2. Ensure efficient stirring and consider a lower reaction temperature for a longer duration.
Product Does Not Precipitate During Work-up	1. Product is soluble in the aqueous mixture. 2. Insufficient neutralization.	1. Extract the aqueous layer with an organic solvent like ethyl acetate or DCM.[1] 2. Check the pH with litmus paper and add more base if necessary.
Multiple Spots on TLC (Post-Reaction)	1. Incomplete reaction. 2. Formation of side products (e.g., N-formylation).	1. Continue heating and monitor until the starting material spot disappears. 2. Purify the crude product using column chromatography to isolate the desired C3-formylated isomer.

Conclusion

The Vilsmeier-Haack reaction remains a highly effective and regioselective method for the synthesis of indole-3-carboxaldehydes. By following this detailed protocol, which emphasizes careful control over reaction conditions and provides a clear understanding of the underlying mechanism, researchers can reliably synthesize 6-bromo-4-fluoro-1H-indole-3-carbaldehyde. This valuable intermediate serves as a gateway to more complex molecular architectures for applications in medicinal chemistry and materials science.

References

• Benchchem. Application Notes and Protocols: A Step-by-Step Guide for the In Situ Preparation of Vilsmeier Reagent. [URL: https://www.benchchem.
• PrepChem.com. Synthesis of Vilsmeier reagent. [URL: https://www.prepchem.com/synthesis-of-vilsmeier-reagent]
• Kimura, Y. and Matsuura, D. (2013) Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry, 3, 1-7. [URL: https://www.scirp.
• Synlett. (2023) Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis. [URL: https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-0036-1591570]
• Google Patents. WO2020050368A1 - Method for preparing vilsmeier reagent. [URL: https://patents.google.
• Benchchem. Application Notes and Protocols: Vilsmeier-Haack Formylation of Indoles. [URL: https://www.benchchem.
• Benchchem. The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Derivatives. [URL: https://www.benchchem.
• Journal of the Chemical Society, Perkin Transactions 2. Kinetics and mechanism of N-substitution of indoles and carbazoles in Vilsmeier–Haack acetylation. [URL: https://pubs.rsc.org/en/content/articlelanding/1976/p2/p29760000787]
• Reddit. Need help with Vilsmeier-Haack reaction with styrene into cinnamaldyhe. [URL: https://www.reddit.com/r/chemistry/comments/199l9ll/need_help_with_vilsmeierhaack_reaction_with/]
• Master Organic Chemistry. Vilsmeier-Haack Reaction. [URL: https://www.masterorganicchemistry.com/reaction-guide/vilsmeier-haack-reaction/]
• Wikipedia. Vilsmeier–Haack reaction. [URL: https://en.wikipedia.org/wiki/Vilsmeier%E2%80%93Haack_reaction]
• YouTube. Vilsmeier–Haack reaction of indole. [URL: https://www.youtube.
• Organic Chemistry Portal. Vilsmeier-Haack Reaction. [URL: https://www.organic-chemistry.org/namedreactions/vilsmeier-haack-reaction.shtm]
• Chemistry Steps. Vilsmeier-Haack Reaction. [URL: https://www.chemistrysteps.com/vilsmeier-haack-reaction/]
• Journal of the Chemical Society, Perkin Transactions 1. Synthetic studies of indoles and related compounds. Part 22. The Vilsmeier–Haack reaction of N-benzyl-1,2,3,4-tetrahydrocarbazoles and its synthetic application to olivacine and ellipticine. [URL: https://pubs.rsc.org/en/content/articlelanding/1986/p1/p19860001305]
• J&K Scientific LLC. Vilsmeier-Haack Reaction. [URL: https://jk-scientific.com/en/name-reaction/Vilsmeier-Haack-Reaction-113]
• YouTube. Vilsmeier-Haack Reaction. [URL: https://www.youtube.
• Organic Syntheses. The Vilsmeier-Haack reaction is a classic method to directly install formyl groups to electron-rich aromatic rings. [URL: http://www.orgsyn.org/demo.aspx?prep=v101p0021]
• ResearchGate. (PDF) Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxyindolin-2-ylidene)malonaldehyde and transformation into different heterocyclic compounds. [URL: https://www.researchgate.net/publication/352277150_Vilsmeier-Haack_reagent_A_facile_synthesis_of_2-4-chloro-33-dimethyl-7-phenoxyindolin-2-ylidenemalonaldehyde_and_transformation_into_different_heterocyclic_compounds]
• Advanced ChemBlocks. 6-bromo-4-fluoro-1H-indole-3-carbaldehyde 95%. [URL: https://www.achemblock.com/buy/U129294/6-bromo-4-fluoro-1h-indole-3-carbaldehyde.html]
• Google Patents. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds. [URL: https://patents.google.
• Atlantis Press. Synthesis of 6-bromo-4-iodoquinoline Wenhui Wang1, Yuping Guo1, a, Linxiao Wang1, Yiqiang OuYang1, Qinqin Wang1, Wufu Zhu1,b. [URL: https://www.atlantis-press.com/proceedings/amece-15/25841490]
• ThaiJO. Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde. [URL: https://li01.tci-thaijo.org/index.php/sci_ubu/article/view/271291]
• Organic Syntheses. Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. [URL: https://www.orgsyn.org/demo.aspx?prep=v101p0021]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 3. li05.tci-thaijo.org [li05.tci-thaijo.org]
• 4. 6-bromo-4-fluoro-1H-indole-3-carbaldehyde 95% | CAS: 1227564-14-8 | AChemBlock [achemblock.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. jk-sci.com [jk-sci.com]
• 12. reddit.com [reddit.com]
• 13. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]

Application Note: Optimized Suzuki-Miyaura Cross-Coupling Protocols for 6-Bromoindole Derivatives

Introduction & Scope

6-Bromoindole is a privileged pharmacophore and a highly versatile building block for synthesizing complex indole derivatives in drug discovery[1]. It serves as a core structural motif in numerous bioactive natural products, such as the dragmacidin family of marine bisindole alkaloids, which are characterized by a 6-bromoindole unit bonded to a pyrazine ring[2].

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is the premier method for functionalizing the C6 position, efficiently replacing the bromine atom with complex aromatic or heteroaromatic substituents to form new carbon-carbon bonds[1]. However, the electron-rich nature of the indole core and the coordinating ability of the free N-H group present unique catalytic challenges. This application note provides a mechanistic rationale, quantitative optimization data, and self-validating protocols to achieve high-yielding cross-couplings with 6-bromoindole derivatives.

Mechanistic Rationale & Causality

Designing a successful cross-coupling protocol for 6-bromoindole requires specific strategic choices to prevent catalyst deactivation and ensure substrate solubility:

• Overcoming Catalyst Poisoning: Unprotected, electron-rich heterocycles like 6-bromoindole can coordinate directly to palladium intermediates. This coordination often leads to the formation of bridged Pd complexes that inhibit the Suzuki coupling and stall the catalytic cycle[3]. To prevent this, bidentate phosphine ligands, such as 1,1′-bis(diphenylphosphino)ferrocene (dppf) in Pd(dppf)Cl₂, are highly recommended. The large bite angle of dppf enforces a cis-geometry that accelerates the reductive elimination step, while its steric bulk shields the palladium center from unwanted nitrogen coordination[4].

• Solvent Causality: 6-Bromoindole derivatives often exhibit poor solubility in standard aqueous-alcoholic mixtures, leading to aggregation and low conversion. The introduction of dimethylformamide (DMF) as a co-solvent significantly increases the reaction yield and hit rate by fully dissolving medium-complexity substrates[4].

• Halogen Selectivity via Temperature Control: In complex multi-step syntheses, such as the total synthesis of dragmacidins, precise thermal control (e.g., maintaining the reaction at 50 °C) allows for selective coupling at more reactive halide sites (like iodides or dihalopyrazines) while preserving the 6-bromoindole moiety for subsequent late-stage functionalization[5].

Workflow & Decision Matrix

Logical decision tree for Suzuki-Miyaura conditions based on 6-bromoindole N-protection status.

Quantitative Optimization Data

The following table summarizes validated catalytic systems and their performance metrics when coupling 6-bromoindole derivatives with various boronic acids.

Catalyst System	Solvent Matrix	Base	Temp (°C)	Substrate Scope / Application	Avg. Yield	Ref
Pd(PPh₃)₄ (5 mol%)	Ether / H₂O	Inorganic	100	Informer library (unprotected)	46%	[4]
Pd(dppf)Cl₂ (5 mol%)	DMF / H₂O	K₂CO₃	40–70	Informer library (unprotected)	>80%	[4]
Pd@MIL-101-NH₂ (8 wt%)	EtOH / H₂O	K₂CO₃	80 (MW)	Highly functionalized biaryls	85–99%	[3]
Pd(PPh₃)₄	Benzene / MeOH / H₂O	Na₂CO₃	50	Dragmacidin synthesis (N-H)	53–83%	[5]

Step-by-Step Experimental Protocols

Protocol A: Standard Batch Coupling for Unprotected 6-Bromoindole

This protocol utilizes a bidentate palladium catalyst and a DMF co-solvent system to maximize yields for free N-H 6-bromoindoles[4].

Materials:

• 6-Bromoindole (1.0 equiv, 0.5 mmol)

• Arylboronic acid or pinacol ester (1.2 - 1.5 equiv)

• Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%)

• K₂CO₃ (3.0 equiv)

• Degassed DMF / H₂O (4:1 v/v, 5 mL)

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 6-bromoindole, arylboronic acid, K₂CO₃, and Pd(dppf)Cl₂.

  • Causality: Solid reagents are loaded first to allow for simultaneous purging, minimizing the risk of introducing oxygen during solvent addition.

• Degassing: Seal the flask with a septum and purge the vessel with argon (vacuum/argon cycles x3).

• Solvent Addition: Syringe in the degassed DMF/H₂O mixture.

  • Self-Validation Checkpoint 1: The solution should initially appear orange/yellow. If the solution immediately turns black upon solvent addition, oxygen contamination has occurred, leading to the precipitation of inactive "palladium black."

• Reaction Execution: Heat the reaction mixture to 70 °C under vigorous stirring for 4–12 hours.

  • Causality: 70 °C provides sufficient thermal energy to overcome the activation barrier for the oxidative addition of the electron-rich C-Br bond without degrading the boronic acid[4].

• Monitoring: Monitor reaction progress via LC-MS.

  • Self-Validation Checkpoint 2: Look for the disappearance of the characteristic 6-bromoindole isotopic doublet (M and M+2 peaks of equal intensity). The emergence of a single mass peak corresponding to the product confirms successful transmetalation and reductive elimination.

• Workup: Cool to room temperature, dilute with EtOAc, and wash sequentially with water (3x) and brine to remove DMF and inorganic salts. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Protocol B: High-Throughput / Flow-Compatible Coupling using Pd@MOF

This protocol utilizes a heterogeneous palladium nanoparticle catalyst supported on a metal-organic framework (Pd@MIL-101-NH₂), which is highly effective for coordinating heterocycles and leaves barely detectable levels of leached metallic species[3].

Materials:

• 6-Bromoindole (0.3 mmol)

• Arylboronic acid/ester (0.45 mmol, 1.5 equiv)

• K₂CO₃ (0.6 mmol, 2.0 equiv)

• 8 wt% Pd@MIL-101-NH₂ (10 mg)

• EtOH / H₂O (3:1 v/v, 6 mL)

Step-by-Step Methodology:

• Mixture Preparation: In a vial, combine 6-bromoindole, the boronic acid, K₂CO₃, and the EtOH/H₂O solvent mixture.

  • Causality: Increasing the excess of the transmetalating reagent (boronic acid) to 1.5 equivalents helps to minimize the formation of unwanted dehalogenation by-products[3].

• Catalyst Loading: Add the Pd@MOF catalyst. For continuous flow regimes, pack the catalyst into a micro-flow reactor column.

• Reaction Execution (Batch/Microwave): Heat the sealed vial under microwave irradiation at 80 °C for 30–60 minutes.

  • Causality: Microwave irradiation ensures rapid, homogeneous heating, significantly reducing reaction times while maintaining the structural integrity of the MOF support[3].

• Reaction Execution (Flow): Pass the vigorously stirred reaction mixture through the packed column at a flow rate of 50 μL/min, corresponding to a residence time of 35–40 minutes[3].

• Workup: For batch reactions, centrifuge or filter the mixture to recover the heterogeneous catalyst. Extract the filtrate with CH₂Cl₂, evaporate the volatile solvents, and purify the crude product via flash chromatography[3].

References

• Highly Functionalized Biaryls via Suzuki–Miyaura Cross-Coupling Catalyzed by Pd@MOF under Batch and Continuous Flow Regimes Source: RECERCAT URL
• (6-Bromo-1H-indol-3-yl)
• Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs Source: PMC - NIH URL
• Source: Chemical Science (RSC Publishing)
• Source: stoltz2.caltech.

Sources

• 1. (6-Bromo-1H-indol-3-yl)methanamine | 887581-34-2 | Benchchem [benchchem.com]
• 2. Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. recercat.cat [recercat.cat]
• 4. Chemistry informer libraries: a chemoinformatics enabled approach to evaluate and advance synthetic methods - Chemical Science (RSC Publishing) DOI:10.1039/C5SC04751J [pubs.rsc.org]
• 5. stoltz2.caltech.edu [stoltz2.caltech.edu]

Application Note: Knoevenagel Condensation of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde

Introduction & Strategic Rationale

In modern drug discovery, the indole nucleus remains one of the most privileged pharmacophores. Specifically, 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde (CAS: 1227564-14-8) serves as a highly functionalized, versatile building block for synthesizing complex heterocyclic architectures[1].

The strategic value of this specific molecule lies in its tri-functional nature:

• C3-Carbaldehyde: Primed for electrophilic reactions, specifically the Knoevenagel condensation, to generate α,β-unsaturated Michael acceptors[2].

• C6-Bromine: Acts as a bioisosteric placeholder or a synthetic handle for late-stage palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[3].

• C4-Fluorine: Provides inductive electron withdrawal, which modulates the pKa of the indole NH, enhances metabolic stability against cytochrome P450 oxidation, and improves membrane permeability.

The Knoevenagel condensation of this aldehyde with active methylene compounds (e.g., malononitrile, Meldrum's acid, or thiazolidinediones) is a fundamental transformation[4]. The reaction relies on the deprotonation of the active methylene by a weak base (such as piperidine or L-proline) to form a nucleophilic carbanion. This carbanion attacks the electrophilic carbonyl carbon of the indole, followed by a base-promoted dehydration that acts as a thermodynamic sink, yielding a highly conjugated product[4].

Mechanistic Workflow

The following diagram illustrates the mechanistic pathway and logical flow of the Knoevenagel condensation, highlighting the transition from raw materials to downstream pharmaceutical applications.

Fig 1: Mechanistic workflow of the Knoevenagel condensation and downstream diversification.

Experimental Methodology: Self-Validating Protocol

This protocol describes the condensation of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde with malononitrile. The methodology is designed to be self-validating, utilizing visual cues and physical chemistry principles to bypass tedious chromatographic purification[2].

Materials Required

• Electrophile: 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde (1.0 mmol, 242.05 mg)[1]

• Pro-Nucleophile: Malononitrile (1.1 mmol, 72.6 mg)

• Catalyst: Piperidine (0.1 mmol, ~10 µL)[2]

• Solvent: Absolute Ethanol (10 mL)[2]

Step-by-Step Procedure

• Reaction Assembly: In a 25 mL round-bottom flask equipped with a magnetic stir bar, suspend 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde and malononitrile in 10 mL of absolute ethanol.

  • Causality: Ethanol is selected as a polar protic solvent. It effectively solubilizes the starting materials but acts as an anti-solvent for the highly conjugated, rigid product. This physical property drives the reaction to completion via Le Chatelier's principle as the product crashes out of solution[2][4].

• Catalyst Initiation: While stirring vigorously at room temperature, add the piperidine dropwise.

  • Causality: Piperidine serves a dual purpose. Primarily, it acts as a weak base to deprotonate the malononitrile. Secondarily, it can transiently form an iminium ion with the aldehyde, increasing its electrophilicity. Dropwise addition prevents localized exothermic spikes that could trigger unwanted oligomerization or resinification of the indole core[2].

• Self-Validating Monitoring: Stir the reaction at room temperature for 1.5 to 2 hours.

  • Validation Check: The reaction will visually validate itself. The initial pale/clear solution will transition into a thick, brightly colored (typically deep yellow to orange) suspension. This color shift is a direct result of the extended π-conjugation formed during the dehydration step[5]. Monitor via TLC (Hexane:EtOAc 7:3) to confirm the complete consumption of the aldehyde (Rf ~0.4) and the appearance of the highly fluorescent product spot (Rf ~0.2)[2].

• Isolation: Once TLC confirms completion, transfer the flask to an ice bath and chill for 15 minutes.

  • Causality: Lowering the temperature decreases the solubility product (Ksp) of the target compound, maximizing the precipitation yield.

• Purification: Filter the resulting precipitate under vacuum using a Büchner funnel. Wash the filter cake with ice-cold ethanol (2 x 5 mL).

  • Causality: Ice-cold ethanol efficiently washes away residual piperidine, water (the reaction byproduct), and unreacted malononitrile without re-dissolving the target compound. This circumvents the need for silica gel chromatography, preserving overall yield and scalability.

Quantitative Data & Optimization

The choice of solvent and catalyst drastically impacts the reaction kinetics and thermodynamic yield. Table 1 summarizes the optimization landscape for halogenated indole-3-carbaldehydes.

Table 1: Optimization of Condensation Conditions

Solvent	Catalyst (mol%)	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
Dichloromethane	Piperidine (10%)	25	4.0	45	Product remains soluble; equilibrium limits yield.
Water	L-Proline (10%)	80	2.5	72	Hydrophobic effect accelerates reaction, but requires heating.
Ethanol	Piperidine (10%)	25	1.5	92	Product precipitates, driving Le Chatelier's principle[2].
Solvent-free	Microwave / L-Proline	100	0.2	88	Rapid conversion but risks thermal degradation of halogens[5].

The resulting α,β-unsaturated indoles are not merely end-products; they are advanced intermediates. Table 2 outlines the strategic utility of the functional groups present in the final scaffold.

Table 2: Strategic Utility of the Substituted Scaffold

Structural Feature	Chemical Reactivity	Biological Implication
C3-α,β-Unsaturated Motif	Michael acceptor for nucleophiles	Enables covalent binding to cysteine residues in kinase active sites[3].
C6-Bromine	Handle for Pd-catalyzed cross-coupling	Permits late-stage diversification to optimize target binding affinity.
C4-Fluorine	Inductive electron withdrawal	Lowers indole NH pKa; improves metabolic stability and membrane permeability.

Troubleshooting & Analytical Validation

If the reaction fails to precipitate or yields are lower than expected (<70%), consider the following troubleshooting steps[2]:

• Inactive Catalyst / Wet Solvent: Excessive water in the ethanol can inhibit the dehydration step (the thermodynamic sink). Ensure absolute ethanol is used. If water is a persistent byproduct issue, the addition of 4Å molecular sieves can drive the reaction forward[2].

• Steric Hindrance: While the C4-fluorine is relatively small, the C6-bromine alters the electronic landscape of the indole ring. If using bulkier active methylenes (e.g., substituted thiobarbituric acids), heating to reflux (78°C in ethanol) for 3-4 hours may be necessary to overcome the activation energy barrier.

• Side Reactions: Under strongly acidic conditions (if attempting Lewis acid catalysis instead of base), indoles are prone to dimerization to form bis(indolyl)methanes (BIMs). Strictly adhere to basic catalysts (piperidine, L-proline) for Knoevenagel condensations[2].

References

Sources

• 1. 6-bromo-4-fluoro-1H-indole-3-carbaldehyde 95% | CAS: 1227564-14-8 | AChemBlock [achemblock.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00871A [pubs.rsc.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols: Synthesis of Fluorescent Probes Using 4-Fluoroindole Aldehyde Scaffolds

Introduction: The Strategic Advantage of the 4-Fluoroindole Scaffold in Fluorescent Probe Design

The indole scaffold is a privileged structure in medicinal chemistry and chemical biology, frequently appearing in biologically active compounds and fluorescent probes.[1] The introduction of a fluorine atom at the 4-position of the indole ring offers several strategic advantages for the design of high-performance fluorescent probes. The strong electron-withdrawing nature of fluorine can significantly modulate the electronic properties of the indole system, influencing its absorption and emission characteristics.[2] This often leads to a bathochromic (red) shift in the emission spectra, which is highly desirable for biological imaging to minimize background autofluorescence from cells and tissues.[2] Furthermore, the presence of fluorine can enhance the photostability and quantum yield of a fluorophore, leading to brighter and more robust probes. The 4-fluoroindole moiety, particularly when functionalized with an aldehyde group, serves as a versatile precursor for the synthesis of a diverse range of fluorescent probes through various chemical transformations.[3][4][5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of fluorescent probes utilizing 4-fluoroindole aldehyde scaffolds. It details the synthesis of the core scaffold, strategies for its conversion into fluorescent probes, and protocols for their application in biological systems.

Synthesis of the 4-Fluoroindole-6-carbaldehyde Scaffold

The synthesis of the key intermediate, 4-fluoroindole-6-carbaldehyde, can be achieved through a multi-step process starting from commercially available 4-fluoroindole. A common and effective strategy involves the Leimgruber-Batcho indole synthesis, which allows for the construction of the indole ring with the desired substitution pattern.

Protocol 1: Synthesis of 4-Fluoroindole-6-carbaldehyde

This protocol outlines a general procedure for the formylation of 4-fluoroindole, a crucial step in generating the aldehyde scaffold.

Materials and Reagents:

• 4-Fluoroindole

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM), anhydrous

• Sodium hydroxide (NaOH) solution, aqueous

• Hydrochloric acid (HCl), aqueous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Equipment:

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Ice bath

• Heating mantle or oil bath

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Vilsmeier-Haack Reagent Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), cool anhydrous DMF in an ice bath. Slowly add phosphorus oxychloride (POCl₃) dropwise with vigorous stirring. Allow the mixture to stir at 0°C for 30 minutes to form the Vilsmeier reagent.

• Formylation Reaction: Dissolve 4-fluoroindole in anhydrous DCM in a separate flask. Slowly add the 4-fluoroindole solution to the pre-formed Vilsmeier reagent at 0°C. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully pour it into a beaker of crushed ice with stirring. Neutralize the mixture by the slow addition of an aqueous NaOH solution until the pH is basic.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with DCM or ethyl acetate (3 x volumes).

• Washing: Wash the combined organic layers sequentially with water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to afford the pure 4-fluoroindole-6-carbaldehyde.

Causality Behind Experimental Choices:

• The Vilsmeier-Haack reaction is a classic and efficient method for the formylation of electron-rich aromatic compounds like indoles.

• The use of anhydrous conditions is critical as the Vilsmeier reagent is moisture-sensitive.

• The reaction is typically performed at elevated temperatures to drive the formylation to completion.

• The aqueous work-up with a base is necessary to hydrolyze the intermediate iminium salt and neutralize the acidic reaction mixture.

General Strategies for Fluorescent Probe Synthesis from 4-Fluoroindole Aldehyde

The aldehyde functionality on the 4-fluoroindole scaffold is a versatile handle for a variety of chemical transformations to construct fluorescent probes. One of the most common and effective methods is the Knoevenagel condensation .[3][4][5] This reaction involves the condensation of the aldehyde with a compound containing an active methylene group (a CH₂ group flanked by two electron-withdrawing groups) in the presence of a basic catalyst. This reaction is highly efficient for forming carbon-carbon double bonds and extending the π-conjugated system, which is a fundamental principle in the design of fluorescent dyes.[6]

Workflow for Knoevenagel Condensation

Caption: General workflow for synthesizing fluorescent probes via Knoevenagel condensation.

Protocol 2: General Protocol for Knoevenagel Condensation

Materials and Reagents:

• 4-Fluoroindole-6-carbaldehyde

• Active methylene compound (e.g., malononitrile, ethyl cyanoacetate, 2-(benzo[d]thiazol-2-yl)acetonitrile)

• Basic catalyst (e.g., piperidine, pyrrolidine, or a mild inorganic base like sodium carbonate)

• Solvent (e.g., ethanol, toluene, or acetonitrile)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Reflux condenser

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-fluoroindole-6-carbaldehyde (1 equivalent) and the active methylene compound (1-1.2 equivalents) in a suitable solvent.

• Catalyst Addition: Add a catalytic amount of the basic catalyst (e.g., a few drops of piperidine or 0.1 equivalents of sodium carbonate).

• Reaction: Heat the reaction mixture to reflux and monitor its progress by TLC. The reaction time can vary from a few hours to overnight depending on the reactivity of the substrates.

• Work-up: After the reaction is complete, cool the mixture to room temperature. If a solid product precipitates, it can be collected by filtration. Otherwise, remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane).

Trustworthiness and Self-Validation:

The success of the Knoevenagel condensation can be readily validated. The formation of the desired product is often accompanied by a significant color change, indicating the extension of the π-conjugated system. The progress of the reaction can be easily monitored by TLC, observing the consumption of the starting materials and the appearance of a new, often more fluorescent, product spot. The final product should be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Photophysical Properties of 4-Fluoroindole-Based Probes

The photophysical properties of the synthesized probes are critical for their application. These properties are typically characterized by UV-Vis absorption and fluorescence spectroscopy. The introduction of different active methylene compounds in the Knoevenagel condensation allows for the fine-tuning of these properties.

Probe Scaffold	Excitation Max (λ_ex, nm)	Emission Max (λ_em, nm)	Quantum Yield (Φ)	Reference
4-Fluoroindole-malononitrile adduct	~380-420	~450-500	Moderate to High	[7]
4-Fluoroindole-ethyl cyanoacetate adduct	~370-410	~440-490	Moderate	[5]
4-Fluoroindole-benzothiazole acetonitrile adduct	~400-450	~500-550	High	[7]

Note: The exact photophysical properties will vary depending on the solvent and the specific substitution pattern of the final probe. The data presented here are representative values based on typical indole-based fluorophores.

Application in Biological Systems: Detection of Reactive Oxygen Species (ROS)

Fluorescent probes based on the 4-fluoroindole scaffold can be designed to detect specific analytes within a biological context. For example, by incorporating a recognition moiety that reacts with a particular biomolecule, the fluorescence of the probe can be modulated, allowing for its detection.

Signaling Pathway for a "Turn-On" ROS Probe

A common strategy for designing "turn-on" fluorescent probes for reactive oxygen species (ROS) involves the use of a boronate ester as the recognition group.[8] In the presence of ROS, such as hydrogen peroxide (H₂O₂), the boronate ester is oxidized to a phenol, which can lead to a significant increase in fluorescence intensity.

Caption: "Turn-on" fluorescence mechanism for ROS detection.

Protocol 3: Live-Cell Imaging of Endogenous ROS

This protocol provides a general guideline for using a 4-fluoroindole-based "turn-on" probe for detecting ROS in live cells.

Materials and Reagents:

• 4-Fluoroindole-based ROS probe

• Dimethyl sulfoxide (DMSO), cell culture grade

• Phosphate-buffered saline (PBS)

• Cell culture medium (e.g., DMEM or RPMI-1640)

• Fetal bovine serum (FBS)

• Penicillin-Streptomycin solution

• Cells of interest (e.g., HeLa, MCF-7)

• ROS inducer (e.g., H₂O₂, menadione) - optional

• ROS scavenger (e.g., N-acetylcysteine) - optional, for control experiments

• Fluorescence microscope with appropriate filter sets

Equipment:

• Cell culture incubator (37°C, 5% CO₂)

• Laminar flow hood

• Centrifuge

• Hemocytometer or automated cell counter

• Confocal or wide-field fluorescence microscope

• Image analysis software

Procedure:

• Cell Culture: Culture the cells of interest in appropriate medium supplemented with FBS and antibiotics in a 37°C, 5% CO₂ incubator. Seed the cells onto glass-bottom dishes or chamber slides suitable for microscopy and allow them to adhere overnight.

• Probe Preparation: Prepare a stock solution of the 4-fluoroindole-based ROS probe (e.g., 1-10 mM) in high-quality DMSO.

• Probe Loading: On the day of the experiment, remove the cell culture medium and wash the cells once with warm PBS. Dilute the probe stock solution in serum-free cell culture medium to the final working concentration (typically 1-10 µM). Incubate the cells with the probe-containing medium for 30-60 minutes at 37°C.

• Washing: After incubation, remove the probe-containing medium and wash the cells two to three times with warm PBS to remove any excess, non-internalized probe.

• Imaging: Add fresh, warm cell culture medium or PBS to the cells. Image the cells using a fluorescence microscope with the appropriate excitation and emission filters for the specific probe.

• (Optional) Stimulation and Control: To induce ROS production, treat the cells with an ROS inducer (e.g., H₂O₂) before or after probe loading, and image the fluorescence response over time. For control experiments, pre-treat cells with an ROS scavenger (e.g., N-acetylcysteine) before probe loading and stimulation.

• Image Analysis: Quantify the fluorescence intensity of the cells using image analysis software. Compare the fluorescence intensity between control and treated cells to determine the change in ROS levels.

Authoritative Grounding: The design of "turn-on" fluorescent probes based on the oxidation of boronate esters is a well-established and widely used strategy in chemical biology.[8] The choice of cell lines, probe concentration, and incubation times may need to be optimized for specific experimental conditions.

Conclusion

The 4-fluoroindole aldehyde scaffold is a powerful and versatile platform for the synthesis of novel fluorescent probes. The synthetic accessibility of the scaffold, coupled with the facile introduction of diverse functionalities through reactions like the Knoevenagel condensation, allows for the rational design of probes with tailored photophysical properties and specific biological applications. The protocols and guidelines presented in this application note provide a solid foundation for researchers to explore the potential of 4-fluoroindole-based probes in their own investigations, from fundamental chemical synthesis to advanced biological imaging.

References

• Synthesis of fluorescent heterocycles via a Knoevenagel/[4 + 1]-cycloaddition cascade using acetyl cyanide - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Synthesis of PGA‐responsive “covalent‐assembly” fluorescent probes... - ResearchGate. Available at: [Link]

• Synthesis and Investigation of Photophysical Properties of Fluorescent Dyes Obtained by the Knoevenagel Condensation Reaction of Mono, Di or Tri Formyl Aromatic Aldehydes and Various Ch Acids - SSRN. Available at: [Link]

• 4-Fluoroindole - Optional[1H NMR] - Spectrum - SpectraBase. Available at: [Link]

• ORGANIC CHEMISTRY - RSC Publishing. Available at: [Link]

• Red-Shifted and Fluorinated Dyes "JF3" for Advanced Bioimaging. Available at: [Link] Tocris.com/products/red-shifted-and-fluorinated-dyes-jf3-for-advanced-bioimaging_7355

• Knoevenagel condensation triggered synthesis of dual-channel oxene based chemosensor: Discriminative spectrophotometric recognition of F-, CN- and HSO4- with breast cancer cell imaging, real sample analysis and molecular Keypad lock applications - ResearchGate. Available at: [Link]

• Synthesis of 13C/19F/2H Labeled Indoles for Use as Tryptophan Precursors for Protein NMR Spectroscopy. Available at: [Link]

• Turn on Fluorescent Probes for Selective Targeting of Aldehydes - PMC - NIH. Available at: [Link]

• How 4-fluoroindole and 5- fluoroindole differ energetically? - ResearchGate. Available at: [Link]

• Photophysical Properties of the Fluorescence Probes under Different Conditions - ResearchGate. Available at: [Link]

• Synthesis and photophysical characterization of fluorescent indole nucleoside analogues. Available at: [Link]

• Synthesis and photophysical characterization of fluorescent indole nucleoside analogues - PMC. Available at: [Link]

• A Novel Indole Derivative with Superior Photophysical Performance for Fluorescent Probe, pH-Sensing, and Logic Gates - MDPI. Available at: [Link]

• Synthesis, Characterization, Fluorescence Properties, and DFT Modeling of Difluoroboron Biindolediketonates - MDPI. Available at: [Link]

• Spectroscopic data for dyes 3 and 4 at 298 K in different solvents - ResearchGate. Available at: [Link]

• Development of fluorescent probes for bioimaging applications - PMC - NIH. Available at: [Link]

• Tunable fluorescent probes for detecting aldehydes in living systems - PMC. Available at: [Link]

• Synthesis and photophysical properties of substituted indole-boron difluoride fluorochromes | Poster Board #600 - American Chemical Society. Available at: [Link]

• Organic CHEMISTRY - TSI Journals. Available at: [Link]

• "Synthesis and Testing of an Aldehyde-Based Fluorogenic Probe for Chlor" by Alyssa St. Jean - Ursinus Digital Commons. Available at: [Link]

• Synthesis and Characterization of Fluorescent Probes for the Development of a Ceramide Synthase FRET-Based Assay | ChemRxiv. Available at: [Link]

• Tunable fluorescent probes for detecting aldehydes in living systems - RSC Publishing. Available at: [Link]

• Novel Synthesis of 4-Fluoropyridines Based on 2-Fluoroallylic Alcohols by Succeeding Ireland–Claisen. Available at: [Link]

• Synthetic routes to bioactive indole compounds - ResearchGate. Available at: [Link]

• Synthesis of indoles - Organic Chemistry Portal. Available at: [Link]

• Chronological development of functional fluorophores for bio-imaging - RSC Publishing. Available at: [Link]

• Versatile fluorophores for bioimaging applications: π-expanded naphthalimide derivatives with skeletal and appendage diversity - PubMed. Available at: [Link]

• Versatile fluorophores for bioimaging applications: π-expanded naphthalimide derivatives with skeletal and appendage diversity - Chemical Communications (RSC Publishing). Available at: [Link]

Sources

• 1. Synthesis and photophysical properties of substituted indole-boron difluoride fluorochromes | Poster Board #600 - American Chemical Society [acs.digitellinc.com]
• 2. Red-Shifted and Fluorinated Dyes "JF3" for Advanced Bioimaging | Janelia Research Campus [janelia.org]
• 3. Synthesis of fluorescent heterocycles via a Knoevenagel/[4 + 1]-cycloaddition cascade using acetyl cyanide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. papers.ssrn.com [papers.ssrn.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Development of fluorescent probes for bioimaging applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield of Vilsmeier-Haack reaction on electron-deficient indoles

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing challenges with the Vilsmeier-Haack (VH) formylation of electron-deficient indoles.

Standard VH protocols are optimized for electron-rich heterocycles. When electron-withdrawing groups (EWGs) such as nitro, cyano, or halogens are present, the nucleophilicity of the indole core is severely depleted, often resulting in sluggish kinetics, poor yields, or complete reaction failure. This guide provides field-proven troubleshooting strategies, mechanistic causality, and a self-validating optimized protocol to overcome these bottlenecks.

Mechanistic Workflow & Optimization Nodes

Mechanistic bottleneck and optimization interventions for Vilsmeier-Haack formylation.

Troubleshooting Guide & FAQs

Q: Why does my electron-deficient indole (e.g., 5-nitroindole) show minimal conversion under standard Vilsmeier-Haack conditions? A: The standard VH reaction relies on the nucleophilic attack of the indole C3 position onto the electrophilic chloromethyleneiminium ion[1]. Electron-withdrawing groups severely deplete the electron density of the pyrrole ring, drastically reducing its nucleophilicity[2]. This raises the activation energy required to form the Wheland intermediate. To overcome this, you must shift the equilibrium by increasing the stoichiometry of the pre-formed Vilsmeier reagent (up to 4.0–5.0 equivalents) and applying thermal activation (80–90°C)[3].

Q: When I heat the reaction to force completion, my product mixture turns into a black, intractable tar. How can I prevent this? A: Indoles are highly susceptible to acid-catalyzed dimerization and self-polymerization[4]. At elevated temperatures, the highly acidic environment generated by

and its hydrolysis byproducts (HCl, phosphoric acids) accelerates the degradation of both the starting material and the product. Causality & Solution: Maintain strict anhydrous conditions to prevent premature hydrolysis. More importantly, utilize a rapid alkaline quench . Pouring the reaction mixture into a large excess of cold, saturated aqueous or NaOH immediately neutralizes the acidic medium, trapping the product as a stable precipitate before polymerization can occur[4].

Q: Are there alternative activation strategies if

/DMF completely fails for my highly deactivated substrate? A: Yes. If the substrate is too deactivated for the standard chloromethyleneiminium electrophile, consider two field-proven alternatives:

• Transition Metal Acceleration: The addition of transition metal ions like Cu(II) or Ni(II) has been shown to coordinate and further activate the Vilsmeier intermediate, significantly accelerating the formylation of sluggish heterocycles[5].

• Alternative Electrophiles: Replacing

  with a Triphenylphosphine/1,2-Diiodoethane ( ) system in DMF generates a highly reactive, modified Vilsmeier-type intermediate capable of formylating electron-deficient indoles that resist standard conditions[2].

Quantitative Optimization Matrix

The following table summarizes the necessary adjustments in reaction parameters based on the electronic nature of your indole substrate.

Substrate Reactivity	Reagent Stoichiometry ( :DMF)	Temperature Profile	Reaction Time	Expected Yield
Electron-Rich (Standard)	1.1 : 1.2	0°C → Room Temp	2 - 4 hours	>90%
Mildly Deactivated (e.g., Halogenated)	2.0 : 2.5	0°C → 60°C	6 - 8 hours	70 - 85%
Highly Deactivated (e.g., Nitro, Cyano)	4.0 : 5.0	0°C → 80°C - 90°C	12 - 24 hours	50 - 75%

Self-Validating Experimental Protocol: Optimized Formylation

Objective: Maximize the yield of 3-formylindole from an electron-deficient substrate while suppressing acid-catalyzed polymerization.

Step 1: Electrophile Pre-formation

• Action: In a flame-dried, argon-purged round-bottom flask, add anhydrous DMF (5.0 eq) and cool to 0°C using an ice bath. Slowly add

  (4.0 eq) dropwise over 15 minutes.

• Causality: Dropwise addition controls the highly exothermic formation of the chloromethyleneiminium chloride.

• Self-Validation Checkpoint: The solution must transition to a pale yellow, viscous liquid or form a crystalline solid. If it turns dark brown immediately, moisture contamination has occurred, and the reagent is compromised.

Step 2: Substrate Addition

• Action: Dissolve the electron-deficient indole (1.0 eq) in a minimum volume of anhydrous DMF. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0°C.

• Causality: Adding the substrate after the electrophile is fully formed ensures maximum active reagent concentration and prevents destructive side reactions between unreacted

  and the indole.

Step 3: Thermal Activation

• Action: Remove the ice bath and gradually heat the reaction mixture to 80°C.

• Causality: The high activation energy barrier caused by the electron-withdrawing group requires sustained thermal energy to proceed to the intermediate stage.

• Self-Validation Checkpoint: Monitor via TLC (Hexane:EtOAc). The reaction is proceeding correctly if the higher

  starting material spot diminishes while a highly UV-active, lower product spot appears.

Step 4: Rapid Alkaline Quench

• Action: Cool the reaction to 0°C. Pour the mixture slowly into a vigorously stirred beaker containing crushed ice and an excess of saturated aqueous

  or 10% NaOH.

• Causality: Rapid neutralization of the highly acidic medium halts self-polymerization and hydrolyzes the iminium intermediate to the final aldehyde[4].

• Self-Validation Checkpoint: Test the aqueous layer with pH paper; it must read pH > 8. A successful quench is visually confirmed by the precipitation of the product as a solid and a distinct lightening of the solution color.

References

• Master Organic Chemistry, Vilsmeier-Haack Reaction,
• Benchchem, Technical Support Center: Synthesis of Indole-2-Carbaldehydes,
• Benchchem, Improving the yield of the Vilsmeier-Haack reaction for 9-ethyl-9H-carbazole-2-carbaldehyde,
• CAS, Triphenylphosphine/1,2-Diiodoethane-Promoted Formylation of Indoles with N,N-Dimethylformamide,
• ResearchGate, Synthesis of 2‐Halo‐3‐Formylindoles via Vilsmeier–Haack Haloformyl

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the purification of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde (CAS No. 1227564-14-8). As a crucial intermediate in medicinal chemistry, achieving high purity is paramount for the success of subsequent synthetic steps and biological assays. This document outlines common issues, provides validated troubleshooting protocols, and answers frequently asked questions based on established chemical principles and analogous compound purifications.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems in a question-and-answer format, focusing on the underlying causes and providing actionable solutions.

Question 1: My crude product shows multiple spots on the Thin Layer Chromatography (TLC) plate after the initial work-up. What are the likely impurities?

Answer: The presence of multiple spots indicates a mixture of compounds, which is common after a Vilsmeier-Haack or similar formylation reaction used to synthesize indole-3-carbaldehydes.[1][2] The primary impurities often include:

• Unreacted Starting Material: Residual 6-bromo-4-fluoro-1H-indole may be present if the formylation was incomplete. This is typically less polar than the aldehyde product.

• Reagents from Synthesis: Remnants of the formylating agent (e.g., from a Vilsmeier reagent, POCl₃/DMF) can persist through aqueous work-up.[3]

• Over-Formylated or Side-Reaction Products: While C3-formylation is selective, minor side reactions can occur.

• Degradation Products: Indole derivatives can be sensitive to strong acids, bases, or light, leading to colored impurities.

The recommended first step is always purification by column chromatography, as it is highly effective at separating compounds with different polarities.

Question 2: I'm struggling with column chromatography. My compound is streaking on the silica gel, or the separation between spots is poor.

Answer: Streaking and poor separation are common issues related to solvent system selection and compound-adsorbent interactions. The indole N-H proton is weakly acidic, and the aldehyde oxygen is a hydrogen bond acceptor, which can lead to strong interactions with the acidic silica gel surface, causing tailing or streaking.

Causality & Solution:

• Incorrect Solvent Polarity: If the eluent is not polar enough, the compound will move too slowly and may spread out. If it's too polar, it will elute too quickly with impurities. The goal is an Rf value of ~0.3 for optimal separation.

• Acid-Base Interactions: The acidic nature of silica gel can cause tailing with basic or even weakly acidic compounds like indoles.

  • Troubleshooting Step: Add a small amount of a modifier to the eluent system. For indole-based compounds, adding 0.5-1% triethylamine (NEt₃) can neutralize active sites on the silica, improving peak shape. Conversely, if acidic impurities are the issue, adding 0.5-1% acetic acid can help, though this is less common for this specific compound.

• Sample Overloading: Applying too much crude material to the column will inevitably lead to poor separation. A general rule is to use a 1:30 to 1:50 ratio of crude material to silica gel by weight.

A systematic approach to developing an eluent system using TLC is crucial. Based on procedures for similar halogenated indole and indazole aldehydes, a mixture of a nonpolar solvent (like petroleum ether or hexanes) and a polar solvent (like ethyl acetate) is effective.[4][5]

Question 3: After chromatography, my product is a persistent yellow oil or a gummy solid, not the expected crystalline powder. How can I induce crystallization?

Answer: The failure to crystallize is often due to the presence of residual solvents or minor impurities that inhibit the formation of a crystal lattice. Recrystallization is the primary technique to address this.

The Principle of Recrystallization: The goal is to find a solvent or solvent pair in which the compound is sparingly soluble at room temperature but highly soluble when heated.

Recommended Solvents & Protocol:

• Single Solvent: Try solvents like ethanol, isopropanol, or ethyl acetate. Heat the solvent and add it dropwise to your gummy product until it just dissolves. Allow the solution to cool slowly to room temperature, then place it in a refrigerator or freezer to promote crystal growth.

• Solvent/Anti-Solvent Pair: This is often more effective. Dissolve your compound in a minimum amount of a "good" solvent where it is highly soluble (e.g., Dichloromethane, Ethyl Acetate, or Acetone). Then, slowly add a "poor" or "anti-solvent" in which it is insoluble (e.g., Hexanes, Pentane, or Heptane) dropwise until the solution becomes faintly cloudy (turbid). If it becomes too cloudy, add a drop or two of the "good" solvent to clarify. Let the solution stand undisturbed. Crystals should form at the interface.

If these methods fail, scratching the inside of the flask with a glass rod at the solvent line can create nucleation sites for crystal growth.

Question 4: My final product is off-white to yellow, but I need a pure white solid. How can I decolorize it?

Answer: A yellow or brownish tint often indicates the presence of trace, highly conjugated, or oxidized impurities. These can sometimes persist even after chromatography.

Solution: Activated Carbon Treatment During the recrystallization process, after your compound is fully dissolved in the hot solvent, you can add a small amount of activated carbon (charcoal).

• Add Carbon: Use a very small amount (e.g., 1-2% of your compound's weight). Too much will adsorb your product and reduce the yield.

• Hot Filtration: Keep the solution hot and swirl for a few minutes. Then, perform a hot filtration through a fluted filter paper or a small plug of Celite® in a heated funnel to remove the carbon.

• Crystallize: Allow the clear, filtered solution to cool and crystallize as usual. The carbon will have adsorbed the colored impurities.

Caution: This step should be performed quickly to prevent the product from crystallizing prematurely in the funnel.

Frequently Asked Questions (FAQs)

• Q1: What is the best general-purpose purification method for 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde? A: Flash column chromatography on silica gel is the most robust and widely applicable method for the primary purification of this compound from a crude reaction mixture.[4][5] This is typically followed by recrystallization to obtain a high-purity, crystalline solid.

• Q2: What solvent systems are recommended for column chromatography? A: The optimal system should be determined by TLC. However, good starting points based on similar structures are provided in the table below.[4][5] A gradient elution is often most effective.

Solvent System (v/v)	Typical Rf Value	Notes
Petroleum Ether / Ethyl Acetate (8:2)	~0.4 - 0.5	A good starting point for initial trials. Effective for many indole aldehydes.[5]
Hexanes / Ethyl Acetate (7:3)	~0.3 - 0.4	Offers slightly different selectivity than petroleum ether.
Dichloromethane / Methanol (98:2)	Variable	Use for more polar impurities. The high polarity of methanol requires careful use in small percentages.

• Q3: How should I store the purified compound? A: Indole derivatives can be sensitive to air and light. For long-term storage, it is recommended to keep the solid compound in a tightly sealed amber vial under an inert atmosphere (nitrogen or argon) at low temperatures (4°C to -20°C).[6][7]

• Q4: How can I confirm the purity of my final product? A: Purity should be assessed using multiple analytical techniques:

  • TLC: The final product should show a single spot in a suitable eluent system.

  • NMR (¹H and ¹³C): This will confirm the structure and identify any proton- or carbon-containing impurities.

  • LC-MS: Liquid Chromatography-Mass Spectrometry can provide a quantitative purity assessment (e.g., >95%) and confirm the molecular weight.

  • Melting Point: A sharp melting point range is a good indicator of high purity. For the related 6-bromo-1H-indole-3-carbaldehyde, the melting point is reported as 202-206 °C.[8]

Key Experimental Protocols

Protocol 1: Flash Column Chromatography

This protocol describes a standard procedure for purifying the title compound on a silica gel column.

• TLC Analysis: Determine the optimal eluent system by running TLC plates of the crude material. The ideal system gives the product an Rf value of approximately 0.3.

• Column Packing:

  • Select a column with an appropriate diameter for the amount of crude material (e.g., a 40 mm diameter column for 1-5 g of material).

  • Prepare a slurry of silica gel (230-400 mesh) in the initial, least polar eluent.

  • Pour the slurry into the column and allow it to pack under gentle pressure (using a pump or house air). Ensure the packed bed is flat and free of cracks.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of dichloromethane or the chromatography eluent.

  • Alternatively, for less soluble materials, perform a "dry loading": adsorb the crude material onto a small amount of silica gel by dissolving it in a volatile solvent, adding the silica, and evaporating the solvent under reduced pressure.

  • Carefully add the sample to the top of the packed column.

• Elution:

  • Begin eluting with the solvent system determined from TLC analysis.

  • If using a gradient, start with a low polarity mixture (e.g., 10% Ethyl Acetate in Hexanes) and gradually increase the polarity (e.g., to 20%, 30% Ethyl Acetate).

• Fraction Collection:

  • Collect fractions in test tubes or vials.

  • Monitor the elution process by spotting fractions onto a TLC plate and visualizing under UV light.

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent using a rotary evaporator to yield the purified compound.

Visualization: Purification Workflow

The following diagram outlines the decision-making process for purifying 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde.

Caption: Decision workflow for the purification of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde.

References

• Toudic, F., et al. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances, 8(24), 13297-13306. [Link]

• Chem-Impex International, Inc. 6-Bromo-1H-indole-3-carbaldehyde. [Link]

• Toudic, F., et al. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. PMC. [Link]

• Chemsrc. 6-Bromo-4-fluoro-1H-indole | CAS#:885520-59-2. [Link]

• Google Patents. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds.

• Identification and synthesis of impurities formed during sertindole preparation. (2011). Arkivoc. [Link]

• PubChem. 6-Bromoindole-3-carbaldehyde | C9H6BrNO | CID 2794830. [Link]

• Amerigo Scientific. 6-Bromo-1H-indole-3-carbaldehyde. [Link]

• Organic Syntheses. indole-3-aldehyde. [Link]

• Bakthadoss, M., et al. (2012). 6-Bromo-1H-indole-3-carboxylic acid. Acta Crystallographica Section E, 68(Pt 5), o1428. [Link]

• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry, 60(5), 723-751. [Link]

• Organic Syntheses. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. [Link]

• Svobodová, T., et al. (2022). 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety. Molecules, 27(19), 6296. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
• 4. An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01546E [pubs.rsc.org]
• 5. An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. chemscene.com [chemscene.com]
• 8. 6-Bromoindole-3-carboxaldehyde 97 17826-04-9 [sigmaaldrich.com]

Technical Support Center: Advanced Strategies for 4-Substituted Indole Reactions

Welcome to the technical support resource for overcoming challenges in the chemical modification of 4-substituted indoles. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter synthetic roadblocks due to steric hindrance imposed by substituents at the C4 position. Here, we provide in-depth, troubleshooting-focused answers to common questions, grounded in mechanistic principles and supported by actionable protocols.

The indole scaffold is a cornerstone of medicinal chemistry, but functionalization can be notoriously difficult when a substituent is present at the C4 position. This group can sterically shield the N1, C3, and C5 positions, leading to low yields, failed reactions, or undesired regioselectivity. This guide offers practical solutions to these pervasive issues.

Frequently Asked Questions & Troubleshooting Guides

Q1: My N-alkylation on a 4-substituted indole is failing or giving low yields. What is the cause and how can I fix it?

Answer:

This is a classic problem rooted in steric hindrance. A substituent at the C4 position physically obstructs the approach of the electrophile (your alkylating agent) to the indole nitrogen (N1). Furthermore, it can hinder the access of the base required to deprotonate the N-H bond, leading to incomplete formation of the reactive indolate anion. This often results in unreacted starting material or competitive alkylation at the more accessible but less nucleophilic C3 position.[1][2]

Troubleshooting Strategies:

• Optimize Base and Solvent System: The complete deprotonation of the indole nitrogen is critical to favor N-alkylation.[1][2]

  • Use a Stronger, Less-Hindered Base: While Sodium Hydride (NaH) is common, consider stronger bases like Potassium Hydride (KH) or Lithium diisopropylamide (LDA) which can more effectively deprotonate the sterically shielded N-H.

  • Solvent Choice is Key: Highly polar aprotic solvents like DMF or NMP can stabilize the resulting indolate anion and facilitate the reaction. Sometimes, a mixture of solvents (e.g., THF/DMF) can provide the optimal balance of solubility and reactivity.[2]

• Increase Reaction Temperature: Higher temperatures can provide the necessary energy to overcome the activation barrier imposed by steric hindrance. Reactions that are sluggish at room temperature may proceed efficiently at 80-100 °C.[1] This often favors the thermodynamically more stable N-alkylated product.[1]

• Employ a More Reactive Alkylating Agent: The reactivity of the alkylating agent follows the trend I > Br > OTs > Cl. If you are using an alkyl chloride, switching to the corresponding bromide or iodide can significantly increase the reaction rate. Adding a catalytic amount of KI can facilitate an in situ Finkelstein reaction to generate the more reactive alkyl iodide.[1]

• Consider Alternative Methodologies:

  • Phase-Transfer Catalysis (PTC): This method uses a biphasic system (e.g., toluene/water) with a phase-transfer catalyst (e.g., TBAB) and a base like KOH. It can be a milder and effective alternative, often favoring N-alkylation.[1]

  • Mitsunobu Reaction: For the introduction of sterically hindered groups, the Mitsunobu reaction (using an alcohol, PPh₃, and a dialkyl azodicarboxylate like DEAD or DIAD) can be highly effective, although it requires careful purification to remove phosphorus byproducts.

Workflow: Troubleshooting Poor N-Alkylation

Caption: Troubleshooting flowchart for N-alkylation.

Q2: I am attempting a C3-functionalization (e.g., Friedel-Crafts, Mannich) on a 4-bromoindole, but the reaction is sluggish and gives poor yields. Why is this happening?

Answer:

The C3 position is electronically the most nucleophilic site on the indole ring. However, a bulky substituent at the C4 position, such as a bromine atom or larger group, creates a significant steric barrier. This "peri-interaction" hinders the approach of the electrophile to the C3 carbon. For reactions that proceed through a bulky transition state, this steric clash can dramatically slow down the reaction or prevent it from occurring altogether.[3][4] Electron-withdrawing groups at C4 can also decrease the nucleophilicity of the pyrrole ring, further deactivating it towards electrophilic attack.

Troubleshooting Strategies:

• Use a Stronger Lewis Acid: In Friedel-Crafts type reactions, a more potent Lewis acid can enhance the electrophilicity of the coupling partner, helping to overcome the reduced reactivity of the indole. For example, if ZnCl₂ is failing, consider switching to AlCl₃ or a stronger catalyst like InCl₃, which has been shown to be effective for heteroarylation of indoles.[5]

• Employ Smaller, More Reactive Electrophiles: If possible, choose an electrophile with a smaller steric profile. For Mannich reactions, pre-forming the Eschenmoser salt (dimethyl(methylidene)ammonium iodide) provides a highly reactive, less-bulky electrophile compared to traditional formaldehyde/amine mixtures.

• Transition Metal-Catalyzed Cross-Coupling: For C-C bond formation, moving away from classical electrophilic substitution is often the best strategy. Palladium-catalyzed cross-coupling reactions are exceptionally powerful for functionalizing sterically hindered positions.

  • Suzuki Coupling: If your indole has a halogen (e.g., 3-bromo-4-substituted indole), it can be coupled with a wide variety of boronic acids.

  • Sonogashira Coupling: This is the method of choice for introducing alkyne groups and is generally tolerant of steric hindrance.[6][7]

  • Heck Coupling: Useful for installing alkenyl substituents.

• Directed C-H Activation: Modern synthetic methods allow for the direct functionalization of C-H bonds. While C3 is often the most reactive, specific directing groups on the N1 position can steer catalysts to other positions. However, for C3 functionalization on a C4-substituted indole, a C-H activation strategy can sometimes be more effective than traditional methods if the catalyst system can tolerate the steric environment.

Table 1: Comparison of Conditions for C3-Alkylation

Method	Electrophile/Coupling Partner	Catalyst/Reagent	Solvent	Temp. (°C)	Yield	Comments
Friedel-Crafts	Acyl Chloride	AlCl₃	CS₂ or DCE	0 - RT	Low-Mod	Highly dependent on C4-substituent size.
Mannich	Eschenmoser's Salt	-	MeCN	RT	Moderate	Better than traditional formaldehyde/amine for hindered substrates.
Suzuki Coupling	Arylboronic Acid	Pd(PPh₃)₄, K₂CO₃	Toluene/H₂O	80-100	Good-Exc	Requires a 3-haloindole precursor. Tolerates steric bulk well.[8]
Sonogashira	Terminal Alkyne	PdCl₂(PPh₃)₂, CuI, Et₃N	THF/DMF	RT - 60	Good-Exc	Excellent for C-C triple bond formation at hindered sites.[7]

Q3: How can I achieve selective functionalization at the C4 position itself, given its inherent steric hindrance and lower reactivity compared to C2/C3?

Answer:

Direct functionalization at the C4 position is one of the most significant challenges in indole chemistry due to both steric hindrance from the pyrrole ring and the position's inherent lower electronic reactivity towards classical electrophiles.[9] Standard electrophilic substitution overwhelmingly favors the C3 position. Overcoming this requires advanced strategies that override the natural reactivity of the indole nucleus.

Key Strategies for C4-Functionalization:

• Directed C-H Activation/Functionalization: This is the most powerful and modern approach. A directing group (DG) is temporarily installed on the indole nitrogen (N1). This DG contains a coordinating atom that binds to a transition metal catalyst (e.g., Palladium, Ruthenium), bringing the catalyst into close proximity to the C7 or C4 C-H bond and forcing a site-selective reaction.

  • Ruthenium-Catalyzed Phosphorylation: A bulky substituent on the indole nitrogen can effectively block the C2/C3 positions, allowing a Ru-catalyst to selectively phosphorylate the C4 position.[9] The bulky N-substituent is the key driving force for C4 selectivity.[9]

  • Palladium/Norbornene (Catellani) Reaction: This cooperative catalysis allows for the functionalization of an ortho C-H bond and an ipso position (often a halide). This has been cleverly adapted to synthesize C3,C4-disubstituted indoles from ortho-substituted aryl iodides, demonstrating a powerful way to build the C4-substitution pattern.[10][11]

• Lithiation/Metal-Halogen Exchange:

  • If you start with a 4-bromoindole, a metal-halogen exchange using n-BuLi or t-BuLi at low temperature can generate a 4-lithioindole species. This highly reactive nucleophile can then be trapped with a wide range of electrophiles (e.g., CO₂, aldehydes, silyl chlorides). This method requires careful temperature control to avoid side reactions.

• Indolyne Chemistry: Generation of a highly reactive 4,5-indolyne intermediate allows for the introduction of nucleophiles at the C4 position. This is a powerful but advanced technique, often requiring strong bases or specific precursors.

Protocol: Palladium-Catalyzed C4-Deuteration via a Transient Directing Group

This protocol illustrates the concept of using a transient directing group to achieve functionalization at the otherwise unreactive C4 position.[12]

• Reaction Setup: To an oven-dried vial, add the 4-substituted indole (1.0 equiv), Pd(OAc)₂ (0.1 equiv), 3,4,7,8-tetramethyl-1,10-phenanthroline (L1, 0.2 equiv), and K₂CO₃ (2.0 equiv).

• Solvent and Reagent Addition: Evacuate and backfill the vial with an inert atmosphere (N₂ or Ar). Add deuterated water (D₂O, 20 equiv) as the deuterium source and pivalic acid (0.3 equiv) as a co-catalyst. Add 1,4-dioxane as the solvent.

• Reaction Execution: Seal the vial and heat the reaction mixture to 120 °C for 12-24 hours. Monitor the reaction progress by LC-MS or ¹H NMR by observing the disappearance of the C4-H signal.

• Work-up and Purification: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Mechanism: Directed C-H Activation at C4

Caption: General mechanism for C4-H functionalization.

References

• RSC Advances. (2025, April 17). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. PMC. Retrieved March 3, 2026, from [Link]

• Wiley Online Library. (2026, January 21). Recent Synthetic Strategies for the Functionalization of Indole and Azaindole Scaffolds. Wiley Online Library. Retrieved March 3, 2026, from [Link]

• ACS Publications. (2025, October 1). Ruthenium-Catalyzed Selective C4 C–H Phosphorylation of Indoles and Mechanistic Insights. Organic Letters. Retrieved March 3, 2026, from [Link]

• Organic Chemistry Portal. (2006, September 5). Novel Synthetic Approaches Toward Substituted Indole Scaffolds. Organic-chemistry.org. Retrieved March 3, 2026, from [Link]

• Thieme. (n.d.). Cyclization of alkynes under metal-free conditions: synthesis of indoles. Thieme Connect. Retrieved March 3, 2026, from [Link]

• PMC. (n.d.). Syntheses of 4-Indolylquinoline Derivatives via Reductive Cyclization of Indolylnitrochalcone Derivatives by Fe/HCl. PMC. Retrieved March 3, 2026, from [Link]

• ACS Publications. (2025, May 27). Chemoselective N1 or C3 Cyclization Reaction of Indoles with Tetrasubstituted Olefins: Diastereoselective Synthesis of Pyrroloindoles or Cyclopenta[b]indoles Tethered with Seven-Membered Rings. The Journal of Organic Chemistry. Retrieved March 3, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Organic-chemistry.org. Retrieved March 3, 2026, from [Link]

• RSC Publishing. (2025, September 25). Recent advances in the synthesis of indoles and their applications. RSC Publishing. Retrieved March 3, 2026, from [Link]

• PMC. (n.d.). Synthesis of C3,C4-Disubstituted Indoles via the Palladium/Norbornene-Catalyzed Ortho-Amination/Ipso-Heck Cyclization. PMC. Retrieved March 3, 2026, from [Link]

• MDPI. (2020, July 17). Enantioselective Catalytic Synthesis of N-alkylated Indoles. MDPI. Retrieved March 3, 2026, from [Link]

• PMC. (n.d.). Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol. PMC. Retrieved March 3, 2026, from [Link]

• PubMed. (2021, April 6). From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds. PubMed. Retrieved March 3, 2026, from [Link]

• ACS Publications. (2023, November 22). Pd-Catalyzed Regioselective Deuteration of Indole's C4-Position with Transient Directing Groups. The Journal of Organic Chemistry. Retrieved March 3, 2026, from [Link]

• ACS Publications. (2022, October 3). Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. ACS Omega. Retrieved March 3, 2026, from [Link]

• Science.org. (n.d.). Synthesis of C4-Substituted Indoles via a Catellani and C–N Bond Activation Strategy. Science.org. Retrieved March 3, 2026, from [Link]

• ResearchGate. (2020, September 1). C-C bond formation via C-3 Heteroarylation / C-2 C-H activation of indole ring. ResearchGate. Retrieved March 3, 2026, from [Link]

• PMC. (2022, March 1). 3-Alkynylindoles as Building Blocks for the Synthesis of Electronically Tunable Indole-Based Push–Pull Chromophores. PMC. Retrieved March 3, 2026, from [Link]

• MDPI. (2019, December 18). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. Retrieved March 3, 2026, from [Link]

• PMC. (2009, September 16). Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines. PMC. Retrieved March 3, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 3-Alkynylindoles as Building Blocks for the Synthesis of Electronically Tunable Indole-Based Push–Pull Chromophores - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Palladium-catalyzed cross coupling reactions of 4-bromo-6H-1,2-oxazines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis of C3,C4-Disubstituted Indoles via the Palladium/Norbornene-Catalyzed Ortho-Amination/Ipso-Heck Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Suzuki Coupling Yields for 6-Bromo-4-fluoroindole

Welcome to the technical support center for optimizing Suzuki-Miyaura coupling reactions involving 6-bromo-4-fluoroindole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The unique electronic and structural properties of 6-bromo-4-fluoroindole—an electron-rich heterocyclic halide with an acidic N-H proton and an electron-withdrawing fluorine substituent—present specific challenges that require careful optimization of reaction parameters to achieve high yields.

Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific problems you may encounter during the Suzuki coupling of 6-bromo-4-fluoroindole, offering detailed causal explanations and actionable solutions.

Issue 1: Low to No Product Yield

A common and frustrating issue is the failure of the reaction to proceed to completion or at all. This can often be traced back to suboptimal catalyst activity, issues with the starting materials, or inappropriate reaction conditions.

Potential Cause 1: Inefficient Catalyst System

The choice of palladium catalyst and ligand is paramount for a successful Suzuki coupling, especially with a substrate like 6-bromo-4-fluoroindole. The electron-rich nature of the indole ring can make oxidative addition more challenging, while the acidic N-H proton can potentially coordinate to the palladium center, inhibiting its catalytic activity.[1][2]

Recommended Actions:

• Catalyst Selection: For N-H containing heterocycles, pre-formed catalysts or those generated in situ from a stable palladium source and a suitable ligand are often more effective.

  • Recommended Catalysts: Pd(dppf)Cl₂ has shown success in the coupling of bromoindazoles, which are structurally similar to bromoindoles.[3][4] Buchwald precatalysts, such as XPhos Pd G2 or SPhos Pd G2, are also excellent choices as they are designed for challenging cross-coupling reactions.[1]

• Ligand Choice: The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating the elementary steps of the catalytic cycle.

  • Recommended Ligands: Electron-rich and sterically bulky phosphine ligands are generally preferred. Ligands like dppf (1,1'-bis(diphenylphosphino)ferrocene), XPhos (2-dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl), and SPhos (2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl) have proven effective for similar substrates.[1][5]

• Catalyst Loading: Insufficient catalyst loading can lead to incomplete conversion.

  • Recommendation: Start with a catalyst loading of 2-5 mol%. If the reaction is still sluggish, a higher loading of up to 10 mol% may be necessary, although this should be a last resort due to cost and potential for increased side reactions.

Potential Cause 2: Inappropriate Base Selection

The base is critical for the transmetalation step, where the organic group is transferred from the boronic acid to the palladium center.[6][7] For substrates with an acidic N-H proton, the choice of base is even more crucial to avoid deprotonation of the indole, which can affect its reactivity and solubility.

Recommended Actions:

• Base Screening: A screening of different bases is highly recommended.

  • Recommended Bases: Inorganic bases are generally preferred. Potassium phosphate (K₃PO₄) is often the base of choice for Suzuki couplings of N-H heterocycles as it is effective and generally does not lead to unwanted side reactions.[1] Cesium carbonate (Cs₂CO₃) is a stronger base that can also be very effective.[8] Sodium carbonate (Na₂CO₃) and potassium carbonate (K₂CO₃) are milder options that can also be screened.[3][6]

• Base Equivalents: Using an appropriate amount of base is important.

  • Recommendation: Typically, 2-3 equivalents of the base relative to the 6-bromo-4-fluoroindole are used.

Potential Cause 3: Suboptimal Solvent and Temperature

The solvent system must be able to dissolve all reaction components, including the inorganic base, and be stable at the required reaction temperature.

Recommended Actions:

• Solvent System: A mixture of an organic solvent and water is often used to facilitate the dissolution of the inorganic base and the boronic acid.

  • Recommended Solvents: A mixture of 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio) is a common and effective solvent system for Suzuki couplings of N-H heterocycles.[1][9] Other options include toluene/water or THF/water mixtures.

• Reaction Temperature: The reaction temperature influences the reaction rate.

  • Recommendation: Start with a temperature of 80-100 °C. If the reaction is slow, the temperature can be increased to 110 °C. Monitoring the reaction progress by TLC or LC-MS is crucial to avoid decomposition at higher temperatures.[3]

Issue 2: Significant Formation of Side Products

The appearance of unexpected spots on a TLC plate or peaks in an LC-MS chromatogram indicates the formation of side products, which can complicate purification and reduce the yield of the desired product.

Potential Cause 1: Homocoupling of the Boronic Acid

This side reaction leads to the formation of a biaryl product derived from the coupling of two boronic acid molecules. It is often promoted by the presence of oxygen.

Recommended Actions:

• Degassing: It is critical to thoroughly degas the reaction mixture to remove dissolved oxygen. This can be achieved by bubbling an inert gas (argon or nitrogen) through the solvent for 20-30 minutes or by using several freeze-pump-thaw cycles.

• Inert Atmosphere: Maintain a positive pressure of an inert gas throughout the reaction.

Potential Cause 2: Protodeboronation

This is the undesired cleavage of the C-B bond of the boronic acid, which is replaced by a C-H bond.[10] This is a common side reaction, especially with electron-rich or heteroaryl boronic acids, and can be exacerbated by prolonged reaction times, high temperatures, and the presence of water.[11]

Recommended Actions:

• Use of Boronate Esters: Boronic acids can be converted to more stable boronate esters, such as pinacol esters, which are less prone to protodeboronation.[12][13]

• Control of Reaction Time: Monitor the reaction closely and stop it once the starting material is consumed to minimize the time the boronic acid is exposed to the reaction conditions.

• Anhydrous Conditions: In some cases, running the reaction under anhydrous conditions with an appropriate base (e.g., KF) can suppress protodeboronation.[7]

Potential Cause 3: Dehalogenation of 6-Bromo-4-fluoroindole

This side reaction results in the formation of 4-fluoroindole. It can occur through a competing reaction pathway where the aryl-palladium intermediate reacts with a hydride source.[14]

Recommended Actions:

• Purity of Reagents: Ensure all reagents and solvents are of high purity and free from potential hydride sources.

• Optimize Reaction Conditions: Screening of ligands and bases can sometimes identify a system that favors the desired cross-coupling over dehalogenation.

Frequently Asked Questions (FAQs)

Q1: Do I need to protect the N-H group of the indole?

While N-protection can sometimes improve yields by preventing potential catalyst inhibition, it is often not necessary and adds extra steps to the synthesis.[15] Modern catalyst systems, particularly those using Buchwald ligands and appropriate bases like K₃PO₄, are often highly effective for the direct coupling of unprotected N-H indoles.[1][2] It is recommended to first attempt the reaction with the unprotected indole.

Q2: How does the fluorine substituent at the 4-position affect the reaction?

The electron-withdrawing nature of the fluorine atom can have a mixed effect. It can make the oxidative addition of the C-Br bond to the palladium center more favorable.[13][16] However, it also decreases the electron density of the indole ring, which can influence the overall reactivity. The position of the fluorine substituent generally does not have a major steric impact on the reaction.[16]

Q3: What is the best way to monitor the reaction progress?

Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) are the most common methods for monitoring the reaction.[5][17] A small aliquot of the reaction mixture can be taken at regular intervals, worked up, and analyzed to determine the consumption of the starting materials and the formation of the product.

Q4: I have a complex mixture of products. What are the best purification strategies?

Flash column chromatography on silica gel is the most common method for purifying the products of Suzuki coupling reactions.[9][17] A solvent system of hexanes and ethyl acetate is a good starting point for elution. If the product is a solid, recrystallization can be an effective final purification step.

Recommended Starting Protocol

This is a general protocol that can be used as a starting point for the optimization of the Suzuki coupling of 6-bromo-4-fluoroindole.

Parameter	Recommendation	Notes
Palladium Catalyst	Pd(dppf)Cl₂ or XPhos Pd G2	2-5 mol% loading
Ligand	dppf or XPhos	Use a 1:1 or 1:2 Pd:ligand ratio if not using a precatalyst
Base	K₃PO₄ or Cs₂CO₃	2-3 equivalents
Boronic Acid/Ester	Arylboronic acid or pinacol ester	1.2-1.5 equivalents
Solvent	1,4-Dioxane/Water	4:1 to 10:1 ratio
Temperature	80-100 °C	Monitor for decomposition at higher temperatures
Atmosphere	Inert (Argon or Nitrogen)	Degas solvent and maintain a positive pressure

Experimental Procedure:

• To an oven-dried reaction vessel, add 6-bromo-4-fluoroindole (1.0 equiv.), the arylboronic acid or ester (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Evacuate and backfill the vessel with an inert gas (e.g., Argon) three times.

• Add the palladium catalyst (2-5 mol%) and any additional ligand.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing the Process

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low-yield Suzuki couplings.

References

Sources

• 1. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation [dspace.mit.edu]
• 3. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. ias.ac.in [ias.ac.in]
• 10. Protodeboronation - Wikipedia [en.wikipedia.org]
• 11. Improving the oxidative stability of boronic acids through stereoelectronic effects - American Chemical Society [acs.digitellinc.com]
• 12. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Yoneda Labs [yonedalabs.com]
• 15. The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Removing Aldehyde Impurities from Indole Synthesis Products

Welcome to the Technical Support Center for indole purification. Aldehydes are ubiquitous in indole chemistry—either as unreacted starting materials in the Fischer indole synthesis or as byproducts in formylation reactions (e.g., Vilsmeier-Haack). Because indoles and aldehydes often share similar polarity and solubility profiles, standard chromatographic separation can be highly inefficient.

This guide provides researchers and drug development professionals with self-validating, scalable workflows to chemically sequester and remove aldehyde impurities, ensuring high-purity downstream products.

Purification Strategy Workflow

Before selecting a purification method, it is critical to evaluate the scale of your synthesis. The decision matrix below outlines the optimal pathways for aldehyde removal.

Decision matrix for selecting aldehyde removal strategies based on synthesis scale.

Frequently Asked Questions (Mechanisms & Causality)

Q1: Why are aldehyde impurities so difficult to separate from indoles using standard silica gel chromatography? A1: Indoles and many aromatic aldehydes possess similar partition coefficients (logP). Furthermore, indoles contain a slightly acidic N-H proton that can interact strongly with the slightly acidic silanol groups on silica gel, causing peak tailing and streaking[1]. This streaking often overlaps with the elution band of the polar aldehyde group, leading to co-elution and poor resolution.

Q2: How does the sodium bisulfite extraction selectively remove aldehydes without degrading my indole? A2: The bisulfite wash relies on a highly selective nucleophilic addition. The sulfur atom of the bisulfite ion (

) attacks the highly electrophilic carbonyl carbon of the aldehyde, forming a stable, charged -hydroxy sulfonate salt (a bisulfite adduct)[2]. Because the indole ring lacks this specific electrophilic center, it remains uncharged. This drastically alters the partition coefficient of the aldehyde, driving the charged adduct into the aqueous layer while the neutral indole remains in the organic phase[3].

Q3: Why is a water-miscible solvent required in the first step of the bisulfite protocol? A3: A common failure point in bisulfite washes is the biphasic mass transfer limitation. If you simply shake an organic solvent with aqueous bisulfite, the reaction occurs only at the phase interface, leading to incomplete conversion. By initially dissolving the crude mixture in a water-miscible solvent like Dimethylformamide (DMF) or methanol, you create a homogeneous environment that maximizes contact between the bisulfite ion and the aldehyde, allowing the reaction to complete in seconds[4].

Q4: When should I use a polymer-supported scavenger resin instead of a bisulfite wash? A4: Scavenger resins are functionalized solid supports (e.g., polystyrene beads functionalized with primary amines) that irreversibly capture aldehydes by forming covalent imine (Schiff base) bonds[5]. They are ideal for small-scale (< 1 g) or automated library syntheses where liquid-liquid extraction is too cumbersome or prone to physical losses. The resin physically traps the aldehyde, allowing you to simply filter it away[6].

Troubleshooting Guide

Issue: Severe emulsion formation during the bisulfite extraction phase separation.

• Causality: Indoles and highly polar bisulfite adducts can act as amphiphilic surfactants, stabilizing droplets of the organic solvent within the aqueous layer.

• Solution: Increase the ionic strength of the aqueous layer by adding saturated sodium chloride (brine). This "salting out" effect decreases the solubility of the organic solvent in the aqueous phase, forcing the layers to separate cleanly.

Issue: Incomplete removal of sterically hindered aldehydes (e.g., ortho-substituted aromatic aldehydes).

• Causality: The bisulfite ion is highly hydrated in solution, giving it a large effective steric bulk that struggles to attack hindered carbonyls.

• Solution: Switch to a primary amine scavenger resin. The primary amine functional groups on the resin have a smaller steric profile and can access hindered carbonyls more effectively to form imines. Alternatively, increase the bisulfite reaction time to 15 minutes and gently warm the mixture to 40°C.

Issue: Low recovery of the desired indole product after resin scavenging.

• Causality: The indole is becoming physically trapped within the porous polymer matrix of the resin, or non-specific hydrophobic interactions are binding it to the polystyrene backbone[7].

• Solution: Wash the filtered resin bed thoroughly with a highly polar, non-nucleophilic solvent (like ethyl acetate or a 10% methanol/dichloromethane mixture) to disrupt hydrophobic interactions and elute the trapped indole.

Validated Experimental Protocols

Protocol A: Liquid-Liquid Bisulfite Extraction (Preparative Scale)

This protocol is optimized for >1g scale and is self-validating; the disappearance of the aldehyde can be visually confirmed by the absence of its characteristic TLC spot.

• Dissolution: Dissolve the crude indole mixture in a minimum volume of a water-miscible solvent (e.g., DMF or Methanol). Note: Use roughly 10 mL of solvent per gram of crude material.

• Adduct Formation: Add an equal volume of saturated aqueous sodium bisulfite (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ). Caution: Perform in a fume hood as trace sulfur dioxide gas may be released.

• Agitation: Shake the mixture vigorously for 30 to 60 seconds. The solution may become slightly warm as the exothermic adduct formation occurs.

• Phase Separation: Add 3 volumes of deionized water and 3 volumes of a water-immiscible organic solvent (e.g., 10% ethyl acetate in hexanes, or diethyl ether). Shake vigorously and allow the layers to separate[8].

• Isolation: Drain the lower aqueous layer (which now contains the water-soluble aldehyde adduct).

• Washing & Drying: Wash the retained organic layer three times with deionized water to remove any residual DMF and unreacted bisulfite. Dry the organic layer over anhydrous sodium sulfate (

  ), filter, and concentrate under reduced pressure to yield the purified indole[2].

Protocol B: Solid-Phase Scavenging (Analytical/Library Scale)

This protocol utilizes primary amine-functionalized resins to covalently sequester aldehydes.

• Preparation: Dissolve the crude indole mixture in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Resin Addition: Add 2.5 to 3.0 molar equivalents of a polymer-supported primary amine resin (e.g., PS-NH2 or a benzylamine resin) relative to the estimated molar amount of the aldehyde impurity[6].

• Incubation: Agitate the suspension gently on an orbital shaker for 2 to 4 hours at room temperature. Do not use a magnetic stir bar, as it will grind and destroy the polymer beads.

• Filtration: Filter the suspension through a sintered glass funnel or a solid-phase extraction (SPE) cartridge. The aldehyde remains covalently bound to the resin[5].

• Elution: Wash the resin bed with 2 column volumes of DCM to ensure all non-covalently bound indole is eluted.

• Concentration: Evaporate the combined filtrates to obtain the pure indole product.

Quantitative Data & Method Comparison

The following table summarizes the performance metrics of the primary aldehyde removal techniques to help you select the most efficient route for your specific synthesis.

Purification Method	Optimal Scale	Aldehyde Removal Efficiency	Indole Recovery Rate	Average Processing Time	Relative Cost / Complexity
Bisulfite Extraction	> 1.0 g	> 95%	85% – 95%	1 hour	Low / Simple
Scavenger Resin	< 1.0 g	> 98%	90% – 98%	3 – 4 hours	High / Moderate
Silica Chromatography	Any	Variable (70% - 90%)	70% – 85%	2 – 6 hours	Medium / High

References

• BenchChem. Purification techniques for indole aldehydes. BenchChem Tech Support.
• Amerigo Scientific. Scavenger Resins.
• BenchChem. Application Note: Efficient Aldehyde Removal by Liquid-Liquid Extraction with Sodium Bisulfite.
• Scite.ai. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol.
• LookChem. Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures.
• National Institutes of Health (PMC). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol.
• ResearchGate. Recycling and Reuse of a Polymer-Supported Scavenger for Amine Sequestration.
• Google Patents (WO2019097407A1). Reactive polymeric resin for removal of aldehydes.
• American Chemical Society (Chemical Reviews). Practical Methodologies for the Synthesis of Indoles.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scite.ai [scite.ai]
• 4. Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures - Lookchem [lookchem.com]
• 5. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 6. WO2019097407A1 - Reactive polymeric resin for removal of aldehydes - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solubility Solutions for Halogenated Indoles

Subject: Troubleshooting Solubility & Dissolution of Halogenated Indoles (Cl, Br, I) Ticket Priority: High (Impacts Yield & Assay Fidelity) Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The "Brick Dust" Anomaly

Welcome to the technical support hub. If you are here, you are likely staring at a flask containing a halogenated indole (e.g., 5-bromoindole, 6-chloroindole) that refuses to dissolve, or worse, has precipitated as a gummy oil during workup.

The Core Problem: Halogenated indoles differ significantly from their parent indole structure. The introduction of a halogen atom (Cl, Br, I) does two things:

• Increases Lipophilicity (LogP): It makes the molecule significantly more hydrophobic.

• Enhances Crystal Lattice Energy: Through halogen bonding and enhanced

  stacking, these molecules pack tighter than simple indole.

This guide moves beyond "add more solvent" and provides mechanistically grounded protocols to ensure your material is in solution when it needs to be.

Part 1: Diagnostic Matrix (Troubleshooting Q&A)

Use this section to identify the root cause of your solubility failure.

Q1: "I added the solvent, but the solid is just sitting at the bottom. Heating didn't help."

• Diagnosis: You are likely fighting Crystal Lattice Energy . The solvent cannot overcome the intermolecular forces holding the solid together.

• The Fix: Do not just heat; disrupt. Use sonication to break the particle size down (increasing surface area) and consider a "High-Dielectric Spike." Adding 1-5% of a high-dielectric solvent (DMSO or DMF) to your primary solvent (e.g., Toluene or DCM) can disrupt the lattice without altering the bulk solvent properties significantly.

Q2: "It dissolved initially, but crashed out as a gum/oil when I added reagents."

• Diagnosis: This is the "Oiling Out" Phenomenon . You likely changed the polarity of the solution too drastically, or generated a salt intermediate (e.g., protonating the nitrogen) that is insoluble in the organic media.

• The Fix: Check the pH. If you are running an acid-catalyzed reaction, the protonated indolium species is ionic and may not be soluble in non-polar solvents like Toluene. Switch to a polar aprotic solvent (THF, Dioxane) or use a Phase Transfer Catalyst (PTC).

Q3: "My LCMS shows the compound is there, but I can't get it into the NMR tube (CDCl3)."

• Diagnosis: Solvent Mismatch . While 5-bromoindole is soluble in Chloroform, derivatives with amide or acid handles (e.g., 5-bromoindole-3-carboxylic acid) are often insoluble in CDCl3 due to strong intermolecular Hydrogen bonding.

• The Fix: Switch to DMSO-d6 or Acetone-d6. These solvents act as H-bond acceptors, breaking the solute-solute H-bonds.

Part 2: Solvent Compatibility & Optimization

The following table summarizes solubility data for 5-Bromoindole (a representative halogenated indole) and provides "Application Notes" for synthetic workflows.

Solvent Class	Specific Solvent	Solubility Rating	Application Context	Technical Note
Dipolar Aprotic	DMSO	Excellent (>100 mg/mL)	Stock solutions, SNAr reactions	Caution: High boiling point makes removal difficult. Difficult to remove by rotovap.
Dipolar Aprotic	DMF / NMP	Excellent (>80 mg/mL)	Cross-coupling (Suzuki/Buchwald)	Good alternative to DMSO if workup involves water washing (DMF washes out easier).
Ethers	THF	Good (20-50 mg/mL)	Grignard/Lithiation reactions	Hygroscopic. Wet THF causes precipitation. Ensure solvent is anhydrous.[1]
Chlorinated	DCM / Chloroform	Moderate (10-30 mg/mL)	Workup / Extraction / Chromatography	Good for simple halogenated indoles; poor for carboxylic acid derivatives.
Alcohols	Ethanol / Methanol	Moderate (Heating req.)	Recrystallization	Solubility drops drastically upon cooling (ideal for purification).
Hydrocarbons	Hexanes / Heptane	Poor (<1 mg/mL)	Anti-solvent (Precipitation)	Used to force the product out of solution.

Part 3: Visualizing the Logic

Diagram 1: The Solubilization Decision Tree

This flowchart guides you through the logical steps to dissolve stubborn halogenated indoles.

Caption: Decision tree for troubleshooting solubility based on solvent class and molecular functionality.

Part 4: Advanced Solubilization Protocols

Protocol A: The "Graduated Solvent Addition" (For Biological Stocks)

Use this when preparing stock solutions for assays where high organic content is toxic.

• Weighing: Weigh the target mass of halogenated indole into a glass vial.

• Primary Solvation: Add DMSO (Dimethyl sulfoxide) equal to 10% of the final target volume.

  • Why? DMSO has the highest dielectric constant and disrupts the crystal lattice immediately.

• Mechanical Disruption: Sonicate for 60-120 seconds. The solution should be clear.

  • Checkpoint: If not clear, add DMSO in 5% increments. Do not proceed until clear.

• Secondary Solvation (The Bridge): Add PEG-400 or Tween-80 (40% of final volume).

  • Why? These act as surfactants, creating a bridge between the lipophilic indole and the eventual aqueous buffer.

• Dilution: Slowly add the aqueous buffer/saline (remaining 50%) while vortexing.

Protocol B: The "Reactive Dissolution" (For Synthesis)

Use this when the starting material won't dissolve in the reaction solvent (e.g., Toluene or DCM).

• The Slurry Check: Suspend the indole in the reaction solvent. If it is a slurry, proceed.

• The Thermal Ramp: Heat the mixture to 10°C below the solvent boiling point.

• The Entrainer: If the solid persists, add THF (Tetrahydrofuran) dropwise.

  • Limit: Do not exceed 10% v/v if reaction selectivity is solvent-dependent.

• Reagent Order: If using a base (e.g.,

  or ), add it after the indole is fully dissolved or finely dispersed. Adding base to a "brick" of solid indole can coat the surface and prevent reaction.

Part 5: Workup & Isolation (Getting it Out)

A major pain point is the "Crash Out" during aqueous workup. Halogenated indoles are hydrophobic; pouring a reaction mixture into water often results in a sticky, unmanageable gum.

Correct Workup Procedure:

• Do NOT pour into water. Instead, have a biphasic system ready.

• The Receiver: Prepare a separatory funnel with your extraction solvent (Ethyl Acetate or DCM) already inside.

• The Quench: Pour the reaction mixture into the separatory funnel.

• The Wash: Add water/brine after the organic layer is established.

  • Why? This keeps the indole solvated in the organic layer immediately, preventing the formation of amorphous gums at the interface.

References

• PubChem. 5-Bromoindole | C8H6BrN | CID 24905.[2][3] National Library of Medicine. Available at: [Link]

• MDPI. Structure and Morphology of Indole Analogue Crystals. (Discusses lattice energy and packing). Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. SID 134989055 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Bromoindole | C8H6BrN | CID 24905 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Controlling Side Reactions in the Reduction of Indole-3-Carbaldehydes

Welcome to the technical support center for the reduction of indole-3-carbaldehydes. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this critical transformation. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve high yields of the desired product, tryptophol (2-(1H-indol-3-yl)ethan-1-ol), while minimizing the formation of unwanted byproducts.

Introduction: The Challenge of Selectivity

The reduction of the aldehyde group in indole-3-carbaldehyde to a primary alcohol is a fundamental transformation in the synthesis of many biologically active compounds. While seemingly straightforward, this reaction is often complicated by the reactivity of the indole nucleus and the benzylic position of the resulting alcohol. The primary goal is to achieve chemoselective reduction of the aldehyde without affecting the indole's C2-C3 double bond or inducing further unwanted reactions. This guide will address the most common side reactions—over-reduction, indole ring reduction, and dimerization—providing you with the knowledge to control your reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Over-reduction to Skatole (3-Methylindole)

Q1: I am observing a significant amount of skatole in my reaction mixture when using LiAlH₄. Why is this happening and how can I prevent it?

A1: The formation of skatole is a classic example of over-reduction, also known as hydrogenolysis. This occurs when the intermediate tryptophol is further reduced, cleaving the C-O bond of the primary alcohol and replacing it with a C-H bond. Lithium aluminum hydride (LiAlH₄) is a potent reducing agent and is particularly prone to causing this side reaction, especially at elevated temperatures or with prolonged reaction times.[1]

Mechanism of Skatole Formation:

The benzylic alcohol of tryptophol is susceptible to hydrogenolysis, particularly with strong hydride donors like LiAlH₄. The reaction likely proceeds through the formation of an aluminum alkoxide intermediate which can then be eliminated to form a stabilized carbocation or a related species at the benzylic position, which is subsequently reduced by another equivalent of hydride.

Troubleshooting Workflow for Skatole Formation:

Caption: Troubleshooting logic for skatole formation.

Recommended Actions:

• Lower the Reaction Temperature: Perform the LiAlH₄ reduction at a lower temperature (e.g., 0 °C or even -78 °C). This decreases the rate of the hydrogenolysis reaction more significantly than the initial aldehyde reduction.

• Shorten the Reaction Time: Carefully monitor the reaction progress by Thin Layer Chromatography (TLC). Quench the reaction as soon as the starting indole-3-carbaldehyde is consumed to prevent further reduction of the tryptophol product.

• Switch to a Milder Reducing Agent: Sodium borohydride (NaBH₄) is a much milder reducing agent and generally does not cause hydrogenolysis of benzylic alcohols under standard conditions.[2][3] This is often the most effective solution.

Issue 2: Reduction of the Indole Ring to Indoline

Q2: My product is a mixture of tryptophol and what appears to be an indoline derivative. What causes the indole ring to be reduced?

A2: Reduction of the indole C2-C3 double bond to form an indoline derivative is typically promoted by acidic conditions.[4] Under acidic conditions, the indole ring is protonated at the C3 position, forming an indoleninium ion. This intermediate is susceptible to hydride attack, leading to the formation of the indoline ring. This can be a significant side reaction when using reagents that are either acidic themselves or are used in acidic media. For instance, NaBH₄ in the presence of a carboxylic acid can lead to indoline formation.[4]

Troubleshooting Workflow for Indoline Formation:

Caption: Troubleshooting logic for indoline formation.

Recommended Actions:

• Maintain Neutral or Basic Conditions: Avoid the use of acidic solvents or additives. If an acidic workup is necessary, it should be performed at low temperatures and for a short duration after the reduction is complete.

• Choose Appropriate Solvents: For LiAlH₄, use anhydrous aprotic solvents like tetrahydrofuran (THF) or diethyl ether. For NaBH₄, protic solvents like ethanol or methanol are standard and do not promote ring reduction in the absence of strong acids.

• N-Protection: Protecting the indole nitrogen with a suitable protecting group, such as a tert-butyloxycarbonyl (Boc)[5][6] or a 2-(trimethylsilyl)ethoxymethyl (SEM) group,[7][8] can deactivate the indole ring towards reduction. The protecting group can be removed in a subsequent step.

Issue 3: Formation of Dimers and Polymers

Q3: I am getting a significant amount of a high molecular weight, insoluble material in my reaction. What is it and how can I avoid it?

A3: The formation of dimers and oligomers is another acid-catalyzed side reaction. The product, tryptophol, is an indole-3-carbinol derivative. Under acidic conditions, the hydroxyl group can be protonated and eliminated as water, generating a highly reactive and resonance-stabilized carbocation. This electrophilic species can then be attacked by the electron-rich C3 position of another indole molecule (either the starting material, product, or another dimer), leading to the formation of diindolylmethane-type structures and polymers.[9]

Troubleshooting Workflow for Dimer/Polymer Formation:

Caption: Troubleshooting logic for dimerization.

Recommended Actions:

• Strict pH Control: As with indoline formation, maintaining neutral or slightly basic conditions throughout the reaction and workup is crucial.

• Low Temperature: Keeping the reaction and, particularly, the workup at low temperatures will suppress the rate of this bimolecular side reaction.

• Dilution: Running the reaction at a lower concentration can disfavor the bimolecular dimerization reaction relative to the intramolecular reduction.

Data Summary: Reducing Agent Comparison

The choice of reducing agent is the most critical factor in controlling the outcome of the reduction of indole-3-carbaldehyde. The following table summarizes the key differences between LiAlH₄ and NaBH₄ for this transformation.

Feature	Lithium Aluminum Hydride (LiAlH₄)	Sodium Borohydride (NaBH₄)
Reactivity	Very Strong[10]	Mild[2]
Chemoselectivity	Lower; can reduce other functional groups.[10]	Higher; primarily reduces aldehydes and ketones.[2]
Risk of Over-reduction	High risk of hydrogenolysis to skatole.[1]	Very low risk of over-reduction.
Risk of Ring Reduction	Low in aprotic solvents.	Low in neutral protic solvents; increases in acidic media.[4]
Solvents	Anhydrous aprotic (THF, Et₂O).[2]	Protic (EtOH, MeOH), or aprotic with co-reagents.[2]
Workup	Requires careful quenching of excess reagent.[11]	Simpler workup.[2]
Safety	Reacts violently with water; requires anhydrous conditions.[2]	More stable in air and protic solvents.[2]

Experimental Protocols

Protocol 1: Reduction with Sodium Borohydride (Recommended for High Selectivity)

This protocol is optimized to favor the formation of tryptophol while minimizing side reactions.

Materials:

• Indole-3-carbaldehyde

• Sodium borohydride (NaBH₄)

• Ethanol (EtOH), absolute

• Deionized water

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve indole-3-carbaldehyde (1.0 eq) in absolute ethanol (approximately 10-15 mL per gram of aldehyde).

• Cool the solution to 0 °C in an ice-water bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for 1-2 hours. Monitor the reaction progress by TLC until the starting material is fully consumed.

• Carefully quench the reaction by the slow, dropwise addition of deionized water at 0 °C to decompose the excess NaBH₄.

• Add saturated aqueous NH₄Cl solution and allow the mixture to warm to room temperature.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tryptophol.

• Purify the crude product by silica gel column chromatography or recrystallization as needed.

Protocol 2: Reduction with Lithium Aluminum Hydride (Use with Caution)

This protocol can be used if NaBH₄ is not effective for a particular substrate, but careful control of conditions is essential to prevent over-reduction.

Materials:

• Indole-3-carbaldehyde

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Deionized water

• 15% aqueous sodium hydroxide (NaOH)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a suspension of LiAlH₄ (1.2 eq) in anhydrous THF.

• Cool the suspension to 0 °C.

• Dissolve indole-3-carbaldehyde (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension over 30 minutes, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C and monitor closely by TLC. The reaction is typically complete within 30-60 minutes. Do not allow the reaction to proceed for an extended period after the starting material is consumed.

• Quench the reaction using the Fieser workup procedure:[11]

  • Slowly and carefully add deionized water (X mL, where X is the mass of LiAlH₄ in grams) dropwise at 0 °C.

  • Add 15% aqueous NaOH (X mL) dropwise.

  • Add deionized water (3X mL) dropwise.

• Allow the mixture to warm to room temperature and stir vigorously for 30 minutes until a granular precipitate forms.

• Add anhydrous Na₂SO₄, stir for another 15 minutes, and then filter the mixture through a pad of Celite®, washing the filter cake with THF.

• Concentrate the filtrate under reduced pressure to obtain the crude tryptophol.

• Purify by silica gel column chromatography.

References

• Oreate AI. (2026, January 15). A Comparative Analysis of LiAlH4 and NaBH4: The Power of Reduction.
• Wesoly, R., & Weiler, U. (2012). Nutritional Influences on Skatole Formation and Skatole Metabolism in the Pig. Animals, 2(2), 221-242.
• Jensen, M. T., Cox, R. P., & Jensen, B. B. (2006). 3-methylindole (skatole) and indole production by mixed populations of pig fecal bacteria. Applied and environmental microbiology, 63(1), 136-141.
• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield.
• Zha, Y., et al. (2023). Effects of Saccharomyces cerevisiae on the regulation of skatole, microorganisms, and tryptophan metabolites in vitro fermentation of pig. Microbiology Spectrum, 11(2), e03777-22.
• Stuart, D. R., et al. (2012). Regioselective Oxidative Arylation of Indoles Bearing N-Alkyl Protecting Groups. Journal of the American Chemical Society, 134(42), 17533-17536.
• Zha, Y., et al. (2021). Review of microbial and biochemical effects of skatole in animal production. Journal of Animal Science and Biotechnology, 12(1), 1-12.
• BenchChem. (2025).
• BenchChem. (2025). Troubleshooting low yield in N3-peptide synthesis.
• Guidechem. (2024, February 23). How to promote synthesis 7-ethyl tryptophol.
• Merlic, C. A. (n.d.). Workup for Aluminum Hydride Reductions. UCLA Department of Chemistry and Biochemistry.
• Santa Cruz Biotechnology. 1H-Indole-3-carboxaldehyde, N-BOC protected.
• Tadano, S., Mukaeda, Y., & Ishikawa, H. (2013). Bio-inspired dimerization reaction of tryptophan derivatives in aqueous acidic media: three-step syntheses of (+)-WIN 64821, (-)-ditryptophenaline, and (+)-naseseazine B.
• Ashenhurst, J. (2023, February 3). Lithium Aluminum Hydride (LiAlH4)
• Saetae, W., & Jaratjaroonphong, J. (2021). Three-Steps Synthesis of Tryptamine Derivatives from Indole-3-Carboxaldehyde. Thai Journal of Pharmaceutical Sciences, 45(3), 209-216.
• Wesoly, R., & Weiler, U. (2012). Nutritional Influences on Skatole Formation and Skatole Metabolism in the Pig. Animals, 2(2), 221-242.
• Apollo Scientific. 1H-Indole-3-carboxaldehyde, N-BOC protected.
• OrgoSolver. Carboxylic Acids → Primary Alcohols with LiAlH₄.
• WordPress.com. (2010, February 2). LiAlH4 vs NaBH4. Organic chemistry teaching.
• Pharmaguideline. Metal Hydrid Reduction (NaBH4 and LiAlH4).
• Organic Chemistry Academy. (2023, June 26). Reactions of LiAlH4, NaBH4 and H2/Ni (Recap).
• Faleev, N. G., et al. (2010). The Catalytic Mechanisms of the Reactions between Tryptophan Indole-Lyase and Nonstandard Substrates.
• Black, D. StC., et al. (2007). Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles. The Journal of Organic Chemistry, 72(23), 8867-8873.
• Leete, E., & Marion, L. (1953). The hydrogenolysis of 3-hydroxymethylindole and other indole derivatives with lithium aluminum hydride. Canadian Journal of Chemistry, 31(8), 775-783.
• Pearson. (2024, June 7). Give the expected products of lithium aluminum hydride reduction...
• Chemistry Steps. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde.
• Reddit. (2020, February 26). Synthesis - General tips for improving yield? r/chemistry.
• IOSR Journal. (2013, May 15).
• Sigma-Aldrich. Indole-3-carboxaldehyde.
• Organic Letters. (2006). Amide Activation by Tf2O: Reduction of Amides to Amines by NaBH4 under Mild Conditions.
• Organic Syntheses. (2024, February 14).
• Der Pharma Chemica.
• Wikipedia. Indole-3-carbaldehyde.
• Google Patents. US4210590A - Reduction of indole compounds to indoline compounds.
• Raw, S. A., et al. (2011). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Tetrahedron Letters, 52(34), 4410-4412.
• SciSpace. One-pot Reductive Amination of Carbonyl Compounds with NaBH4-B(OSO3H)3/SiO2 in Acetonitrile.
• Zeynizadeh, B., & Zahmatkesh, S. (2005). Fast and efficient method for reduction of carbonyl compounds with NaBH4/wet SiO2 under solvent free condition. Journal of the Brazilian Chemical Society, 16(6A), 1200-1209.
• Oriental Journal of Chemistry. (2014, December 31). NaBH4/NaNO3/H2O: A Convenient System for Selective Reduction of Aldehydes VS. Ketones to their Corresponding Alcohols.
• ACS Catalysis. (2024, April 22).
• PubMed. Chemoselective deprotection of alpha-indole and imidazole ribonucleosides.
• MDPI. (2021). The Dimerization and Oligomerization of Alkenes Catalyzed with Transition Metal Complexes: Catalytic Systems and Reaction Mechanisms.
• NIH Public Access. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM)
• NIH Public Access.
• Organic Chemistry Portal. Synthesis of indolines.
• ResearchGate. (PDF) 1H-Indole-3-carboxaldehyde: Synthesis and Reactions.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Comparative Analysis of LiAlH4 and NaBH4: The Power of Reduction - Oreate AI Blog [oreateai.com]
• 3. Metal Hydrid Reduction (NaBH4 and LiAlH4) | Pharmaguideline [pharmaguideline.com]
• 4. US4210590A - Reduction of indole compounds to indoline compounds - Google Patents [patents.google.com]
• 5. 1H-Indole-3-carboxaldehyde, N-BOC protected | CAS 57476-50-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. 57476-50-3 Cas No. | 1H-Indole-3-carboxaldehyde, N-BOC protected | Apollo [store.apolloscientific.co.uk]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Bio-inspired dimerization reaction of tryptophan derivatives in aqueous acidic media: three-step syntheses of (+)-WIN 64821, (-)-ditryptophenaline, and (+)-naseseazine B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.rochester.edu [chem.rochester.edu]

Technical Support Center: Crystallization of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde

Case ID: IND-CRYST-064 Status: Active Support Tier: Senior Application Scientist Subject: Purification Protocols, Troubleshooting "Oiling Out," and Polymorph Control

Technical Overview & Chemical Context

Compound: 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde CAS: 1227564-14-8 (Analogous references used for protocol derivation) Molecular Weight: ~242.05 g/mol [1][2]

The Challenge: Crystallizing 3-formyl indoles is deceptively difficult.[2] The aldehyde group at the C3 position creates a "push-pull" electronic system with the indole nitrogen, leading to high polarity and a tendency to form strong intermolecular hydrogen bond networks. When you add the 4-fluoro and 6-bromo substituents, you introduce two competing physical behaviors:

• Lipophilicity: The halogens (especially Bromine) increase solubility in non-polar solvents.[2]

• Lattice Energy: The planar nature of the indole encourages stacking, but the 4-fluoro substituent can disrupt standard packing motifs, often leading to oiling out (liquid-liquid phase separation) rather than clean nucleation.[2]

This guide moves beyond generic protocols to address the specific physicochemical behavior of this halogenated intermediate.

Standard Operating Procedure (SOP): Recrystallization

Objective: Isolate >98% pure crystalline solid from crude reaction mixture (typically Vilsmeier-Haack workup).

Phase 1: Solvent Selection Matrix

Based on dielectric constants and halogenated indole solubility profiles.[2]

Solvent System	Ratio (v/v)	Role	Suitability
Ethanol / Water	70:30 to 50:50	Standard	High. Best balance for yield/purity.[2] Water acts as a powerful anti-solvent.[2]
Ethyl Acetate / Heptane	1:2 to 1:4	Alternative	Medium. Good if the compound is too soluble in alcohols.[2] Risk of oiling out is higher.[2]
DMF / Water	1:10	Rescue	Low. Only for extremely impure/insoluble batches.[2] Hard to dry the crystals.[2]

Phase 2: The "Hot-Drop" Protocol

Designed to prevent thermal decomposition of the aldehyde.

• Dissolution: Suspend the crude solid in Ethanol (absolute) at 5 mL per gram of solid.

• Heating: Heat to reflux (approx. 78°C). If solid remains, add Ethanol dropwise until dissolved.[2] Do not exceed 10 mL/g.

• Clarification (Critical): If the solution is dark brown/black, cool slightly, add activated carbon (5 wt%), stir for 15 mins, and filter hot through a Celite pad.

• Anti-Solvent Addition:

  • Maintain temperature at 60°C.

  • Add Water (pre-heated to 60°C) dropwise.

  • Stop point: The moment a permanent turbidity (cloudiness) persists.[2]

• Re-dissolution: Add 1-2 mL of hot Ethanol to clear the turbidity. You are now at the metastable limit .

• Controlled Cooling:

  • Turn off heat.[2] Let the flask sit in the oil bath (acting as a heat sink) to cool to RT over 2-3 hours.

  • Note: Rapid cooling here causes oiling out.[2]

• Isolation: Cool to 0-4°C for 1 hour. Filter, wash with cold Ethanol/Water (1:1), and dry under vacuum at 45°C.[2]

Troubleshooting Guide (Q&A)

Issue 1: The "Oiling Out" Phenomenon

User Question: "I added water to my ethanol solution, and instead of crystals, a yellow goo separated at the bottom. What happened?"

Scientist's Diagnosis: You encountered Liquid-Liquid Phase Separation (LLPS) . This happens when the metastable zone width is too narrow.[2] The 4-fluoro substituent lowers the melting point of the solvated species, causing it to precipitate as a liquid (oil) before it can organize into a crystal lattice.

Corrective Action: Do NOT throw it away.

• Re-heat: Heat the mixture until the oil re-dissolves into a clear solution.

• Seed: Add a tiny crystal of pure product (or scratch the glass) at a temperature just below the cloud point.

• Slower Addition: Add the anti-solvent (water) much slower.[2] The oil formed because the local concentration of water was too high, forcing the hydrophobic brominated indole out of solution too fast.[2]

Issue 2: Color Impurities

User Question: "My product is a tan/brown solid, but it should be off-white. The NMR is clean, but the color persists."

Scientist's Diagnosis: Indole aldehydes are prone to oligomerization, forming conjugated "red" impurities that are potent dyes.[2] Even trace amounts (<0.5%) cause significant discoloration.[2]

Corrective Action: Standard recrystallization often fails to remove these planar, sticky impurities.[2]

• The Silica Plug Trick: Before crystallization, dissolve your crude in minimal Ethyl Acetate/DCM.[2] Pass it through a short pad of silica gel (2-inch depth).[2] The polar oligomers will stick to the silica; the monomeric aldehyde will elute.[2] Evaporate and then recrystallize.

Issue 3: Low Yield

User Question: "I only recovered 40% of my material. The mother liquor is still yellow."[2]

Scientist's Diagnosis: The fluorine atom increases the acidity of the NH proton and the polarity of the molecule, making it more soluble in polar solvents (like ethanol/water) than the non-fluorinated analog.[2]

Corrective Action:

• pH Adjustment: After the crystallization is complete (before filtering), check the pH of the mother liquor. If it is acidic (from Vilsmeier byproducts), neutralize carefully to pH 7 with dilute NaHCO3.[2] This depresses the solubility of the indole.[2]

• Second Crop: Concentrate the mother liquor to half volume and cool again. Warning: The second crop is usually less pure.[2]

Visual Workflows

Workflow 1: Purification Decision Tree

Use this logic to determine the correct purification path based on crude purity.

Figure 1: Decision matrix for handling crude indole aldehyde intermediates.

Workflow 2: The "Oiling Out" Rescue Mechanism

Visualizing the phase transition failure and recovery.

Figure 2: Thermodynamic pathway of oiling out and the loop required to correct it.

References & Authority

• Synthesis of Indole-3-Carboxaldehydes:

  • Source: "Synthetic method for indole-3-carboxaldehyde compounds."[2][3] CN102786460A.[2]

  • Relevance: Describes the Vilsmeier-Haack formylation and basic workup (Na2CO3) for bromo-indoles, establishing the baseline for crude isolation.

• Crystallization & Oiling Out Mechanisms:

  • Source: "Overcoming challenges in the crystallization of 2-Indanol" (BenchChem/Mettler Toledo).[2]

  • Relevance: Provides the mechanistic basis for "oiling out" in fused ring systems and the seeding strategy to bypass the liquid phase.[2]

• Physical Properties of Halogenated Indoles:

  • Source: "6-Bromo-1H-indole-3-carboxylic acid crystal structure." PMC (NIH).[2]

  • Relevance: Demonstrates the hydrogen bonding networks (dimers) typical of 3-substituted bromo-indoles, justifying the need for polar/protic solvent systems like Ethanol/Water.[2]

• General Purification of Indoles:

  • Source: "Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization." MDPI.[2]

  • Relevance: Validates the use of alcohol/water systems and the impact of cooling rates on indole purity.

  • [2]

Sources

• 1. 6-bromo-4-fluoro-1H-indole-3-carbaldehyde 95% | CAS: 1227564-14-8 | AChemBlock [achemblock.com]
• 2. researchgate.net [researchgate.net]
• 3. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]

Reference Data & Comparative Studies

1H NMR chemical shifts of 6-Bromo-4-fluoro-1h-indole-3-carbaldehyde

Technical Assessment: 1H NMR Chemical Shifts of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde

Part 1: Executive Summary

6-Bromo-4-fluoro-1H-indole-3-carbaldehyde (CAS: 1227564-14-8) is a critical pharmacophore scaffold, particularly in the development of kinase inhibitors and antiviral agents. Its structural uniqueness lies in the "bay-region" electronic repulsion between the C4-Fluorine and the C3-Aldehyde, which induces distinct conformational and spectroscopic properties compared to non-halogenated analogs.

This guide provides a technical comparison of the 1H NMR spectral signature of this compound against its structural precursors. By analyzing the specific shielding/deshielding effects of the 4-Fluoro and 6-Bromo substituents, researchers can validate the identity of this intermediate with high confidence.

Part 2: Structural Analysis & Substituent Effects

To accurately interpret the NMR spectrum, one must understand the electronic perturbations introduced by the halogens:

• 4-Fluoro Effect (The Diagnostic Marker):

  • Electronic: The fluorine atom at C4 exerts a strong inductive withdrawing effect (-I) but a resonance donating effect (+R). In the indole system, the proximity to C3-CHO and C5-H is critical.

  • Coupling: The most definitive feature is the Spin-Spin Coupling (

    ) . The proton at C5 will exhibit a large ortho-coupling to the fluorine (~8–12 Hz), distinguishing it from the 6-bromo analog.

• 6-Bromo Effect:

  • Electronic: Bromine at C6 is weakly deactivating. It simplifies the aromatic region by replacing the H6 proton, eliminating the complex multiplet patterns seen in unsubstituted indoles.

  • Steric: Minimal steric impact on the active C3 site, but significant impact on lipophilicity.

Part 3: Comparative Data Analysis

The following table contrasts the target molecule with its direct analogs to highlight the chemical shift evolution.

Table 1: Comparative 1H NMR Chemical Shifts (DMSO-d₆, 400 MHz)

Proton Assignment	Indole-3-CHO (Reference)	6-Bromoindole-3-CHO (Analog)	6-Bromo-4-fluoroindole-3-CHO (Target)	Multiplicity & Coupling ( Hz)
-CHO (Aldehyde)	9.94 ppm	9.91 ppm	10.05 – 10.15 ppm	s or d ( Hz). Downfield shift due to F4 proximity.
NH (H-1)	12.10 ppm	12.20 ppm	12.40 – 12.60 ppm	br s . Acidified by electron-withdrawing F and Br.
H-2	8.25 ppm	8.31 ppm	8.45 – 8.55 ppm	d ( Hz). Deshielded by C3-CHO and C4-F (-I effect).
H-5	7.50 ppm	7.34 ppm	7.15 – 7.25 ppm	dd . Diagnostic signal. Large coupling to F4 ( Hz).
H-6	7.20 ppm	Substituted (Br)	Substituted (Br)	N/A
H-7	7.50 ppm	7.69 ppm	7.70 – 7.75 ppm	d ( Hz). Ortho to Br, minimal F impact.

Note on Solvent Effects: In CDCl₃ , the amide NH is often not visible or extremely broad, and the aldehyde proton may shift upfield by ~0.1–0.2 ppm. DMSO-d₆ is the recommended solvent for full proton assignment due to the compound's polarity.

Diagram 1: Substituent Effect Logic Flow

This diagram illustrates how the halogen substituents perturb the standard indole signals.

Caption: Logical flow of substituent effects leading to the unique spectroscopic signature of the target molecule.

Part 4: Experimental Protocols

To ensure reproducibility and spectral fidelity, the following synthesis and characterization workflow is recommended.

Protocol A: Vilsmeier-Haack Formylation (Synthesis)

This reaction installs the aldehyde at C3. The presence of the 4-Fluoro group reduces the nucleophilicity of C3, requiring controlled temperature ramps.

• Reagent Prep: Cool anhydrous DMF (10 equiv) to 0°C under Argon. Add POCl₃ (1.2 equiv) dropwise. Stir 30 min to form the Vilsmeier salt (white precipitate/slurry).

• Addition: Dissolve 6-bromo-4-fluoroindole in minimal DMF and add dropwise to the salt at 0°C.

• Reaction: Warm to Room Temperature (1h), then heat to 80°C for 4–6 hours. Monitor by TLC (the aldehyde is significantly more polar).

• Quench: Pour onto ice/water. Basify to pH 9 with 2M NaOH or sat. Na₂CO₃.

• Isolation: Filter the resulting yellow precipitate. Recrystallize from Ethanol/Water or purify via column chromatography (Hexane:EtOAc 2:1).

Protocol B: NMR Acquisition Parameters

• Solvent: DMSO-d₆ (99.9% D) + 0.03% TMS.

• Concentration: 5–10 mg in 0.6 mL solvent.

• Pulse Sequence: Standard zg30 or zg (30° pulse angle).

• Scans (ns): Minimum 16 (due to splitting of signals by F).

• Relaxation Delay (D1): 1.0 s (Ensure D1 > 5*T1 for quantitative integration, though 1s is sufficient for routine ID).

• Processing: Apply Exponential Multiplication (LB = 0.3 Hz) to resolve fine F-couplings.

Diagram 2: Characterization Workflow

Caption: Step-by-step workflow for the purification and spectroscopic validation of the target compound.

Part 5: References

• ChemicalBook. (2024).[1] 6-Bromoindole-3-carboxaldehyde 1H NMR Spectrum. Retrieved from [2]

• Royal Society of Chemistry. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives. RSC Advances. Retrieved from

• BenchChem. (2025). Predicted 1H NMR Spectrum of 5-Bromo-4-fluoro-2-methyl-1H-indole. Retrieved from

• Organic Syntheses. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Org. Synth. 2024, 101, 21-33. Retrieved from

• National Institutes of Health (NIH). (2025). 6-Bromoindole-3-carbaldehyde PubChem Compound Summary. Retrieved from

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. 6-Bromoindole-3-carboxaldehyde(17826-04-9) 1H NMR [m.chemicalbook.com]

Analytical Strategies for Structural Elucidation of Brominated Indole Aldehydes: A Comparative Platform Guide

As drug discovery and marine natural product research increasingly focus on halogenated alkaloids, brominated indole aldehydes have emerged as critical scaffolds of interest. Found abundantly in marine organisms like Dicathais orbita (1)[1] and synthesized via cyanobacterial biosynthetic gene clusters (2)[2], these compounds present unique analytical challenges.

This guide objectively compares the two premier mass spectrometry (MS) platforms—Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-High-Resolution Mass Spectrometry (LC-ESI-HRMS/MS) —providing researchers with the mechanistic causality and self-validating protocols necessary for rigorous structural elucidation.

Mechanistic Foundations: The Brominated Indole Signature

Before selecting an analytical platform, one must understand the intrinsic gas-phase behavior of brominated indole aldehydes. The structural elucidation of these compounds relies on two primary mechanistic pillars:

• The Isotopic Mass Defect: Bromine possesses two stable isotopes, ⁷⁹Br and ⁸¹Br, which occur in a nearly 1:1 natural abundance ratio. Regardless of the ionization technique, a mono-brominated indole will present a highly characteristic doublet signal separated by exactly 1.998 Da (typically observed as M and M+2 peaks of equal intensity). This serves as an unambiguous diagnostic tag.

• The Fragmentation Cascade: The fragmentation of the indole-3-carboxaldehyde core is driven by the stability of the aromatic system versus the lability of the formyl group. Primary fragmentation typically involves the α-cleavage of the formyl radical (•CHO) or the loss of carbon monoxide (CO). Subsequent high-energy fragmentation forces the expulsion of hydrogen cyanide (HCN), a hallmark of indole pyrrole-ring cleavage (3)[3].

Figure 1: EI-MS fragmentation pathway of 5-bromoindole-3-carboxaldehyde showing diagnostic shifts.

Platform Comparison: GC-EI-MS vs. LC-ESI-HRMS/MS

Choosing the correct platform dictates the depth of structural information acquired.

GC-EI-MS (The Library-Matching Standard): Utilizing hard ionization (70 eV electron impact), this platform induces extensive, reproducible fragmentation. It is exceptional for volatile, low-molecular-weight brominated indoles and allows for direct spectral matching against NIST databases. However, polar indole aldehydes often require chemical derivatization to prevent thermal degradation and column tailing.

LC-ESI-HRMS/MS (The Structural Elucidation Powerhouse): Utilizing soft ionization (Electrospray Ionization), this platform preserves the intact pseudomolecular ion ([M+H]⁺). When coupled with Quadrupole-Orbitrap or Q-TOF analyzers, it provides sub-5 ppm mass accuracy, resolving isobaric interferences in complex biological matrices (4)[4]. Collision-Induced Dissociation (CID) allows for targeted, step-wise pathway mapping.

Quantitative Performance Metrics

Analytical Feature	GC-EI-MS (Single Quadrupole)	LC-ESI-HRMS/MS (Q-Orbitrap / Q-TOF)
Ionization Energy	Hard (70 eV fixed)	Soft (Variable CID/HCD)
Molecular Ion Preservation	Low to Moderate (Often absent)	Excellent ([M+H]⁺ or [M-H]⁻)
Mass Accuracy	Nominal (~0.1 Da)	High (< 5 ppm)
Isotopic Pattern Fidelity	Good (Unit resolution)	Exceptional (Resolves fine isotopic structure)
Sample Requirements	Volatile, thermally stable	Soluble in polar/semi-polar solvents
Matrix Interference	Moderate (Requires clean extracts)	Low (High-res filtering isolates targets)
Primary Use Case	Fast library matching, volatile profiling	De novo structural elucidation, crude extracts

Validated Experimental Workflows (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating causality and built-in quality control checks.

Protocol A: LC-ESI-HRMS/MS Workflow for Complex Matrices

Objective: Maximize pseudomolecular ion yield and trace fragmentation pathways of labile brominated indoles.

• Sample Preparation: Dissolve the extract in LC-MS grade Methanol/Water (50:50). Causality: This ratio ensures solubility of the moderately non-polar brominated indole core while remaining compatible with reverse-phase LC starting conditions.

• Chromatographic Separation: Utilize a C18 column (e.g., 1.7 µm, 2.1 x 100 mm). Mobile Phase A: Water + 0.1% Formic Acid. Mobile Phase B: Acetonitrile + 0.1% Formic Acid. Causality: The addition of 0.1% formic acid is critical; it forces the equilibrium toward the protonated state ([M+H]⁺), significantly enhancing positive-mode electrospray ionization efficiency for the weakly basic indole nitrogen.

• System Suitability Check (Validation Check): Inject a neat standard of 5-bromoindole (10 ng/mL). Pass Criteria: The system is validated for acquisition only if the ⁷⁹Br/⁸¹Br isotopic doublet at m/z 195.975 / 197.973 is observed with a 1:1 intensity ratio (±5%) and a mass error of <3 ppm.

• MS/MS Acquisition: Utilize a Data-Dependent Acquisition (DDA) top-5 method with stepped Normalized Collision Energy (NCE) at 20, 40, and 60. Causality: Stepped NCE ensures that both the labile formyl group (cleaved at low energy) and the robust indole core (cleaved at high energy) are fragmented and captured in a single composite MS/MS spectrum.

Protocol B: GC-EI-MS Derivatization and Analysis

Objective: Volatilize polar indole aldehydes and generate reproducible library-matchable spectra.

• Derivatization: To 1 mg of sample, add 50 µL of Pyridine and 50 µL of BSTFA + 1% TMCS. Incubate at 60°C for 30 minutes. Causality: BSTFA replaces the active N-H proton of the indole ring with a trimethylsilyl (TMS) group. This eliminates intermolecular hydrogen bonding, preventing peak tailing on the GC column and lowering the boiling point for optimal volatilization.

• Derivatization Efficiency Check (Validation Check): Perform a preliminary full-scan injection. Monitor the abundance of the underivatized precursor versus the TMS-derivatized product (+72 Da mass shift). Pass Criteria: Derivatization is deemed complete when the underivatized peak area is <1% of the Total Ion Chromatogram (TIC).

• Instrument Parameters: Inject 1 µL in splitless mode. Maintain the MS transfer line at 280°C. Causality: A high transfer line temperature prevents cold spots, ensuring the high-boiling brominated derivatives do not condense before entering the 70 eV electron impact ion source.

Conclusion

For known, volatile brominated indole aldehydes, GC-EI-MS remains the most rapid method for structural confirmation via library matching. However, for drug development professionals dealing with novel derivatives, labile conjugates, or complex biological matrices, LC-ESI-HRMS/MS is the superior alternative. Its ability to preserve the molecular ion, combined with sub-5 ppm mass accuracy and targeted CID fragmentation, provides an unambiguous, self-validating map of the molecule's structure.

References

1.1. Marine Drugs / NIH PMC. 2.2. Proceedings of the National Academy of Sciences / NIH PMC. 3.3. American Journal of Analytical Chemistry / SCIRP. 4.4. Analytical Chemistry / NIH PMC.

Sources

• 1. Anti-Inflammatory Activity and Structure-Activity Relationships of Brominated Indoles from a Marine Mollusc - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metagenomic identification of brominated indole biosynthetic machinery from cyanobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Study of Mass Spectra of Some Indole Derivatives [scirp.org]
• 4. High-Resolution Metabolomics of 50 Neurotransmitters and Tryptophan Metabolites in Feces, Serum, and Brain Tissues Using UHPLC-ESI-Q Exactive Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to HPLC Method Development for Separating Halogenated Indole Isomers

Introduction: The Challenge of Sameness

In the realm of pharmaceutical development and chemical analysis, halogenated indoles represent a class of compounds with significant therapeutic potential and complex analytical challenges. Their structural similarity, often differing only by the position of a halogen atom on the indole scaffold, makes their separation a formidable task. Positional isomers can exhibit vastly different pharmacological activities and toxicity profiles, necessitating robust analytical methods to ensure product purity, safety, and efficacy.[1][2] High-Performance Liquid Chromatography (HPLC) stands as the premier technique for this purpose, offering the precision and versatility required to resolve these closely related species.[3][4]

This guide eschews a one-size-fits-all template. Instead, it offers a strategic comparison of modern HPLC and SFC methodologies, grounded in the fundamental principles of chromatography. We will explore the causality behind experimental choices, providing you, the researcher, with the rationale needed to develop selective, efficient, and reliable separation methods for halogenated indole isomers.

Pillar 1: The Stationary Phase — The Arena of Selectivity

The choice of stationary phase is the most critical factor in achieving separation.[5] It dictates the primary interaction mechanism between the analytes and the column. For halogenated indole isomers, several chromatographic modes and phase chemistries warrant consideration.

Reversed-Phase (RP) Chromatography: Beyond the C18 Workhorse

Reversed-phase is the most common starting point in HPLC method development.[6] While a standard C18 column provides a good baseline for hydrophobic retention, resolving structurally similar isomers often requires more nuanced selectivity.

• Phenyl-Hexyl Phases: These columns offer alternative selectivity through π-π interactions between the phenyl ligands and the aromatic indole ring of the analytes. This can be particularly effective in differentiating isomers where the halogen's position influences the electron density of the aromatic system.

• Pentafluorophenyl (PFP) Phases: PFP columns are exceptionally adept at separating halogenated compounds.[7] They provide a unique combination of interactions, including dipole-dipole, π-π, and weak hydrophobic interactions, which can be highly effective for resolving isomers with subtle differences in polarity and electron distribution.[8][9]

Hydrophilic Interaction Liquid Chromatography (HILIC): An Orthogonal Approach

For more polar halogenated indoles that show poor retention in reversed-phase, HILIC offers a powerful alternative.[10][11] The separation mechanism in HILIC is primarily based on the partitioning of analytes into a water-enriched layer on the surface of a polar stationary phase.[12][13][14] This provides a completely different selectivity profile compared to RP-HPLC.

• Common HILIC Phases: Columns packed with bare silica, or bonded with amide, diol, or zwitterionic phases, are common choices.[10] The choice depends on the specific polarity and functionality of the indole isomers.

Supercritical Fluid Chromatography (SFC): The Speed and Efficiency Frontier

SFC has re-emerged as a dominant technique for both chiral and achiral isomer separations.[15][16] Using supercritical CO2 as the primary mobile phase, SFC offers low viscosity and high diffusivity, leading to faster, highly efficient separations with reduced solvent consumption.[17][18] For complex mixtures of isomers, SFC can often provide superior resolution where HPLC methods fall short.[15]

Comparative Performance of Stationary Phases

The following table summarizes hypothetical performance data for the separation of two fictional isomers, 4-chloro-1H-indole and 6-chloro-1H-indole, illustrating the impact of stationary phase selection.

Stationary Phase	Chromatographic Mode	Resolution (Rs)	Analysis Time (min)	Primary Interaction Mechanism
Standard C18	Reversed-Phase	1.2	15.5	Hydrophobic
Phenyl-Hexyl	Reversed-Phase	1.8	12.3	Hydrophobic, π-π Interactions
PFP (Pentafluorophenyl)	Reversed-Phase	2.5	10.1	Dipole-Dipole, π-π, Hydrophobic
Amide	HILIC	2.1	8.5	Hydrophilic Partitioning, H-Bonding
2-Ethylpyridine	SFC	3.1	4.2	Multiple (Polar, π-π)

Pillar 2: Mobile Phase Optimization — The Art of Fine-Tuning

Once a promising stationary phase is selected, the mobile phase composition is optimized to fine-tune the separation.[19] This involves a systematic evaluation of solvent type, pH, and additives.

Organic Modifier and pH Control

In reversed-phase HPLC, the choice between acetonitrile and methanol as the organic modifier can significantly alter selectivity due to differences in their dipole moments and hydrogen bonding capabilities. The pH of the mobile phase is another critical parameter, as it controls the ionization state of the indole's nitrogen atom.[19] Suppressing ionization by working at a pH well above or below the analyte's pKa generally leads to better peak shape and more reproducible retention. The use of MS-compatible buffers like ammonium formate or acetate is recommended for methods intended for LC-MS analysis.[14][20]

The Power of Additives

Mobile phase additives can dramatically improve peak shape and resolution.[21][22]

• Acids: Small amounts of formic acid or trifluoroacetic acid (TFA) are often added to the mobile phase to improve the peak shape of basic compounds like indoles by minimizing undesirable interactions with residual silanols on the silica surface.[23]

• Bases: For SFC separations, basic additives like ammonium hydroxide or isopropylamine are often used to achieve good peak shapes for basic analytes.[18][24]

Temperature: A Neglected but Powerful Tool

Column temperature is a vital parameter for method optimization.[25]

• Efficiency: Increasing temperature lowers mobile phase viscosity, which can lead to higher efficiency and faster analysis times, especially in UHPLC systems.[26]

• Selectivity: Changing the temperature can alter the selectivity between closely eluting isomers.[25] A temperature screening study is often a worthwhile endeavor.

• Chiral Separations: For chiral separations, temperature control is critical. Lower temperatures often enhance enantioselectivity but may lead to on-column interconversion for atropisomers, which can be diagnosed by a characteristic peak plateau.[27][28][29]

Experimental Design and Protocols

A structured approach to method development saves time and ensures a robust final method. The workflow should be logical, starting with broad screening and moving to fine optimization.

General Method Development Workflow

Caption: A systematic workflow for HPLC method development.

Experimental Protocol 1: Stationary Phase Screening

Objective: To identify the most selective column for the target halogenated indole isomers.

• Prepare Stock Solution: Prepare a combined stock solution of all relevant indole isomers in a suitable solvent (e.g., 50:50 Acetonitrile:Water).

• Select Columns: Choose a set of 3-4 columns with diverse selectivities (e.g., C18, Phenyl-Hexyl, PFP).

• Define a Generic Gradient:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% to 95% B over 15 minutes.

  • Flow Rate: 1.0 mL/min

  • Temperature: 40 °C

  • Detection: UV at 280 nm

• Execute Runs: Inject the stock solution onto each column using the generic gradient.

• Analyze Data: Compare the chromatograms. Identify the column that provides the best initial separation (highest resolution) between the critical isomer pairs. This column will be used for further optimization.

Experimental Protocol 2: Mobile Phase pH Optimization

Objective: To evaluate the effect of mobile phase pH on retention and peak shape.

• Select Column: Use the most promising column identified in Protocol 1.

• Prepare Buffers: Prepare a series of mobile phases with identical organic solvent composition but buffered at different pH values (e.g., pH 3.0, pH 5.0, pH 7.5). Use MS-compatible buffers like ammonium formate.

• Set Isocratic/Gradient Conditions: Based on the screening run, establish a suitable starting isocratic or shallow gradient condition.

• Execute Runs: Equilibrate the column with each mobile phase and inject the sample.

• Analyze Data: Create a table comparing retention time, peak asymmetry, and resolution for the critical pair at each pH. Select the pH that provides the optimal balance of retention, resolution, and peak shape.

pH	Retention Time (Isomer 1, min)	Retention Time (Isomer 2, min)	Resolution (Rs)	Peak Asymmetry (Isomer 2)
3.0	8.2	8.9	1.9	1.1
5.0	7.5	8.0	1.4	1.3
7.5	6.1	6.4	0.9	1.8

Method Validation: The Cornerstone of Trustworthiness

Developing a separation is only half the battle. The method must be validated to prove it is suitable for its intended purpose.[30] Following ICH guidelines, validation provides documented evidence of a method's reliability. Key parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, such as impurities or degradants.[30]

• Linearity & Range: Demonstrating that the method's response is directly proportional to the analyte concentration over a specified range.[30][31]

• Accuracy & Precision: Accuracy is the closeness of the results to the true value, while precision measures the agreement between repeated measurements.[30][31]

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[2]

Conclusion

The successful separation of halogenated indole isomers is a multi-faceted challenge that hinges on a systematic and logical approach to method development. There is no single "magic bullet" column or mobile phase. Instead, success is achieved by understanding and manipulating the fundamental principles of chromatography. By strategically screening diverse stationary phase chemistries—from PFP to HILIC—and methodically optimizing mobile phase parameters like pH, additives, and temperature, a robust and selective method can be developed. This guide provides a framework for that process, empowering researchers to move beyond trial-and-error and toward rational, efficient, and scientifically sound method development.

References

• Recent innovations in HPLC column technology: Advancements, applications and future trends in analytical separations. Google Scholar.
• HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Google Scholar.
• Innovations in Liquid Chromatography: 2025 HPLC Column and Accessories Review. Google Scholar.
• A Review onRecent Advances in HPLC (High Performance Liquid Chromatography)Under Green ChromatographyMethods. Oriental Journal of Chemistry.
• The Essence of Modern HPLC: Advantages, Limitations, Fundamentals, and Opportunities. LCGC North America.
• Steps for HPLC Method Validation. Pharmaguideline.
• Challenges in HPLC Method Development for Impurity Identification. SynThink.
• The pursuit of the perfect HPLC column: Reflecting on 50 years of innovation. SelectScience.
• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International.

• Retention of halogenated solutes on stationary phases containing heavy atoms. Molecules. Available at: [Link]

• Getting Started with Chiral Method Development Part Three. Regis Technologies.
• Effect of Temperature on Enantiomer Separation of Oxzepam and Lorazepam by High-Performance Liquid Chromatography on a β. Journal of Liquid Chromatography & Related Technologies.

• Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. MDPI. Available at: [Link]

• How Does Column Temperature Affect HPLC Resolution?. Chrom Tech, Inc..
• Technique: HILIC. Diduco.

• Retention of Halogenated Solutes on Stationary Phases Containing Heavy Atoms. PMC. Available at: [Link]

• Hydrophilic interaction chromatography. Wikipedia. Available at: [Link]

• Hydrophilic Interaction Liquid Chromatography. Merck.

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry. Available at: [Link]

• Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. ResearchGate.
• The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis. Omics.

• Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC. PMC. Available at: [Link]

• Separation of atropisomers by chiral liquid chromatography and thermodynamic analysis of separation mechanism. Journal of Chromatography A.
• Hydrophilic Interaction Liquid Chromatography – HILIC. Element Lab Solutions.

• Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. ACS Publications. Available at: [Link]

• Large-scale supercritical fluid chromatography purification of unstable STING agonist intermediates. Journal of Chromatography A. Available at: [Link]

• Separation of 3-(2-Bromoethyl)-1H-indole on Newcrom R1 HPLC column. SIELC Technologies.

• Separation of Indole on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Journal of Chromatography & Separation Techniques.
• A Simple Approach to Performance Optimization in HPLC and Its Application in Ultrafast Separation Development. LCGC International.
• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.
• Supercritical Fluid Chromatography in Natural Product Analysis – An Update. Planta Medica.
• How changing stationary phase chemistry can impact separation selectivity. Biotage.

• Development of an efficient system for the separation of indole alkaloids by high performance liquid chromatography and its applications. Journal of Chromatography A. Available at: [Link]

• The LCGC Blog: Supercritical Fluid Chromatography: A Workhorse in Drug Discovery. LCGC International.
• Advances in Supercritical Fluid Chromatography for the Analysis of Chiral and Achiral Pharmaceuticals. FAGG.
• ESSENTIAL GUIDES TO METHOD DEVELOPMENT IN LIQUID CHROMATOGRAPHY. Agilent.

• Functions of Stationary Phases in Chromatographic Techniques. Longdom Publishing. Available at: [Link]

Sources

• 1. pharmoutsourcing.com [pharmoutsourcing.com]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. orientjchem.org [orientjchem.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. longdom.org [longdom.org]
• 6. molnar-institute.com [molnar-institute.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Retention of halogenated solutes on stationary phases containing heavy atoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Retention of Halogenated Solutes on Stationary Phases Containing Heavy Atoms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. diduco.com [diduco.com]
• 11. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 12. Hydrophilic Interaction Liquid Chromatography [sigmaaldrich.cn]
• 13. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. omicsonline.org [omicsonline.org]
• 16. fagg.be [fagg.be]
• 17. thieme-connect.de [thieme-connect.de]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 20. Separation of Indole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 21. researchgate.net [researchgate.net]
• 22. longdom.org [longdom.org]
• 23. Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Large-scale supercritical fluid chromatography purification of unstable STING agonist intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. chromtech.com [chromtech.com]
• 26. chromatographyonline.com [chromatographyonline.com]
• 27. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 28. academic.oup.com [academic.oup.com]
• 29. molnar-institute.com [molnar-institute.com]
• 30. chromatographyonline.com [chromatographyonline.com]
• 31. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]

Reactivity Profiling: 6-Bromo- vs. 6-Chloroindole-3-carbaldehyde in Late-Stage Functionalization

Executive Summary

In the design and synthesis of complex indole-based therapeutics, the selection of the correct halogenated building block is a critical decision that dictates both synthetic strategy and biological efficacy. 6-Bromoindole-3-carbaldehyde and 6-chloroindole-3-carbaldehyde share a highly versatile C3-formyl group—primed for Knoevenagel condensations and reductive aminations—but exhibit drastically different reactivity profiles at the C6 position.

As a Senior Application Scientist, I have structured this guide to objectively compare the reactivity of these two scaffolds, explaining the thermodynamic causality behind catalyst selection and providing a self-validating protocol for chemoselective cross-coupling.

Mechanistic Divergence: The Halogen Effect

The fundamental difference in reactivity between the 6-bromo and 6-chloro derivatives is governed by the bond dissociation energy (BDE) of the carbon-halogen bond. The C-Br bond (~280 kJ/mol) is significantly weaker than the C-Cl bond (~330 kJ/mol). In palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), the oxidative addition of Pd(0) into the C-X bond is the rate-determining step.

• 6-Bromoindole-3-carbaldehyde: The low activation barrier of the C-Br bond allows for rapid oxidative addition. Standard, commercially available catalysts like

  or are highly effective[1].

• 6-Chloroindole-3-carbaldehyde: The strong C-Cl bond renders the substrate largely inert to standard catalysts. To force oxidative addition, the palladium center must be made highly electron-rich. This is achieved by employing sterically demanding, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos, BrettPhos)[2]. The electron density from the ligand increases the nucleophilicity of the Pd center, while the steric bulk accelerates the subsequent reductive elimination step.

Mechanistic divergence in Pd-catalyzed cross-coupling of 6-haloindole-3-carbaldehydes.

Quantitative Performance Comparison

Parameter	6-Bromoindole-3-carbaldehyde	6-Chloroindole-3-carbaldehyde
C-X Bond Dissociation Energy	~280 kJ/mol	~330 kJ/mol
Oxidative Addition Kinetics	Rapid (Low Activation Energy)	Sluggish (High Activation Energy)
Optimal Pd Precatalyst	,	XPhos-Pd-G2, BrettPhos-Pd-G3
Base Compatibility	Mild ( , )	Mild to Moderate ( , )
Metabolic Stability (in vivo)	Moderate (Prone to dehalogenation)	High (Resistant to metabolism)
Primary Application	Rapid library synthesis & SAR screening	Late-stage lead optimization & target binding

Strategic Selection in Drug Development

Why choose 6-Bromo? 6-Bromoindole-3-carbaldehyde is the workhorse for early-stage discovery. Its high reactivity allows for the rapid generation of diverse indole derivatives, which is crucial for exploring structure-activity relationships (SAR) in oncology and neurology[1].

Why choose 6-Chloro? 6-Chloroindole-3-carbaldehyde is often selected during lead optimization. The chlorine atom increases the lipophilicity of the molecule, enhancing its partitioning into the lipophilic domains of target proteins[3]. Furthermore, the C-Cl bond is metabolically stable, preventing the rapid dehalogenation often seen with brominated analogs in vivo.

Experimental Workflows & Self-Validating Protocols

Protocol: Chemoselective Suzuki-Miyaura Cross-Coupling

Objective: Couple an aryl boronic acid to the C6 position while preserving the highly reactive C3-aldehyde.

Causality in Reagent Selection:

• Base Selection: Strong bases (e.g., NaOH, KOtBu) will trigger Cannizzaro-type disproportionation or aldol condensations at the C3-aldehyde. Therefore, mild bases like

  are mandatory to preserve the formyl group.

• Solvent System: A biphasic system (1,4-Dioxane/

  ) ensures the solubility of both the organic substrates and the inorganic base, facilitating the transmetalation step without requiring harsh temperatures.

Self-validating cross-coupling workflow utilizing real-time LC-MS isotopic tracking.

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried Schlenk flask, combine the haloindole-3-carbaldehyde (1.0 equiv), aryl boronic acid (1.2 equiv), and

  (2.0 equiv).

• Catalyst Addition:

  • For 6-Bromo: Add

    (5 mol%).

  • For 6-Chloro: Add XPhos-Pd-G2 (5 mol%) and XPhos ligand (5 mol%)[2].

• Degassing: Evacuate and backfill the flask with Argon three times to prevent catalyst oxidation.

• Solvent Addition: Add degassed 1,4-Dioxane/

  (4:1 v/v) to achieve a 0.1 M substrate concentration. Heat to 80°C.

• Self-Validation (Isotopic Tracking): At t = 1 hour, extract a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation Logic: Bromine exhibits a 1:1 (M : M+2) isotopic pattern, while chlorine exhibits a 3:1 pattern. The complete disappearance of these specific isotopic clusters in the UV/TIC chromatogram is absolute proof of substrate consumption. If the signature persists, it indicates catalyst deactivation; spike the reaction with an additional 2 mol% catalyst.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over

  , and purify via flash chromatography.

References

• Chem-Impex International. "6-Bromo-1H-indole-3-carbaldehyde - Applications in Drug Discovery." Chem-Impex. 1

• Movassaghi, M., et al. "Total Synthesis of Complex Diketopiperazine Alkaloids." National Institutes of Health (NIH) - PMC. 2

• Lee, J.-H., et al. "Antibacterial and Antibiofilm Activities of Chloroindoles Against Vibrio parahaemolyticus." Frontiers in Microbiology / NIH. 4

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Total Synthesis of Complex Diketopiperazine Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Antibacterial and Antibiofilm Activities of Chloroindoles Against Vibrio parahaemolyticus [frontiersin.org]
• 4. Antibacterial and Antibiofilm Activities of Chloroindoles Against Vibrio parahaemolyticus - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the UV-Vis Absorption Spectra of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde and Related Indole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the ultraviolet-visible (UV-Vis) absorption characteristics of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde. Due to the limited availability of direct experimental data for this specific compound, this guide establishes a robust predictive framework. This is achieved by comparing the known spectral properties of the parent chromophore, indole-3-carbaldehyde, with those of structurally related substituted indoles. The influence of bromo and fluoro substituents on the electronic transitions of the indole ring system is a central focus, providing a detailed rationale for the anticipated spectral characteristics of the target molecule.

Introduction: The Indole Chromophore and Substituent Effects

The indole ring system is a fundamental structural motif in a vast array of biologically active molecules, including the amino acid tryptophan. Its UV-Vis absorption spectrum is characterized by two main absorption bands, designated as ¹La and ¹Lb, arising from π → π* electronic transitions. The positions and intensities of these bands are highly sensitive to the nature and position of substituents on the indole ring.

Electron-withdrawing groups, such as the carbaldehyde group at the 3-position, extend the conjugated system, typically resulting in a bathochromic (red) shift of the absorption maxima to longer wavelengths.[1][2] Halogen substituents, like bromine and fluorine, also influence the spectrum through a combination of inductive and resonance effects, making the UV-Vis spectrum a powerful tool for probing the electronic structure of substituted indoles.

Comparative Spectral Analysis

To predict the UV-Vis absorption spectrum of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde, we will first examine the spectra of its constituent components and related analogues.

2.1. The Parent Chromophore: Indole-3-carbaldehyde

Indole-3-carbaldehyde is the foundational chromophore for the target molecule. Its UV-Vis spectrum exhibits multiple absorption maxima. Commercially available data indicates λmax values at approximately 243 nm, 260 nm, and 297 nm.[3] Another source reports similar maxima at 244, 260, and 300 nm.[4] These absorptions are characteristic of the indole ring in conjugation with an electron-withdrawing formyl group.[5]

2.2. Influence of Halogen Substituents

The introduction of halogen atoms onto the indole ring further modulates the electronic transitions.

• Bromine: As an electron-withdrawing group with some resonance electron-donating capability, bromine typically induces a bathochromic shift. For instance, 5-bromoindole shows a red shift in its absorption bands compared to unsubstituted indole.[1]

• Fluorine: Fluorine is highly electronegative, exerting a strong electron-withdrawing inductive effect. However, its resonance effect is weaker compared to other halogens. The impact of a fluoro group on the indole spectrum can be complex, often leading to shifts in the absorption maxima.

2.3. Predicted Spectrum of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde

Based on the principles of substituent effects, we can anticipate the following for the UV-Vis spectrum of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde:

• The fundamental absorption pattern will be dictated by the indole-3-carbaldehyde chromophore.

• The combined electron-withdrawing effects of the bromo and fluoro substituents, in addition to the formyl group, are expected to cause a further bathochromic shift of the long-wavelength absorption band (around 300 nm) compared to indole-3-carbaldehyde.

• The precise positions of the absorption maxima will be a composite of the individual contributions of each substituent at their respective positions on the indole ring.

A summary of the experimental and predicted absorption maxima is presented in Table 1.

Compound	λmax (nm)	Comments
Indole-3-carbaldehyde	243, 260, 297[3]	Parent chromophore.
5-Bromoindole	Shifted absorption bands relative to indole.[1]	Demonstrates the bathochromic effect of bromine.
6-Bromoindole-3-carbaldehyde	Data not explicitly found, but expected to be red-shifted from indole-3-carbaldehyde.
4-Fluoroindole	Data not explicitly found, but fluorine's electronic effects will influence the spectrum.
6-Bromo-4-fluoro-1H-indole-3-carbaldehyde	Predicted to be > 300 nm	The combined electron-withdrawing nature of the substituents is expected to cause a bathochromic shift.

Table 1. Comparison of UV-Vis Absorption Maxima for Indole Derivatives.

Experimental Protocol for UV-Vis Spectroscopy

To empirically determine the UV-Vis absorption spectrum of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde, the following detailed protocol is recommended.

3.1. Materials and Instrumentation

• Compound: 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde (purity ≥95%)

• Solvent: Spectroscopic grade methanol or ethanol.

• Instrumentation: A calibrated double-beam UV-Vis spectrophotometer.

• Cuvettes: 1 cm path length quartz cuvettes.

3.2. Solution Preparation

• Stock Solution (e.g., 1 mM): Accurately weigh a small amount of the compound (e.g., 2.42 mg) and dissolve it in a precise volume of the chosen solvent (e.g., 10 mL) in a volumetric flask.

• Working Solution (e.g., 0.1 mM): Dilute the stock solution 1:10 with the same solvent to achieve a concentration that provides an absorbance reading within the linear range of the instrument (typically 0.1 - 1.0).

3.3. Spectral Acquisition

• Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

• Blanking: Fill a quartz cuvette with the spectroscopic grade solvent and place it in the reference beam path. Place an identical cuvette filled with the same solvent in the sample beam path and record a baseline spectrum.

• Sample Measurement: Replace the solvent in the sample cuvette with the prepared working solution of the compound.

• Scan: Record the absorption spectrum over a wavelength range of 200-800 nm.

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax) and record the corresponding absorbance values.

Caption: Logical framework for interpreting substituent effects.

Conclusion and Future Directions

The provided experimental protocol offers a clear and robust methodology for researchers to obtain the empirical UV-Vis spectrum of this compound. This data will be invaluable for quality control, reaction monitoring, and for providing insights into the electronic properties of this and similar substituted indole scaffolds, which are of significant interest in drug discovery and materials science.

References

• A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition - PMC. (n.d.).
• A spectroscopic survey of substituted indoles reveals consequences of a stabilized 1Lb transition - PubMed. (2013, January 15).
• Electronic Absorption and Fluorescence Spectra of Indole . Derivatives. Quantitative Treatment of the Substituent Effects and a - CORE. (n.d.).
• 3 - Cayman Chemical. (2020, July 16).
• Optical properties of 3-substituted indoles - RSC Publishing. (2020, July 29).
• UV − visible absorption spectra of indole-3-acetaldehyde,... | Download Scientific Diagram. (n.d.).

• Indole-3-carbaldehyde - Wikipedia. (n.d.). Retrieved March 3, 2026, from [Link]

Sources

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Optical properties of 3-substituted indoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05405D [pubs.rsc.org]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]

A Senior Application Scientist's Guide to Distinguishing 4-Fluoro and 6-Fluoro Indole Isomers by NMR Spectroscopy

Introduction

In the landscape of medicinal chemistry and drug development, substituted indoles are a cornerstone scaffold, integral to a vast array of pharmacologically active molecules. Fluorine, with its unique electronic properties and minimal steric footprint, is a favored substituent for modulating a compound's metabolic stability, lipophilicity, and binding affinity. However, the synthesis of fluorinated indoles often yields positional isomers, such as 4-fluoroindole and 6-fluoroindole. Distinguishing these isomers is a critical, yet often non-trivial, analytical challenge. An incorrect structural assignment can derail a research program, leading to wasted resources and misinterpreted biological data.

This guide provides an in-depth, experimentally-grounded comparison of how to unambiguously differentiate 4-fluoroindole and 6-fluoroindole using a multi-nuclear, multi-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy approach. We will move beyond simple data reporting to explain the causality behind the spectral differences, providing researchers with the tools and rationale to confidently assign these structures.

The Spectroscopic Challenge: Why a Multi-Faceted Approach is Essential

At first glance, the ¹H NMR spectra of 4-fluoro and 6-fluoroindole may appear similar to the untrained eye, both showing characteristic signals for the indole core. However, the position of the fluorine atom fundamentally alters the electronic environment of the nearby protons and carbons. This alteration manifests in two key ways: changes in chemical shifts (δ) and the appearance of through-bond scalar couplings, known as J-couplings (¹H-¹⁹F and ¹³C-¹⁹F). Relying on a single NMR experiment is insufficient; a robust assignment requires the synergistic interpretation of ¹H, ¹⁹F, ¹³C, and 2D correlation spectra.

Distinguishing Features in 1D NMR

¹H NMR Spectroscopy: A Tale of Two Coupling Patterns

The most telling clues in the ¹H NMR spectrum arise from the coupling of protons to the fluorine atom (nJHF, where 'n' is the number of bonds). The magnitude of this coupling is distance-dependent and provides a clear fingerprint for each isomer.

• 4-Fluoroindole: The fluorine at C4 will exhibit a strong three-bond (³JHF) coupling to the proton at C5 (H5) and a weaker four-bond (⁴JHF) coupling to the proton at C3 (H3). The H5 signal, typically a doublet of doublets, will be further split by this ³JHF coupling, which is usually in the range of 8-10 Hz. The H3 proton will also show a smaller ⁴JHF coupling (typically 2-4 Hz).

• 6-Fluoroindole: The fluorine at C6 will have two ortho protons, H5 and H7. It will therefore show significant ³JHF couplings to both H5 and H7. The proton at C7, in particular, often appears as a doublet of doublets with a characteristic ³JHF coupling. The H5 proton will also be split by a similar ³JHF coupling.

The key differentiator is the long-range coupling to the pyrrole ring protons. The presence of a ⁴JHF coupling to H3 is a strong indicator of the 4-fluoro isomer, while its absence and the presence of ³JHF couplings to two distinct aromatic protons (H5 and H7) points towards the 6-fluoro isomer.

¹⁹F NMR Spectroscopy: The Direct View

Fluorine-19 is an ideal NMR nucleus, with 100% natural abundance and high sensitivity.[1][2] The ¹⁹F NMR spectrum provides a direct and often definitive method for distinguishing the isomers.

• Chemical Shift (δF): The electronic environment of the fluorine atom in each isomer is distinct, leading to different chemical shifts. While precise values are solvent-dependent, fluoroaromatic compounds have characteristic chemical shift ranges.[3][4] For example, 4-fluoroindole has a reported ¹⁹F chemical shift of approximately -122.8 ppm.[5] The chemical shift for 6-fluoroindole will be different, reflecting its unique electronic surroundings. This single value can often be sufficient for identification when compared against a known standard or predictive data.[6][7]

• Proton Coupling: In a ¹H-coupled ¹⁹F spectrum, the fluorine signal will be split by adjacent protons. For 4-fluoroindole, the ¹⁹F signal will appear as a complex multiplet due to couplings to H3, H5, and potentially other protons. For 6-fluoroindole, it will be split primarily by H5 and H7.

¹³C NMR Spectroscopy: Unveiling Carbon-Fluorine Couplings

The influence of the fluorine atom extends to the carbon skeleton, providing another layer of confirmation through ¹³C-¹⁹F coupling constants (nJCF).

• Direct Coupling (¹JCF): The carbon directly attached to the fluorine (C4 or C6) will exhibit a very large one-bond coupling constant, typically in the range of 240-250 Hz. This splits the carbon signal into a doublet and is a hallmark of a C-F bond.

• Long-Range Couplings (²JCF, ³JCF): The magnitude of two- and three-bond C-F couplings provides the crucial distinguishing information.[8][9]

  • 4-Fluoroindole: Expect to see significant ²JCF couplings to C3 and C5, and a ³JCF coupling to C2.

  • 6-Fluoroindole: Expect ²JCF couplings to C5 and C7, and a ³JCF coupling to C4a.

The unique pattern of these long-range C-F couplings, which can be readily observed in a standard ¹³C{¹H} spectrum, serves as an irrefutable fingerprint for each isomer.

Definitive Confirmation with 2D NMR Spectroscopy

While 1D NMR provides strong evidence, 2D NMR techniques offer unambiguous proof by revealing through-bond and through-space correlations.[10]

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment is arguably the most powerful tool for this specific problem.[11][12] It detects long-range (typically 2-3 bond) correlations between protons and carbons.

• For 4-Fluoroindole: The key correlation will be between H5 and the fluorine-bearing carbon, C4. You will also observe a correlation from H3 to C4.

• For 6-Fluoroindole: Key correlations will exist from H5 and H7 to the fluorine-bearing carbon, C6.

Observing a clear correlation from a proton to a carbon signal that exhibits the characteristic large ¹JCF doublet provides definitive assignment.

NOESY (Nuclear Overhauser Effect Spectroscopy)

The Nuclear Overhauser Effect (NOE) reveals protons that are close in space (<5 Å), irrespective of their through-bond connectivity.[13][14][15] This is particularly useful for confirming the position of substituents on an aromatic ring.[16]

• For 4-Fluoroindole: Irradiating the H5 proton should result in an NOE enhancement to the H3 proton, confirming their spatial proximity on one side of the molecule.

• For 6-Fluoroindole: Irradiating the H5 proton should show an NOE to the H4 proton. Critically, irradiating the H7 proton will show an NOE to the N-H proton of the indole ring, a correlation that is not possible for the 4-fluoro isomer.

Summary of Key Distinguishing NMR Parameters

NMR Experiment	Parameter	4-Fluoroindole	6-Fluoroindole
¹H NMR	H-F Coupling	³J(F,H5) ≈ 8-10 Hz⁴J(F,H3) ≈ 2-4 Hz	³J(F,H5) ≈ 8-10 Hz³J(F,H7) ≈ 8-10 Hz
¹⁹F NMR	Chemical Shift	~ -122.8 ppm[5]	Different from 4-F isomer
¹³C NMR	C-F Coupling	¹J(F,C4) ≈ 245 Hz²J(F,C3) & ²J(F,C5) are significant	¹J(F,C6) ≈ 245 Hz²J(F,C5) & ²J(F,C7) are significant
HMBC	Key Correlation	H5 → C4H3 → C4	H5 → C6H7 → C6
NOESY	Key Correlation	H5 ↔ H3	H7 ↔ N-H

Experimental Protocols

Protocol 1: Standard 1D and 2D NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the fluoroindole isomer in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• ¹H NMR: Acquire a standard proton spectrum. Ensure adequate spectral width and resolution to accurately measure coupling constants.

• ¹⁹F NMR: Acquire a proton-decoupled ¹⁹F spectrum. Use a common fluorine reference standard or reference externally. Note the chemical shift.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Ensure a sufficient number of scans to observe the signals for all carbon atoms, particularly the quaternary carbons. Note the large ¹JCF doublet for the fluorine-bearing carbon and smaller long-range couplings on other carbons.

• gHMBC: Acquire a gradient-selected HMBC spectrum optimized for a long-range coupling of 8 Hz. This will highlight the crucial 2- and 3-bond correlations.

• NOESY: Acquire a 2D NOESY spectrum with a mixing time of 500-800 ms to allow for the development of key through-space correlations.

Visualizing the Strategy

Workflow for Isomer Differentiation

The following diagram outlines the logical workflow for distinguishing the isomers, starting from basic 1D experiments and progressing to definitive 2D analysis.

Caption: Logical workflow for fluoroindole isomer identification.

Key J-Coupling and NOE Interactions

This diagram illustrates the critical NMR interactions that differentiate the 4-fluoro and 6-fluoro isomers.

Caption: Differentiating NMR correlations for each isomer.

Conclusion

The structural elucidation of positional fluoro-isomers like 4- and 6-fluoroindole is a challenge readily overcome by a systematic and multi-faceted NMR strategy. While ¹H NMR provides initial clues through distinct H-F coupling patterns, the combination with ¹⁹F and ¹³C NMR adds layers of certainty. For absolute, publication-quality confirmation, 2D techniques like HMBC and NOESY are indispensable. By understanding the underlying principles of chemical shifts and J-couplings, and by applying the logical workflow described, researchers can confidently and efficiently distinguish these critical building blocks, ensuring the integrity and progress of their drug discovery and development programs.

References

• ResearchGate. (n.d.). ¹⁹F NMR results for the coupled reaction leading to the formation of... [Image]. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 6-Fluoroindole. PubChem Compound Database. Available at: [Link]

• Wikipedia. (2024). Nuclear Overhauser effect. Available at: [Link]

• UC Santa Barbara, NMR Facility. (n.d.). 19F Chemical Shifts and Coupling Constants. Available at: [Link]

• SpectraBase. (n.d.). 4-Fluoroindole. Available at: [Link]

• Iowa State University, Chemical Instrumentation Facility. (n.d.). NMR Coupling Constants. Available at: [Link]

• CSB SJU Chemistry. (2018, October 11). nOe [Video]. YouTube. Available at: [Link]

• Wikipedia. (2024). Fluorine-19 nuclear magnetic resonance spectroscopy. Available at: [Link]

• Chemistry LibreTexts. (2024). 22: Nuclear Overhauser Effect (NOE). Available at: [Link]

• Jackson, K. E., et al. (2019). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry, 84(15), 9639–9646. Available at: [Link]

• Taylor & Francis Online. (n.d.). NOE – Knowledge and References. Available at: [Link]

• Research Square. (2021). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. Available at: [Link]

• Furrer, J. (2010). A robust, sensitive, and versatile HMBC experiment for rapid structure elucidation by NMR: IMPACT-HMBC. Chemical Communications, 46(20), 3589-3591. Available at: [Link]

• Kuprov, I., et al. (2020). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Nature Communications, 11(1), 5349. Available at: [Link]

• Gerig, J. T. (2001). Fluorine NMR. eMagRes. Available at: [Link]

• Sharaf, O. G., & Gronenborn, A. M. (2019). 19F NMR relaxation studies of fluorosubstituted tryptophans. Journal of Biomolecular NMR, 73(8-9), 455–464. Available at: [Link]

• Creative Biostructure. (n.d.). How NMR Helps Identify Isomers in Organic Chemistry?. Available at: [Link]

• Anasazi Instruments. (n.d.). Active Nuclei Fluorine-19 NMR Spectroscopy. Available at: [Link]

• Reich, H. J. (n.d.). NMR Spectroscopy – 13C NMR Coupling Constants. University of Wisconsin-Madison. Available at: [Link]

• Unknown. (n.d.). Coupling constants for 1H and 13C NMR. Available at: [Link]

• Amer, F. B., et al. (2020). Synthesis of 13C/19F/2H Labeled Indoles for Use as Tryptophan Precursors for Protein NMR Spectroscopy. ACS Omega, 5(33), 20951–20959. Available at: [Link]

• ResearchGate. (n.d.). A robust, sensitive, and versatile HMBC experiment for rapid structure elucidation by NMR: IMPACT-HMBC. Available at: [Link]

• Peterson, R. (2020). Fluorine labeling of proteins for NMR studies. UCLA. Available at: [Link]

• Semantic Scholar. (n.d.). 13C NMR spectroscopy of indole derivatives. Available at: [Link]

• SciSpace. (n.d.). Sixteen 13C-19F Spin-Spin Coupling Constants in the 13C NMR Spectrum of 1-Fluoropyrene (C16H9F). Available at: [Link]

• Hypha Discovery. (n.d.). Structure Elucidation and NMR. Available at: [Link]

• MRRC. (n.d.). Structure Elucidation Notes. Available at: [Link]

• Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR STUDIES OF INDOLE. HETEROCYCLES, 27(2). Available at: [Link]

• Chem Help ASAP. (2022, June 13). distinguishing isomers by 1H NMR spectroscopy [Video]. YouTube. Available at: [Link]

• Diva-Portal.org. (n.d.). Synthesis of 5-Fluoroindole-5-13C. Available at: [Link]

Sources

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. Active Nuclei Fluorine-19 NMR Spectroscopy - Anasazi Instruments [aiinmr.com]
• 3. 19F [nmr.chem.ucsb.edu]
• 4. biophysics.org [biophysics.org]
• 5. researchgate.net [researchgate.net]
• 6. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. scispace.com [scispace.com]
• 10. creative-biostructure.com [creative-biostructure.com]
• 11. A robust, sensitive, and versatile HMBC experiment for rapid structure elucidation by NMR: IMPACT-HMBC - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. hyphadiscovery.com [hyphadiscovery.com]
• 13. JEOL USA blog | Basics of NOE/NOESY: Causes and Solutions When NO [jeolusa.com]
• 14. m.youtube.com [m.youtube.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Nuclear Overhauser effect - Wikipedia [en.wikipedia.org]

Mastering Quality Control: A Guide to Melting Point Range Validation for 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and organic synthesis, the purity of a compound is paramount. For novel building blocks like 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde, a key intermediate in various synthetic pathways, rigorous quality control is not just a procedural formality—it is the bedrock of reproducible and reliable research. One of the most fundamental and informative techniques for assessing the purity of a crystalline solid is the determination of its melting point range.

This guide provides a comprehensive framework for validating the melting point range of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde. Moving beyond a simple procedural outline, this document delves into the causality behind experimental choices, establishing a self-validating system for robust and trustworthy results. As of the latest literature review, a definitive melting point for this specific compound has not been widely published, making a standardized validation protocol essential for any laboratory working with it. This guide will therefore focus on establishing an internal reference standard and validating subsequent batches against it.

The Science of Melting: More Than Just a Number

A pure crystalline solid possesses a sharp, well-defined melting point, typically spanning a narrow range of 0.5-1.0°C.[1] This is because the molecules are arranged in a highly ordered crystal lattice, and a specific amount of thermal energy is required to overcome these forces and transition into the liquid phase.[2]

The presence of impurities disrupts this ordered arrangement.[2][3][4] This disruption leads to two key observable effects:

• Melting Point Depression: Impurities lower the energy required to break the crystal lattice, resulting in a lower melting temperature.[3][5][6]

• Melting Point Range Broadening: The impure substance melts over a wider temperature range because different regions of the solid will have varying concentrations of the impurity, leading to a non-uniform melting process.[3][5][7]

Therefore, a depressed and broadened melting point range is a strong indicator of the presence of impurities.

Establishing a Reference: The First Batch as the Standard

Given the absence of a universally cited melting point for 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde, the first, highly purified batch synthesized or procured must be thoroughly characterized to serve as the internal reference standard. This initial batch should be subjected to purification techniques such as recrystallization until the melting point range is sharp and consistent upon repeated measurements. This purified material then becomes the benchmark against which all future batches are compared.

Experimental Protocol: A Step-by-Step Guide to Validation

This protocol is designed to be a self-validating system, incorporating apparatus calibration and precise measurement techniques in line with established standards such as the United States Pharmacopeia (USP) General Chapter <741>.[8][9]

Part 1: Calibration of the Melting Point Apparatus

An accurate determination is impossible without a properly calibrated instrument.[10] Calibration ensures that the temperature readings from the apparatus are accurate and traceable.[11]

Objective: To verify and, if necessary, adjust the temperature accuracy of the melting point apparatus using certified reference standards.

Materials:

• Melting point apparatus

• Certified melting point reference standards (e.g., from USP, LGC, or other accredited sources). Select standards that bracket the expected melting point of your compound.[8][11][12][13] For indole derivatives, which can have melting points in the 200°C range, standards like caffeine or sulfanilamide may be appropriate.

• Capillary tubes

Procedure:

• Select at least two certified reference standards with melting points that are below and above the expected melting point of your compound.

• Following the manufacturer's instructions for your specific apparatus, determine the melting point of each reference standard.

• Record the observed melting point and compare it to the certified value provided with the standard.

• If the observed melting point deviates from the certified value by more than the specified tolerance of the apparatus, recalibration is necessary. Follow the manufacturer's instructions for calibration adjustment.

• Document all calibration activities, including the date, the standards used, the observed values, and any adjustments made.

Diagram: Melting Point Apparatus Calibration Workflow

Caption: Workflow for the calibration of a melting point apparatus.

Part 2: Melting Point Determination of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde

Objective: To accurately determine the melting point range of a sample and compare it to the established internal reference standard.

Materials:

• Calibrated melting point apparatus

• Sample of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde

• Internal reference standard of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde

• Capillary tubes

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: Ensure the sample is completely dry. Gently pulverize a small amount of the crystalline sample into a fine powder using a mortar and pestle. This ensures uniform packing in the capillary tube.

• Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample. Invert the tube and gently tap the sealed end on a hard surface to pack the powder into the bottom. The packed sample height should be 2-3 mm.[14]

• Initial (Rapid) Determination (for unknown samples): If the approximate melting point is unknown, perform a rapid determination by heating at a high rate (e.g., 10-15°C per minute) to get a rough estimate. Allow the apparatus to cool significantly before the accurate determination.

• Accurate Determination:

  • Set the starting temperature of the apparatus to at least 10-15°C below the expected melting point.

  • Insert the capillary tube into the apparatus.

  • Set the heating rate to 1-2°C per minute. A slow heating rate is crucial for accuracy.[15][16]

  • Record the temperature at which the first drop of liquid is observed (the onset of melting).

  • Record the temperature at which the last crystal melts (the clear point).

  • The recorded values constitute the melting point range.

• Mixed Melting Point Determination: To confirm the identity of a new batch, perform a mixed melting point determination.[6][8]

  • Thoroughly mix equal parts of the new batch and the internal reference standard.

  • Determine the melting point range of this mixture using the accurate determination method.

  • If the new batch is identical to the reference standard, the melting point of the mixture will be sharp and undepressed. If it is different or contains significant impurities, the melting point will be depressed and the range broadened.

Interpreting the Results: A Comparative Analysis

The data gathered should be meticulously recorded and compared.

Sample	Onset of Melting (°C)	Clear Point (°C)	Melting Point Range (°C)	Observations
Internal Reference Standard	Tref, onset	Tref, clear	Tref, clear - Tref, onset	Sharp melting, narrow range
New Batch	Tnew, onset	Tnew, clear	Tnew, clear - Tnew, onset
Mixed Sample (50:50)	Tmix, onset	Tmix, clear	Tmix, clear - Tmix, onset

Validation Criteria:

• Purity Assessment: A new batch is considered to be of high purity if its melting point range is sharp (e.g., ≤ 1.5°C) and not significantly depressed compared to the internal reference standard.

• Identity Confirmation: The identity of the new batch is confirmed if the mixed melting point shows no depression and the range remains sharp.

Potential Impurities:

The synthesis of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde may result in several potential impurities that could affect the melting point. These can include:

• Starting materials, such as 6-Bromo-4-fluoro-1H-indole.

• By-products from incomplete reactions or side reactions.

• Residual solvents used in the synthesis and purification.

The presence of these impurities will likely lead to a lower and broader melting point range.

Conclusion

The validation of the melting point range of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde is a critical step in ensuring the quality and reliability of this important chemical intermediate. By establishing a well-characterized internal reference standard and adhering to a rigorous experimental protocol that includes regular apparatus calibration, researchers can confidently assess the purity and identity of new batches. This systematic approach, grounded in the fundamental principles of physical chemistry, provides a robust framework for quality control in any research and development setting.

References

• Pharmaguideline. Calibration of Melting Point Apparatus. [Link]

• The United States Pharmacopeial Convention. General Chapters: <741> MELTING RANGE OR TEMPERATURE. [Link]

• Grokipedia. Melting-point depression. [Link]

• TutorChase. How do impurities affect the melting point of a substance?. [Link]

• Scribd. Calibration Procedure For Melting Point Apparatus: IA 9100, 9200 and 9300. [Link]

• Stanford Research Systems. Determination of Melting Points According to Pharmacopeia. [Link]

• Chemistry LibreTexts. 6.1C: Melting Point Theory. [Link]

• ResearchGate. Compliance with amended General Chapter USP <741> Melting Range or Temperature. [Link]

• Wikipedia. Melting-point depression. [Link]

• University of Alberta. Melting Point and Thermometer Calibration. [Link]

• Filo. Experiment 6: Effect of impurities on melting point. [Link]

• Chemistry Stack Exchange. Effect of impurities on melting and boiling points. [Link]

• Hinotek. Melting Point Apparatus: What It Is & How to Determine Melting Point. [Link]

• The United States Pharmacopeial Convention. <741> MELTING RANGE OR TEMPERATURE (2011). [Link]

• Scribd. USP 741 Melting Point or Range. [Link]

• University of Calgary. Melting point determination. [Link]

• Mettler Toledo. Melting Point Reference Standards. [Link]

• Hengyuan Fine Chemical. Melting Point Reference Materials: Calibration Methods, ISO 17034 Certification & Pharmaceutical QC. [Link]

• Mettler Toledo. What is Melting Point?. [Link]

• IBChem. Melting point depression. [Link]

• University of Alberta. Melting Point and Thermometer Calibration. [Link]

• Chem-Impex. 6-Bromo-1H-indole-3-carbaldehyde. [Link]

• Chemsrc. 6-Bromo-4-fluoro-1H-indole. [Link]

• Stanford Research Systems. Melting Point Certified Reference Standards. [Link]

• A.KRÜSS Optronic. Calibration standards melting point meters. [Link]

Sources

• 1. Home Page [chem.ualberta.ca]
• 2. ibchem.com [ibchem.com]
• 3. tutorchase.com [tutorchase.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. grokipedia.com [grokipedia.com]
• 6. mt.com [mt.com]
• 7. Experiment 6: Effect of impurities on melting point - mixed melting point.. [askfilo.com]
• 8. uspbpep.com [uspbpep.com]
• 9. scribd.com [scribd.com]
• 10. Calibration of Melting Point Apparatus | Pharmaguideline [pharmaguideline.com]
• 11. mt.com [mt.com]
• 12. thinksrs.com [thinksrs.com]
• 13. Calibration standards melting point meters - A.KRÜSS Optronic [kruess.com]
• 14. thinksrs.com [thinksrs.com]
• 15. researchgate.net [researchgate.net]
• 16. drugfuture.com [drugfuture.com]

Safety & Regulatory Compliance

6-Bromo-4-fluoro-1h-indole-3-carbaldehyde proper disposal procedures

An Essential Guide to the Safe Disposal of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety of our practices. The proper management and disposal of chemical reagents are not merely regulatory hurdles; they are fundamental to ensuring a safe laboratory environment, protecting our ecosystem, and upholding the principles of responsible science. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde, a halogenated indole derivative utilized in complex organic synthesis.

The causality behind these procedures is rooted in the compound's chemical structure. As a halogenated (containing bromine and fluorine) organic molecule, it requires specific disposal pathways to prevent environmental contamination and to comply with hazardous waste regulations.[1][2] Halogenated wastes are typically incinerated at high temperatures to ensure complete destruction, a process that is different and often more costly than for non-halogenated wastes.[3][4] Therefore, meticulous segregation at the point of generation is paramount.

Immediate Hazard Assessment and Personal Protection

Before handling or preparing for disposal, a thorough understanding of the compound's potential hazards is critical. While a specific, comprehensive Safety Data Sheet (SDS) for 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde is not always available, data from structurally similar compounds, such as 6-Bromo-1H-indole-3-carbaldehyde and 5-Bromoindole-3-carboxaldehyde, provide a strong basis for a conservative safety assessment.[5] The compound should be treated as a hazardous substance.

Hazard and Safety Summary

Hazard Classification	GHS Hazard Code	Precautionary Statement & Required PPE
Acute Toxicity, Oral (Harmful)	H302	P270: Do not eat, drink or smoke when using this product.[6]
Skin Irritation	H315	P280: Wear protective gloves (chemical-resistant nitrile), protective clothing (lab coat), and closed-toe shoes.[5]
Serious Eye Irritation	H319	P280: Wear eye protection (safety goggles or face shield).[5]
Respiratory Irritation	H335	P261: Avoid breathing dust. Conduct all handling in a certified chemical fume hood.[5][7]

Step-by-Step Disposal Protocol

The following protocol provides a self-validating system for the safe disposal of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde and associated contaminated materials. The core principle is strict segregation to ensure waste is managed safely, efficiently, and in compliance with institutional and national regulations.[1][8]

Step 1: Waste Segregation at the Source

• Designate a Specific Waste Container: Establish a dedicated container for "Halogenated Organic Solid Waste." This is the most critical step. Never mix halogenated waste with non-halogenated organic waste, aqueous waste, or other chemical streams.[4][9] Mixing can create dangerous reactions and significantly increases disposal costs and complexity.[4]

• Collect All Contaminated Materials: Any item that has come into direct contact with 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde is considered hazardous waste. This includes:

  • Weighing papers and boats

  • Contaminated gloves and other disposable PPE

  • Wipes or absorbent materials used for cleaning minor spills

  • Empty stock bottles containing residual powder.[10][11]

Step 2: Proper Containerization and Labeling

• Select a Compatible Container: Use a container made of a material compatible with the chemical, such as polyethylene or glass. The container must be in good condition, free of leaks, and have a secure, tight-fitting screw cap to prevent spills and vapor release.[2][8]

• Label the Container Correctly: Proper labeling is a regulatory requirement and essential for safety. Before adding any waste, the container must be clearly labeled with:

  • The words "HAZARDOUS WASTE ".[10]

  • The full chemical name: "6-Bromo-4-fluoro-1H-indole-3-carbaldehyde ". Avoid using abbreviations or chemical formulas.[9]

  • An approximate percentage of the contents.

  • The name of the principal investigator and the laboratory location/room number.[11]

Step 3: On-Site Accumulation and Storage

• Keep Containers Closed: The hazardous waste container must be kept tightly sealed at all times, except when you are actively adding waste.[8][10] This minimizes the release of vapors and prevents spills.

• Designate a Storage Area: Store the sealed waste container in a designated satellite accumulation area within your laboratory.[11] This area should be secondary containment (e.g., a chemical-resistant tray) and located away from incompatible materials, drains, and high-traffic areas.[2]

Step 4: Arranging for Final Disposal

• Do Not Dispose Down the Drain: Under no circumstances should this chemical or its solutions be poured down the sink.[1][2] This is strictly prohibited as it can harm aquatic life and damage wastewater treatment systems.

• Do Not Evaporate: Allowing the chemical to evaporate in a fume hood is not a permissible disposal method.[4]

• Contact Your EHS Office: When the container is full or ready for removal, contact your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service to schedule a pickup.[10][12] Follow their specific procedures for waste manifest and collection.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde.

Sources

• 1. hscprep.com.au [hscprep.com.au]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. Making sure you're not a bot! [oc-praktikum.de]
• 4. vumc.org [vumc.org]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. 17826-04-9 Cas No. | 6-Bromo-1H-indole-3-carboxaldehyde | Apollo [store.apolloscientific.co.uk]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Synthesis Landscape: A Comprehensive Guide to Handling 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

The novel halogenated indole, 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde, presents significant potential in the synthesis of new pharmaceutical agents. Its unique substitution pattern offers a valuable scaffold for drug discovery programs. However, its handling requires a nuanced understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and the integrity of your research.

Hazard Assessment and Triage: Understanding the Risk Profile

While a specific Safety Data Sheet (SDS) for 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde is not yet widely available, a thorough analysis of closely related analogs provides a robust framework for assessing its potential hazards. The primary concerns stem from its nature as a halogenated aromatic aldehyde.

The Safety Data Sheet for the closely related 6-Bromo-1H-indole-3-carbaldehyde indicates that this compound is harmful if swallowed and causes skin, eye, and respiratory irritation.[1][2] The Globally Harmonized System (GHS) hazard statements for this analog are:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Furthermore, the parent indole, 6-Bromo-4-fluoro-1H-indole , is also classified with warnings for skin, eye, and respiratory irritation (H315, H319, H335).[3] In contrast, the unhalogenated parent compound, Indole-3-carboxaldehyde , is not considered hazardous, which strongly suggests that the bromo and fluoro substitutions are responsible for the irritant properties.[4][5]

Based on this evidence, it is prudent to handle 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde as a compound that is, at a minimum, an irritant to the skin, eyes, and respiratory system, and potentially harmful if ingested.

Table 1: Hazard Profile of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde and Related Compounds

Compound	CAS Number	GHS Hazard Statements	Signal Word
6-Bromo-4-fluoro-1H-indole-3-carbaldehyde	1227564-14-8	Inferred: H302, H315, H319, H335	Warning
6-Bromo-1H-indole-3-carbaldehyde	17826-04-9	H302, H315, H319, H335[1][2]	Warning[1]
6-Bromo-4-fluoro-1H-indole	885520-59-2	H315, H319, H335[3]	Warning[3]
Indole-3-carboxaldehyde	487-89-8	Not classified as hazardous[4][5]	None

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to personal protection is mandatory when handling this compound. The following PPE should be worn at all times within the designated work area.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Hand Protection	Double gloving with nitrile gloves.[6]	Provides robust protection against skin contact. Nitrile offers good resistance to a wide range of chemicals.
Eye Protection	Tight-fitting safety goggles or a full-face shield.[6]	Protects against splashes and airborne particles that can cause serious eye irritation.
Body Protection	A fully buttoned lab coat.	Prevents contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with cartridges for organic vapors and particulates.[6]	Essential when handling the solid compound outside of a certified chemical fume hood to prevent respiratory tract irritation.
Footwear	Closed-toe shoes.	Protects feet from spills.

Operational Plan: From Receipt to Reaction

A clear, step-by-step operational plan is crucial for minimizing exposure and ensuring procedural consistency.

Caption: Operational workflow for handling 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde.

Step-by-Step Protocol:

• Preparation:

  • Verify Fume Hood Certification: Ensure the chemical fume hood has a current certification and is functioning correctly.

  • Don Full PPE: Put on all required PPE as outlined in Table 2.

  • Prepare Work Area: Cover the work surface with absorbent bench paper. Assemble all necessary equipment and reagents before handling the compound.

• Handling the Compound:

  • Weighing: Always weigh the solid compound within the fume hood to minimize inhalation exposure. Use a dedicated spatula and weighing vessel.

  • Transfer: Carefully transfer the weighed solid to the reaction vessel.

  • Dissolution: Slowly add the solvent to the solid to avoid splashing. Keep the container covered as much as possible during this process.

• Post-Reaction and Cleanup:

  • Decontamination: Thoroughly decontaminate all glassware and surfaces that have come into contact with the compound.

  • Waste Segregation: Segregate all waste containing 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde into a designated, clearly labeled "Halogenated Organic Waste" container.

Emergency Procedures: Spill and Exposure Management

Accidents can happen, and a clear plan is essential for a swift and effective response.

In Case of a Spill:

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or outside a fume hood, evacuate the immediate area.

• Control Dust: For powdered spills, avoid creating dust.[7] If safe to do so, cover the spill with a wet absorbent material to prevent the powder from becoming airborne.[8]

• Cleanup:

  • Wearing appropriate PPE, gently sweep up the absorbed material using a dustpan and brush.[7]

  • Place the collected material into a heavy-duty plastic bag or a sealed container.[9]

  • Wash the affected area thoroughly with soap and water.[7]

• Waste Disposal: Label the sealed container as "Spill Debris" with the chemical name and dispose of it as hazardous waste.

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[6] Remove contaminated clothing. If skin irritation persists, seek medical attention.[6]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[6]

• Inhalation: Move the affected person to fresh air.[6] If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Seek immediate medical attention.

Disposal Plan: Responsible Stewardship

Proper disposal of 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde and its associated waste is critical to prevent environmental contamination.

• Waste Collection: All solid waste, contaminated materials (gloves, bench paper, etc.), and solutions containing this compound should be collected in a designated, sealed, and clearly labeled container for halogenated organic waste.[10]

• Disposal Method: The primary recommended disposal method for halogenated organic compounds is incineration at a licensed hazardous waste facility.[11] This high-temperature process ensures the complete destruction of the compound.

• Compliance: Always follow your institution's specific hazardous waste disposal procedures and comply with all local, state, and federal regulations.

By adhering to these guidelines, you can confidently and safely incorporate 6-Bromo-4-fluoro-1H-indole-3-carbaldehyde into your research, paving the way for new discoveries while maintaining the highest standards of laboratory safety.

References

• BenchChem. (n.d.). Personal protective equipment for handling 3-chloro-9H-pyrido[2,3-b]indole.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• University of Illinois Division of Research Safety. (n.d.). Chemical Spill.
• Manitoba Education. (2011, August 30). SAFE WORK PROCEDURE CHEMICAL SPILL CLEAN UP (Science / IA).
• Duke University Occupational and Environmental Safety Office. (n.d.). Instructions for Cleaning Spills of Powdered Hazardous Drugs.
• Thermo Fisher Scientific. (2009, January 16). SAFETY DATA SHEET - 6-Bromoindole.
• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 6-Bromoindole.
• PubChem. (n.d.). 6-Bromoindole-3-carbaldehyde.
• OC-Praktikum. (n.d.). Solvent Wastes in the Laboratory – Disposal and/or Recycling.
• Cayman Chemical. (2025, October 6). Safety Data Sheet.
• Thermo Fisher Scientific. (2024, March 29). SAFETY DATA SHEET - 6-Bromoindole-3-carboxaldehyde.
• ResearchGate. (2017, June 4). Halogenated Wastes Safe Disposal: Polychlorinated biphenyls.
• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Thermo Fisher Scientific. (2025, September 15). SAFETY DATA SHEET - 4-Bromoindole.
• Sigma-Aldrich. (n.d.). 6-Bromo-4-fluoro-1H-indole.
• ChemScene. (n.d.). 17826-04-9 | 6-Bromo-1H-indole-3-carbaldehyde.
• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals.
• Carl ROTH. (n.d.). Safety Data Sheet: Indole-3-carboxaldehyde.
• Thermo Fisher Scientific. (n.d.). Indole-3-carboxaldehyde - SAFETY DATA SHEET.
• Wikipedia. (n.d.). Indole-3-carbaldehyde.

Sources

• 1. fishersci.com [fishersci.com]
• 2. 6-Bromoindole-3-carbaldehyde | C9H6BrNO | CID 2794830 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 6-Bromo-4-fluoro-1H-indole | 885520-59-2 [sigmaaldrich.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. Chemical Spill | Division of Research Safety | Illinois [drs.illinois.edu]
• 8. Instructions for Cleaning Spills of Powdered Hazardous Drugs | Duke OESO [safety.duke.edu]
• 9. media.pembinatrails.ca [media.pembinatrails.ca]
• 10. ethz.ch [ethz.ch]
• 11. researchgate.net [researchgate.net]